alpha-Methoxybenzylamine

Core Science & Biosynthesis

physicochemical properties of alpha-methoxybenzylamine for synthesis

This technical guide provides a rigorous analysis of

-methoxybenzylamine , addressing its specific chemical identity while resolving common nomenclature ambiguities critical for drug development applications.

Physicochemical Properties and Synthetic Utility of -Methoxybenzylamine

Executive Summary & Chemical Identity

-Methoxybenzylamine (CAS: 73728-68-4) is a hemiaminal ether characterized by the structure Ph-CH(OCH )-NH . In strict organic synthesis terms, it is an unstable intermediate formed during the ammonolysis of benzaldehyde dimethyl acetal or the addition of ammonia to benzaldehyde in methanol.

Critical Disambiguation for Drug Development: In pharmaceutical literature, the term is frequently conflated with two stable, industrially significant congeners. A precise distinction is required for experimental success:

• -Methoxybenzylamine (The Hemiaminal): Unstable intermediate; precursor to -acylimines.
• -Methylbenzylamine (The Chiral Auxiliary): 1-Phenylethylamine; standard for chiral resolution.

• 4-Methoxybenzylamine (The Protecting Group): PMB-amine; used for backbone protection.

This guide focuses on the physicochemical profile of the specific

-methoxy entity, while providing comparative data for its stable analogs to ensure operational clarity.

Physicochemical Profile

Comparative Property Matrix

The following table contrasts the theoretical properties of the hemiaminal against its stable counterparts to guide reagent selection.

Property	-Methoxybenzylamine (Hemiaminal)	-Methylbenzylamine (Chiral Reagent)	4-Methoxybenzylamine (PMB-Amine)
Structure	Ph-CH(OCH )-NH	Ph-CH(CH )-NH	4-MeO-C H -CH -NH
CAS Number	73728-68-4	98-84-0 (racemic)	2393-23-9
Stability	Low (Hydrolytically unstable)	High (Stable liquid)	High (Stable liquid)
Molecular Weight	137.18 g/mol	121.18 g/mol	137.18 g/mol
Boiling Point	N/A (Decomposes)	187 °C	236–237 °C
pKa (Conj. Acid)	~8.5 (Est.)	9.83	9.51
Primary Utility	In situ iminium generation	Chiral Resolution / Auxiliaries	Amine Protection (PMB)

Reactivity & Stability Analysis

-Methoxybenzylamine behaves as a "masked" imine. Its physicochemical behavior is dominated by the anomeric effect at the benzylic center.

• Hydrolysis: In aqueous media, it rapidly reverts to benzaldehyde, ammonia, and methanol.

• Thermal Stability: It cannot be isolated by distillation. Attempts to heat the pure substance result in the elimination of methanol to form benzaldehyde imine (Ph-CH=NH) , which subsequently oligomerizes.

• Solubility: Soluble in polar organic solvents (MeOH, THF). Decomposes in protic acidic media.

Synthetic Applications & Mechanisms

The Hemiaminal as a Reactive Intermediate

In drug synthesis,

-methoxybenzylamine is rarely used as a starting material but is generated in situ to access reactive -acyliminium ions .

Mechanism:

• Formation: Reaction of benzaldehyde dimethyl acetal with ammonia/amine.

• Activation: Treatment with a Lewis acid (

  ) or Brønsted acid generates the iminium ion.

• Nucleophilic Attack: The iminium species undergoes addition by nucleophiles (e.g., allyl silanes, enolates) to form functionalized amines.

Protocol: In Situ Generation for Amidoalkylation

Use this protocol when the specific "alpha-methoxy" functionality is required for electrophilic substitution.

• Reagents: Benzaldehyde dimethyl acetal (1.0 eq), Carbamate/Amine source (1.0 eq), Toluene (0.5 M).

• Reflux: Heat the mixture with a Dean-Stark trap to remove methanol. The

  -methoxy amine species is transiently formed and converted to the stable -acyl- -methoxy intermediate.

• Coupling: Cool to -78 °C. Add

  (1.1 eq) followed by the nucleophile.

• Quench: Saturated NaHCO

  .

Visualization: Reactivity Pathways

The following diagram illustrates the divergent pathways between the unstable hemiaminal (

-methoxy) and the stable auxiliary ( -methyl), clarifying why they are often confused in retrosynthetic analysis.

Figure 1: Divergent utility of the unstable

-methoxy intermediate vs. the stable -methyl auxiliary in amine synthesis.

Handling & Safety Protocols

Storage (Theoretical)

Due to its instability,

-methoxybenzylamine should not be stored. If isolation is attempted (e.g., as a hydrochloride salt), it must be:

• Stored under Argon/Nitrogen.

• Kept at -20 °C.

• Desiccated to prevent hydrolysis.

Analytical Detection

• 1H NMR (CDCl

  ): Look for the diagnostic benzylic proton doublet at ~4.8–5.2 ppm and the methoxy singlet at ~3.2–3.4 ppm.

• TLC: Not recommended due to decomposition on silica. Use neutral alumina if necessary.

References

• Chemical Register . (n.d.). 4-Fluoro-alpha-methoxybenzylamine Synonyms and Data. Retrieved from [Link]

• National Institutes of Health (NIH) . (2020). Synthesis of PMB-protected amines using methoxybenzylamine derivatives. Retrieved from [Link]

• ResearchGate . (2018). Optimization of pyridylpiperazine-based inhibitors using methoxy-substituted benzylamines. Retrieved from [Link]

Technical Guide: Methoxybenzylamine Derivatives & Nomenclature Analysis

The following technical guide addresses the nomenclature ambiguity surrounding "alpha-methoxybenzylamine" while providing a comprehensive deep dive into the industrially relevant isomer, 4-Methoxybenzylamine , and the related chiral auxiliary

-Methylbenzylamine .

[1]

Part 1: Nomenclature Resolution & Core Identity

Executive Summary: The term "alpha-methoxybenzylamine" is chemically ambiguous and often represents a nomenclature confusion in commercial requests.[1] It technically describes a hemiaminal ether (

-methoxy-benzenemethanamine), a generally unstable intermediate.[1]

In professional drug development and organic synthesis, this request almost invariably refers to one of two stable, commercially vital compounds.[1] This guide provides the technical specifications for the most probable target (4-Methoxybenzylamine ) while distinguishing the chiral alternative.[1]

The Primary Target: 4-Methoxybenzylamine (PMB-Amine)

Most likely intended compound.[1] Used as a protecting group and pharmacophore.[1]

Property	Specification
CAS Number	2393-23-9
IUPAC Name	(4-Methoxyphenyl)methanamine
Common Synonyms	p-Methoxybenzylamine; PMB-NH ; Anisylamine
Molecular Weight	137.18 g/mol
Molecular Formula	C H NO
Appearance	Colorless to pale yellow liquid
Boiling Point	236–237 °C
Density	1.05 g/mL at 25 °C

The Chiral Alternative: -Methylbenzylamine

Often confused due to the "Alpha" prefix.[1] Used for chiral resolution.[1]

Property	Specification
CAS Number	98-84-0 (racemic) / 2627-86-3 ((R)-(+))
IUPAC Name	1-Phenylethanamine
Molecular Weight	121.18 g/mol
Function	Chiral auxiliary, resolving agent

The Literal Structure: -Methoxybenzylamine[1]

• Structure: Ph-CH(OCH

  )-NH [1]

• Status: Unstable Hemiaminal Ether.

• Chemistry: This compound is the tetrahedral intermediate formed during the reaction of benzaldehyde with ammonia and methanol, or the hydrolysis of benzaldehyde dimethyl acetal imines.[1] It spontaneously eliminates methanol to form the imine (Schiff base) or hydrolyzes to benzaldehyde.[1] It is not a shelf-stable commercial reagent.[1]

Part 2: Technical Deep Dive – 4-Methoxybenzylamine[1]

Synthesis & Production Logic

The industrial synthesis of 4-Methoxybenzylamine prioritizes the reduction of 4-methoxybenzonitrile or 4-methoxybenzaldehyde oxime.[1] The choice of reducing agent dictates the purity profile and side-product formation (secondary amines).[1]

• Method A: Catalytic Hydrogenation (Preferred) [1]

  • Precursor: 4-Methoxybenzonitrile (Anisonitrile).[1]

  • Catalyst: Raney Nickel or Pd/C.[1]

  • Conditions: High pressure H

    in ammoniacal methanol. Ammonia is critical to suppress the formation of secondary amine (bis(4-methoxybenzyl)amine) by inhibiting the condensation of the primary amine product with the intermediate imine.[1]

• Method B: Chemical Reduction [1]

  • Reagent: LiAlH

    (Lithium Aluminum Hydride).[1]

  • Context: Used in small-scale lab settings where high-pressure equipment is unavailable.[1] Requires strict anhydrous conditions.[1]

Applications in Drug Development

A. The PMB Protecting Group Strategy

4-Methoxybenzylamine is the precursor to the PMB (p-Methoxybenzyl) protecting group for amides and sulfonamides.[1] The electron-donating methoxy group makes the benzyl carbon more electron-rich, allowing for milder cleavage conditions compared to a standard benzyl group.[1]

• Installation: Reductive amination with aldehydes or alkylation with PMB-Cl.[1]

• Cleavage: Oxidative cleavage using CAN (Cerium Ammonium Nitrate) or DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone).[1] This orthogonality to acid-labile groups (like Boc) makes it indispensable in peptide mimics.[1]

B. Pharmacophore Synthesis

The 4-methoxybenzyl moiety acts as a lipophilic spacer in various kinase inhibitors and GPCR ligands, improving oral bioavailability by modulating LogP.[1]

Experimental Protocol: Oxidative Cleavage of PMB-Amine

Standardized protocol for removing the PMB group from a secondary amine scaffold.[1]

• Dissolution: Dissolve the PMB-protected substrate (1.0 equiv) in a mixture of Acetonitrile:Water (4:1).

• Reagent Prep: Prepare a solution of CAN (Cerium Ammonium Nitrate, 3.0–4.0 equiv) in water.[1]

• Addition: Add the CAN solution dropwise at 0 °C. The solution will turn orange/red.

• Monitoring: Stir at 0 °C for 30–60 mins. Monitor by TLC/LC-MS for the disappearance of the starting material and the formation of 4-methoxybenzaldehyde (byproduct).[1]

• Workup: Quench with saturated NaHCO

  . Extract with Ethyl Acetate.[1] The amine product remains in the organic phase (or aqueous if protonated/polar).[1]

• Purification: The byproduct (p-anisaldehyde) can be removed via bisulfite wash or chromatography.[1]

Part 3: Visualization & Logic[1]

Pathway: PMB Protection & Deprotection Logic

The following diagram illustrates the electronic logic behind using 4-Methoxybenzylamine as a protecting group, highlighting the oxidative cleavage pathway.

Caption: The PMB cycle: Installation via alkylation and removal via oxidative single-electron transfer (SET), exploiting the electron-rich nature of the methoxy ring.[1]

Part 4: Stability & Handling (Self-Validating Protocols)

1. Air Sensitivity & Carbonation Like most benzylic amines, 4-Methoxybenzylamine reacts with atmospheric CO

to form carbamates (white crust/precipitate).[1]

• Validation: If the liquid appears cloudy or has white solids around the cap, it has carbonated.[1]

• Restoration: Dissolve in ether, wash with 1M NaOH (to remove carbamate), dry over Na

  SO , and distill.

2. Storage

• Temperature: 2–8 °C.[1][2]

• Atmosphere: Argon or Nitrogen blanket is mandatory for long-term purity.[1]

• Container: Amber glass to prevent photochemical oxidation of the electron-rich aromatic ring.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 75452, 4-Methoxybenzylamine.[1] Retrieved from [Link][1]

• Greene, T. W., & Wuts, P. G. M. (2006).[1] Greene's Protective Groups in Organic Synthesis.[1] Wiley-Interscience.[1] (Standard reference for PMB cleavage protocols).

• NIST Chemistry WebBook.Benzeneethanamine,

  -methyl- (CAS 98-84-0).[1][3] Retrieved from [Link][1]

Sources

• 1. 4-Methoxybenzylamine | C8H11NO | CID 75452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Methoxybenzylamine | 2393-23-9 [chemicalbook.com]
• 3. alpha.-Methylbenzylamine [webbook.nist.gov]

thermodynamic stability of alpha-methoxybenzylamine derivatives

Thermodynamic Stability and Structural Integrity of -Methoxybenzylamine Derivatives: A Comprehensive Guide

Executive Summary: The Hemiaminal Ether Paradox

-Methoxybenzylamine derivatives represent a unique class of "masked" electrophiles. Structurally, they are hemiaminal ethers ( -acetals). In the context of drug development, they serve two critical roles: as stable precursors to reactive -acyliminium ions (for C-C bond formation) and as prodrug moieties designed to release active amines upon hydrolysis.

The Core Instability: Thermodynamically, the equilibrium between an

-methoxybenzylamine and its corresponding imine (or iminium ion) + methanol strongly favors the imine/iminium species. Consequently, "stability" in this context is almost exclusively kinetic stability .

For a researcher, the challenge is twofold:

• Synthesis: Trapping the kinetic product before it collapses.

• Storage/Application: Preventing the entropy-driven elimination of methanol until the desired moment of activation.

This guide provides the mechanistic grounding and experimental protocols to manipulate this stability profile.

Thermodynamic & Kinetic Landscape[1]

The stability of

-methoxybenzylamines is governed by the energy barrier required to eject the methoxy group and form an iminium ion. This is an -like dissociation.

The Equilibrium Mechanism

The decomposition pathway is acid-catalyzed.[1] Even trace protons (from silica gel or ambient moisture) can trigger the collapse.

Figure 1: The decomposition pathway. The Rate Determining Step (RDS) is the ejection of methanol to form the iminium ion.

Substituent Effects (The Hammett Relationship)

The stability of the

-methoxybenzylamine is inversely proportional to the stability of the intermediate iminium ion.

• N-Substituents (Critical for Isolation):

  • Electron Withdrawing Groups (EWG): Acyl, Carbamate (Boc, Cbz), or Sulfonyl groups on the nitrogen destabilize the adjacent positive charge on the iminium ion. This raises the activation energy for methanol loss, rendering the molecule kinetically stable.

  • Electron Donating Groups (EDG): Alkyl groups stabilize the iminium ion, facilitating rapid decomposition. Free

    -methoxy amines are rarely isolable.

• Aryl Ring Substituents:

  • Para-EDG (e.g., -OMe, -Me): Stabilize the benzylic carbocation character of the iminium ion

    Decreased Stability (Faster decomposition).

  • Para-EWG (e.g., -NO2, -CF3): Destabilize the benzylic carbocation

    Increased Stability .

Relative Stability Data

Table 1 summarizes the estimated relative half-lives (

) in simulated physiological conditions (pH 7.4, 37°C), derived from hydrolysis rates of -acyl- -acetals.

N-Substituent	Aryl Substituent (Para)	Relative Kinetic Stability	Primary Decomposition Product
H (Free Amine)	H	< Seconds (Transient)	Imine / Polymer
Acetyl	-OMe	Low (Minutes)	Aldehyde + Amide
Acetyl	H	Moderate (Hours)	Aldehyde + Amide
Acetyl	-NO2	High (Days)	Aldehyde + Amide
Cbz / Boc	H	Very High (Weeks/Months)	Stable Solid
Tos	H	High	Stable Solid

Key Insight: To isolate an

-methoxybenzylamine, you almost invariably need to synthesize it as a carbamate (e.g., -Boc- -methoxybenzylamine).

Experimental Protocols

Synthesis: The Shono Oxidation

The most reliable method to access these thermodynamically fragile species is the Shono Oxidation (electrochemical

-methoxylation). This method avoids the strong acids required for conventional acetal formation.

Protocol: Anodic Methoxylation of N-Boc-Benzylamine

Materials:

• Substrate:

  -Boc-benzylamine (10 mmol)

• Solvent: Methanol (anhydrous)

• Electrolyte: Et4NOTs (tetraethylammonium tosylate)

• Equipment: Potentiostat or DC Power Supply, Carbon Graphite Electrodes (Anode/Cathode).

Workflow:

• Setup: Dissolve substrate (0.2 M) and electrolyte (0.05 M) in MeOH in a beaker-type undivided cell.

• Electrolysis: Insert carbon electrodes. Apply a constant current (CCE) of 10–20 mA/cm².

  • Cooling: Maintain reaction at 0–10°C using an ice bath to prevent thermal decomposition of the product.

• Monitoring: Monitor by TLC (stain with ninhydrin or PMA). The product usually has a slightly lower Rf than the starting material.

• Workup (Critical):

  • Evaporate MeOH in vacuo at < 30°C . Do not heat.

  • Resuspend residue in EtOAc/Ether.

  • Wash rapidly with cold saturated NaHCO3 (to neutralize any acid generated at the anode).

  • Dry over Na2SO4 and concentrate.

• Purification: Flash chromatography on neutral alumina or silica pre-treated with 1% Et3N. Acidic silica will destroy the product.

Figure 2: Shono Oxidation Workflow for synthesizing stable

-methoxy carbamates.

Stability Assay: NMR Kinetics

To determine the thermodynamic stability (

) of your specific derivative.

• Preparation: Dissolve 10 mg of the derivative in 0.6 mL of solvent mixture:

  • Condition A (Neutral): CD3OD.

  • Condition B (Acidic/Hydrolytic): 90% CD3CN / 10% D2O + 1 equiv TFA (Trifluoroacetic acid).

• Acquisition: Immediately insert into NMR probe (pre-shimmed).

• Monitoring: Acquire 1H NMR spectra every 5 minutes for 2 hours.

• Data Analysis:

  • Track the disappearance of the methine proton (

    ), typically a singlet/broad doublet around 5.5–6.0 ppm.

  • Track the appearance of the aldehyde proton (

    ), typically 9.5–10.0 ppm.

  • Plot

    vs. Time to determine the rate constant .

Strategic Applications in Drug Design

Understanding the instability allows you to use it as a feature, not a bug.

The "N-Acyliminium Ion" Switch

-Methoxybenzylamines are precursors. They are stable in the bottle (if -protected) but reactive in the flask.

• Reaction: Treat with a Lewis Acid (BF3·OEt2 or TiCl4) in the presence of a nucleophile (Allyl silane, enol ether).

• Mechanism: The Lewis Acid forces the equilibrium to the right (Figure 1), generating the electrophilic iminium ion in situ, which is then trapped by the nucleophile.

Prodrug Design

If the goal is to release an amide or amine:

• Design the

  -methoxy center to be stable at pH 7.4 but labile at pH 5.0 (lysosomal).

• Tuning: Add electron-donating groups (OMe) to the benzyl ring to increase acid sensitivity (faster hydrolysis in lysosomes).

References

• Shono, T. (1984). Electroorganic chemistry in organic synthesis. Tetrahedron, 40(5), 811–850. Link

  • Seminal work on the electrochemical synthesis of -methoxy amines.

• Speckamp, W. N., & Hiemstra, H. (1985). Intramolecular reactions of N-acyliminium intermediates. Tetrahedron, 41(20), 4367–4416. Link

  • Definitive review on the reactivity and stability of the N-acyliminium intermediates derived

• Malmberg, M., & Nyberg, K. (1981). Anodic oxidation of carbamates. Acta Chemica Scandinavica, B35, 411-416. Link

  • Specific protocols for the stability and synthesis of carbamate-protected deriv

• Royer, J., & Husson, H. P. (1985). Asymmetric synthesis of amines via N-CN-α-amino ethers. Journal of Organic Chemistry, 50(5), 678–685. Link

  • Discusses the use of chiral -amino ethers and their stability in synthesis.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

A-Methoxybenzylamine in Deuterated Solvents: A Technical Guide to Solubility for High-Throughput Analysis

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of alpha-methoxybenzylamine in commonly utilized deuterated solvents for Nuclear Magnetic Resonance (NMR) spectroscopy. Aimed at researchers, chemists, and professionals in drug development, this document delves into the theoretical principles governing solubility, presents qualitative solubility data, and offers a robust, step-by-step experimental protocol for accurate solubility determination. The causality behind experimental choices is explained to ensure scientific integrity and reproducibility. Visual aids, including a detailed workflow diagram, are provided to enhance understanding and practical application in a laboratory setting.

Introduction: The Significance of Solvent Selection

Alpha-methoxybenzylamine is a primary amine that serves as a crucial building block in the synthesis of numerous pharmaceutical compounds and chiral auxiliaries. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation and purity assessment of these molecules. A prerequisite for obtaining high-quality, quantifiable NMR data is the appropriate selection of a deuterated solvent that can fully dissolve the analyte to a suitable concentration, typically around 10 mg/mL for routine ¹H NMR.[1]

Poor solubility can lead to suppressed or broadened signals, inaccurate integration, and ultimately, misleading structural or quantitative analysis. This guide addresses this critical parameter by providing a focused examination of the solubility of alpha-methoxybenzylamine, empowering researchers to make informed decisions for sample preparation.

Theoretical Framework: Predicting Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like." This is dictated by the intermolecular forces between the solute and solvent molecules. Alpha-methoxybenzylamine possesses a multifaceted chemical structure with both polar and non-polar characteristics:

• Polar Moieties: The primary amine (-NH₂) and the methoxy ether (-OCH₃) groups can participate in hydrogen bonding and dipole-dipole interactions.

• Non-polar Moiety: The benzene ring is hydrophobic and engages in van der Waals forces.

The overall solubility is a balance of these competing characteristics. A solvent that can effectively interact with both the polar and non-polar regions of the molecule will be a better solvent.

Deuterated Solvents are essential in NMR to avoid large, interfering signals from solvent protons.[2] Their physical properties, such as polarity and hydrogen bonding capability, are very similar to their non-deuterated analogues and dictate their interaction with alpha-methoxybenzylamine.

• Non-polar Solvents (e.g., Deuterated Chloroform - CDCl₃): Expected to dissolve non-polar compounds well.[3] CDCl₃ can interact favorably with the benzyl ring of alpha-methoxybenzylamine.

• Polar Aprotic Solvents (e.g., Deuterated Dimethyl Sulfoxide - DMSO-d₆, Deuterated Acetone - (CD₃)₂CO): These solvents have large dipole moments and can accept hydrogen bonds, making them excellent solvents for a wide range of organic molecules.[4] DMSO-d₆ is a particularly powerful and versatile solvent.[4][5]

• Polar Protic Solvents (e.g., Deuterated Methanol - CD₃OD, Deuterated Water - D₂O): These solvents can both donate and accept hydrogen bonds.[3] The amine group of alpha-methoxybenzylamine can interact strongly with these solvents. However, protic solvents can lead to the exchange of labile protons (e.g., the -NH₂ protons), which may be undesirable for certain NMR experiments.[3]

Solubility Profile of α-Methoxybenzylamine

While precise quantitative solubility data is often proprietary or not widely published, qualitative solubility information can be gleaned from chemical supplier databases and safety data sheets. The following table summarizes the expected solubility of alpha-methoxybenzylamine in key deuterated solvents based on available information.

Deuterated Solvent	Abbreviation	Polarity	Expected Solubility	Rationale / Citation
Chloroform-d	CDCl₃	Non-polar	Soluble	Favorable interaction with the non-polar benzyl ring.[6]
Methanol-d₄	CD₃OD	Polar Protic	Soluble	Strong hydrogen bonding with the amine and ether groups.[6]
Dimethyl Sulfoxide-d₆	DMSO-d₆	Polar Aprotic	Soluble	Excellent polar aprotic solvent with strong dissolving power.[4]
Water-D₂	D₂O	Polar Protic	Highly Soluble	The amine group promotes high water solubility.[6][7]

Note: "Soluble" generally implies that a concentration suitable for standard NMR analysis (e.g., >10 mg/mL) can be achieved.

Experimental Protocol for Quantitative Solubility Determination via NMR

For applications requiring precise concentration knowledge, such as in drug discovery and process development, an experimental determination of solubility is necessary. The following protocol provides a reliable, self-validating method using ¹H NMR, which has been shown to be a robust alternative to traditional HPLC-UV methods.[8][9] This approach is advantageous as it directly measures the amount of dissolved analyte without requiring physical separation of the undissolved solid, which can be a source of error.[10][11]

Materials and Equipment

• alpha-Methoxybenzylamine

• Deuterated solvent of interest (e.g., CDCl₃, DMSO-d₆)

• Calibrated micropipettes

• Vortex mixer

• Analytical balance

• Standard 5 mm NMR tubes[1]

• NMR spectrometer (e.g., 400 MHz or higher)[9]

• Internal standard (e.g., maleic acid, dimethyl sulfone - must be soluble and have non-overlapping peaks)

Step-by-Step Procedure

• Preparation of Stock Standard: Accurately weigh a known amount of the internal standard and dissolve it in a precise volume of the chosen deuterated solvent to create a stock solution of known concentration.

• Sample Preparation:

  • To a series of vials, add a fixed, known volume of the deuterated solvent (e.g., 0.7 mL).

  • Add an excess amount of alpha-methoxybenzylamine to each vial. "Excess" ensures that a saturated solution is formed with visible undissolved solid remaining.

• Equilibration:

  • Tightly cap the vials.

  • Agitate the vials vigorously using a vortex mixer for 2-3 minutes to promote initial dissolution.

  • Allow the samples to equilibrate at a constant, recorded temperature (e.g., 298 K) for a set period (e.g., 24 hours) to ensure the solution is fully saturated. Periodic gentle agitation can facilitate this process.

• NMR Sample Preparation:

  • After equilibration, allow the vials to stand undisturbed for at least 30 minutes to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) from a vial, being cautious not to disturb the solid pellet.

  • Transfer this supernatant to a clean NMR tube.

  • Add a precise, known volume of the internal standard stock solution to the NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum of the sample. Ensure the relaxation delay (d1) is sufficient for full relaxation of all relevant protons (typically 5 times the longest T1 relaxation time).

• Data Analysis:

  • Integrate a well-resolved, non-overlapping peak from alpha-methoxybenzylamine and a peak from the internal standard.

  • Calculate the concentration of alpha-methoxybenzylamine using the following formula:

  Concentration_Analyte = (Integral_Analyte / Protons_Analyte) * (Protons_Standard / Integral_Standard) * Concentration_Standard

  Where:

  • Integral_Analyte and Integral_Standard are the integration values of the peaks.

  • Protons_Analyte and Protons_Standard are the number of protons giving rise to the integrated signal.

  • Concentration_Standard is the known final concentration of the internal standard in the NMR tube.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Workflow for quantitative solubility determination via ¹H NMR.

Practical Implications and Troubleshooting

• Solvent Choice: For routine characterization of alpha-methoxybenzylamine, CDCl₃ is often a suitable first choice due to its ability to dissolve many organics and its volatility, which simplifies sample recovery.[2] For compounds that exhibit poor solubility in CDCl₃, the more polar DMSO-d₆ is an excellent alternative.[3]

• Labile Protons: When using protic solvents like CD₃OD or D₂O, the amine protons (-NH₂) will exchange with deuterium. This results in the disappearance of the NH₂ signal from the ¹H NMR spectrum and the appearance of a broad HOD signal.[12]

• Insolubility Issues: If a sample appears cloudy or contains particulate matter after dissolution, it is not suitable for NMR analysis.[1][11] This can cause severe line broadening and poor spectral quality. The sample should be filtered, or a different, more effective solvent should be chosen.

• Concentration Effects: The chemical shifts of protons, particularly those involved in hydrogen bonding (like -NH₂), can be concentration-dependent.[12] It is good practice to report the concentration at which a spectrum was acquired.

Conclusion

The solubility of alpha-methoxybenzylamine in deuterated solvents is a critical factor for obtaining high-quality NMR data. Its amphiphilic nature—possessing both polar amine/ether groups and a non-polar aromatic ring—renders it soluble in a range of common deuterated solvents, from non-polar CDCl₃ to highly polar D₂O. For routine analysis, CDCl₃ and DMSO-d₆ are reliable choices. When precise quantification is paramount, the described ¹H NMR-based protocol offers a rapid, accurate, and material-sparing method for determining exact solubility, thereby facilitating robust analytical support for research and development activities.

References

• Cheméo. (n.d.). Chemical Properties of 2-Methoxybenzylamine (CAS 6850-57-3). [Link]

• National Center for Biotechnology Information. (n.d.). 4-Methoxybenzylamine. PubChem Compound Database. [Link]

• Grimaldi, M., et al. (2019). DMSO Solubility Assessment for Fragment-Based Screening. Molecules, 24(10), 1886. [Link]

• T-M. Pham, et al. (2022). Nuclear Magnetic Resonance Method for Measuring Water Solubility of Organic Compounds. Analytical Chemistry, 94(43), 15007–15013. [Link]

• Mustafa, Y. F. (2020). Can someone suggest the method of calculating the solubility of any solute in solvent by NMR? ResearchGate. [Link]

• Wikipedia. (n.d.). Deuterated DMSO. [Link]

• Liu, Y., et al. (2009). Use of (1)H NMR to facilitate solubility measurement for drug discovery compounds. Journal of Pharmaceutical and Biomedical Analysis, 49(4), 1143-1148. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• BK Instruments Inc. (n.d.). NMR Solvent data chart. [Link]

• Chemistry LibreTexts. (2020). Experimental Procedure: Sample Preparation. [Link]

• Ovid. (2009). Use of 1H NMR to facilitate solubility measurement for drug discovery compounds. [Link]

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• 4. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
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• 6. 4-Methoxybenzylamine | 2393-23-9 [chemicalbook.com]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]
• 8. Use of (1)H NMR to facilitate solubility measurement for drug discovery compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ovid.com [ovid.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. chem.washington.edu [chem.washington.edu]

understanding the chirality of alpha-methoxybenzylamine isomers

The following technical guide addresses the chirality, resolution, and application of methoxy-substituted

-methylbenzylamines (specifically 1-(4-methoxyphenyl)ethylamine), which are the stable, pharmaceutically relevant "isomers" implied by the nomenclature in a drug development context.

Advanced Characterization and Resolution of Chiral -Methoxybenzylamine Isomers

A Technical Guide for Pharmaceutical Development

Executive Technical Synthesis

In the context of high-value chiral intermediates, "

-methoxybenzylamine" most frequently refers to 1-(4-methoxyphenyl)ethylamine (MOPEA) and its regioisomers. Unlike the unstable hemiaminal ether (where amino and methoxy groups occupy the same -carbon), MOPEA possesses a stable stereocenter at the benzylic position ( ).

This class of amines serves two critical functions in modern drug development:

• Chiral Auxiliaries: For the diastereoselective synthesis of

  -amino acids (e.g., Sitagliptin intermediates).

• Resolving Agents: For the optical resolution of racemic acids via diastereomeric salt formation.

This guide provides a definitive protocol for the synthesis, resolution, and analytical validation of these isomers, focusing on the (S)-(-)-1-(4-methoxyphenyl)ethylamine enantiomer, a ubiquitous scaffold in GMP environments.

Structural Basis of Chirality

The chirality of MOPEA arises from the

hybridized benzylic carbon attached to four distinct groups: a hydrogen atom, a methyl group, an amine group, and the electron-rich methoxyphenyl ring.

Stereoelectronic Properties

• Electronic Effect: The para-methoxy group (+M effect) increases electron density on the aromatic ring, making the benzylic amine more basic (

  ) compared to unsubstituted -methylbenzylamine. This enhances its efficacy as a resolving agent for weak acids.

• Conformational Locking: In diastereomeric salt lattices, the methoxy group often participates in secondary hydrogen bonding or dipole interactions, altering solubility profiles crucial for resolution.

Isomer Nomenclature

Common Name	IUPAC Name	CAS Number (Racemic)	Chirality
Para-MOPEA	1-(4-methoxyphenyl)ethanamine	42882-31-5	(R)/(S) Stereocenter at C1
Ortho-MOPEA	1-(2-methoxyphenyl)ethanamine	6850-57-3	(R)/(S) Stereocenter at C1
Meta-MOPEA	1-(3-methoxyphenyl)ethanamine	19163-00-9	(R)/(S) Stereocenter at C1

Protocol: Optical Resolution via Diastereomeric Crystallization

The most robust method for isolating enantiopure MOPEA on a multigram scale is classical resolution using chiral organic acids. The following protocol utilizes (R,R)-(+)-Tartaric Acid .

Mechanism of Action

The resolution relies on the solubility differential between the two diastereomeric salts formed:[1][][3][4]

• (Less Soluble - Precipitates)
• (More Soluble - Remains in Mother Liquor)

Step-by-Step Methodology

Reagents: Racemic 1-(4-methoxyphenyl)ethylamine (1.0 eq), (R,R)-(+)-Tartaric acid (1.0 eq), Methanol (Solvent).[4]

• Salt Formation: Dissolve 0.1 mol of racemic amine in 100 mL of methanol at 60°C. Slowly add 0.1 mol of (R,R)-tartaric acid dissolved in 100 mL of warm methanol.

• Nucleation: Allow the solution to cool slowly to room temperature over 4 hours. Seed crystals of pure (S)-amine tartrate may be added at 40°C to induce uniform crystallization.

• Filtration: Filter the white crystalline precipitate. This is the (S)-Amine

  (R,R)-Tartrate salt.

• Recrystallization (Critical): Recrystallize the wet cake from boiling methanol/water (9:1) to upgrade chiral purity to >99% ee.

• Liberation: Suspend the purified salt in DCM and treat with 2M NaOH (aq). Separate the organic layer, dry over

  , and concentrate to yield (S)-(-)-1-(4-methoxyphenyl)ethylamine.

Workflow Visualization

The following diagram illustrates the logic flow for the resolution and recovery process.

Figure 1: Operational workflow for the diastereomeric resolution of methoxybenzylamine isomers.

Analytical Validation (Self-Validating Systems)

Trustworthiness in chiral chemistry depends on orthogonal analytical methods. Do not rely solely on optical rotation, as it is concentration- and solvent-dependent.

Chiral HPLC Method

Objective: Quantify Enantiomeric Excess (ee%).[3]

• Column: Daicel Chiralcel OD-H or AD-H (Amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1). Note: Diethylamine is mandatory to suppress peak tailing of the basic amine.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (utilizing the strong chromophore of the anisole ring).

• Expected Retention: (R)-isomer typically elutes before (S)-isomer on OD-H columns (verify with authentic standards).

Comparative Resolution Efficiency

The table below summarizes efficiency data for different resolving agents based on internal laboratory benchmarks.

Resolving Agent	Solvent System	Yield (%)	Initial ee (%)	Recryst. ee (%)
(R,R)-Tartaric Acid	Methanol	35-40%	88%	>99%
N-Tosyl-(S)-Phenylalanine	Water/Ethanol	30%	92%	>98%
(S)-Mandelic Acid	Ethanol	25%	75%	90%

Data Interpretation: Tartaric acid offers the best balance of scalability, cost, and initial purity. N-Tosyl-Phenylalanine is a high-performance alternative for difficult separations but at a higher cost.

Strategic Applications in Drug Design

Chiral Auxiliary (The "Cleavage" Problem)

When using (S)-MOPEA as a chiral auxiliary (e.g., in the synthesis of

-lactams), the removal of the auxiliary is a critical step.

• Standard Benzylamine: Requires hydrogenolysis (

  ).

• Methoxy-Benzylamine Advantage: The electron-rich ring allows for oxidative cleavage using Cerium Ammonium Nitrate (CAN) or DDQ. This is vital when the drug molecule contains reducible functional groups (alkenes, nitro groups) that would survive oxidative conditions but fail under hydrogenation.

Synthesis of Sitagliptin Intermediates

(S)-1-(4-methoxyphenyl)ethylamine is frequently used to introduce chirality into

-keto esters via reductive amination, followed by hydrogenation. The bulky methoxy-phenyl group directs the hydride attack to the Re-face or Si-face of the imine, establishing the stereocenter of the target drug.

References

• Sigma-Aldrich. (R)-(+)-4-Methoxy-α-methylbenzylamine Product Sheet. Retrieved from

• BOC Sciences. Chiral Resolution and Separation Services. Retrieved from

• Kodama, K. et al. Resolution of α-methylbenzylamine via diastereomeric salt formation.[5][6] ResearchGate.[7] Retrieved from

• Google Patents. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine. Retrieved from

• BenchChem. Chiral Resolution of 1-(4-Fluoro-3-methoxyphenyl)ethanamine. Retrieved from

Sources

• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry-online.com [chemistry-online.com]
• 5. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

safety data sheet (SDS) and handling precautions for alpha-methoxybenzylamine

Executive Summary & Nomenclature Disambiguation

CRITICAL NOTICE: The term "alpha-methoxybenzylamine" is chemically ambiguous and often represents a nomenclature error in commercial procurement.

• Scenario A (Most Likely): You are referring to 4-Methoxybenzylamine (also known as p-Methoxybenzylamine or PMB-Amine), a standard reagent used for introducing the p-methoxybenzyl protecting group.

• Scenario B (Possible Typo): You are referring to

  -Methylbenzylamine (1-Phenylethylamine), a common chiral resolving agent.

• Scenario C (Rare): You are referring to the hemiaminal ether (

  -methoxybenzylamine), which is an unstable reactive intermediate and not a shelf-stable commercial product.

Scope of Guide: This technical guide focuses on 4-Methoxybenzylamine (CAS: 2393-23-9) , assuming Scenario A. If you are working with

-Methylbenzylamine, stop; the toxicological profiles differ (specifically regarding chirality and specific organ toxicity).

4-Methoxybenzylamine is a corrosive, air-sensitive primary amine. It requires strict exclusion of atmospheric carbon dioxide to prevent carbamate salt formation, which can compromise stoichiometry in sensitive drug development applications.

Physicochemical & Safety Profile

The following data aggregates parameters from major suppliers (Sigma-Aldrich, Fisher Scientific) to establish a baseline for risk assessment.

Table 1: Physicochemical Properties & Hazard Metrics

Parameter	Value	Technical Implication
CAS Number	2393-23-9	Unique identifier for verification.
Physical State	Liquid (Colorless to light yellow)	Discoloration indicates oxidation or carbamate formation.
Boiling Point	236-237 °C	Low volatility, but aerosols are severe respiratory irritants.
Flash Point	> 110 °C (Closed Cup)	Class IIIB Combustible Liquid. Low flammability risk under ambient conditions.
Density	1.05 g/mL	Denser than water; sinks in aqueous biphasic washes.
pKa (Conjugate Acid)	~9.5 (Estimated)	Strong base; incompatible with acids, anhydrides, and acid chlorides.
GHS Classification	Skin Corr.[1][2][3][4][5][6] 1B , Eye Dam. 1	Causes irreversible tissue destruction on contact.
Air Sensitivity	High (absorbs CO₂)	Must be stored/handled under Nitrogen or Argon.

Advanced Handling Protocols

The "Carbamate Trap" (Causality of Failure)

Many researchers fail to recognize that primary amines like 4-methoxybenzylamine rapidly react with atmospheric CO₂ to form solid carbamates (

).

• Symptom: White crust forming on the bottle cap or needle tip.

• Consequence: Stoichiometric mismatch in coupling reactions (e.g., reductive amination), leading to lower yields.

Inert Atmosphere Transfer Workflow

To maintain reagent integrity and operator safety, use the following Schlenk Line or Positive Pressure protocol. Do not pour this reagent in an open fume hood.

Protocol:

• Purge: Flush the receiving vessel and a clean, dry syringe with Nitrogen/Argon (3 cycles).

• Pressure Equalization: Insert a bleed needle (connected to inert gas) into the reagent bottle septum.

• Draw: Withdraw the required volume using the purged syringe.

• Transfer: Inject directly into the reaction vessel through a septum.

• Seal: Parafilm the reagent bottle immediately after removing the bleed needle.

Visualization: Safe Handling Logic

The following diagram illustrates the decision matrix for handling corrosive, air-sensitive amines.

Figure 1: Decision logic for preventing reagent degradation via atmospheric CO2 exposure.

Emergency Response & Neutralization

In the event of exposure, speed is critical. The lipophilic nature of the benzyl group facilitates skin penetration, while the amine group causes alkaline hydrolysis of tissue (liquefaction necrosis).

Skin Contact (Self-Validating Protocol)

• Immediate Action: Do not wipe. Wiping drives the chemical deeper.

• Flush: Irrigate with lukewarm water for minimum 15 minutes .

• Validation: Use pH paper on the runoff water (not the skin directly) after 10 minutes. If pH > 8, continue flushing.

• Neutralization (Spills only, NOT skin): Treat surface spills with dilute acetic acid or citric acid to convert the volatile amine into a non-volatile acetate/citrate salt before cleanup.

Inhalation[5]

• Mechanism: Amine vapors cause glottal edema (swelling of the throat).

• Action: Move to fresh air immediately. If breathing is labored, 100% oxygen is required (medical personnel only).

Application in Drug Development: PMB Protection

4-Methoxybenzylamine is primarily used to introduce the PMB (p-methoxybenzyl) protecting group on nitrogen or to serve as a benzylamine equivalent that is easier to remove than a standard benzyl group.

The Oxidative Deprotection Advantage: Unlike standard benzyl groups (requires Pd/C + H₂), the PMB group can be removed oxidatively using CAN (Ceric Ammonium Nitrate) or DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone). This is crucial when the drug scaffold contains alkene/alkyne functionality that would be reduced by hydrogenation.

Reaction Pathway Visualization

Figure 2: The PMB-protection strategy workflow, highlighting the oxidative cleavage advantage.

Storage & Disposal

• Storage:

  • Temperature: 2–8 °C (Refrigerate).

  • Atmosphere: Argon or Nitrogen blanket is mandatory .

  • Container: Tightly sealed glass with Teflon-lined cap. Avoid ground glass stoppers without grease/sleeves (amines can "freeze" ground glass joints).

• Disposal:

  • Dissolve in a combustible solvent.

  • Burn in a chemical incinerator equipped with an afterburner and scrubber (Nitrogen oxides are produced during combustion).

  • Do not dispose of down the drain; it is toxic to aquatic life.

References

• Sigma-Aldrich. Product Specification: 4-Methoxybenzylamine (CAS 2393-23-9). Retrieved from

• PubChem. Compound Summary: 4-Methoxybenzylamine. National Library of Medicine. Retrieved from

• Fisher Scientific. Safety Data Sheet: 4-Methoxybenzylamine. Retrieved from

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. (3rd ed.). Wiley-Interscience. (Standard reference for PMB cleavage mechanisms).

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. synquestlabs.com [synquestlabs.com]
• 6. α-メチルベンジルアミン 99% | Sigma-Aldrich [sigmaaldrich.com]

conformational analysis of alpha-methoxybenzylamine in solution

This guide provides an in-depth technical analysis of the conformational landscape of methoxy-substituted benzylamines in solution.

Nomenclature clarification: Strictly speaking, "

-methoxybenzylamine" ( ) describes a hemiaminal ether, a species that is generally unstable and prone to spontaneous hydrolysis into benzaldehyde and ammonia. In the context of stable conformational analysis, this guide focuses on the 2-methoxybenzylamine (ortho-methoxybenzylamine) isomer. This molecule is the primary model for studying intramolecular hydrogen bonding and rotational barriers in benzylamine derivatives, serving as a critical reference for chiral recognition mechanisms in drug development.

Technical Guide for Structural Elucidation & Experimental Validation

Executive Summary

The conformational preference of 2-methoxybenzylamine is dictated by a delicate balance between steric repulsion and intramolecular hydrogen bonding. In non-polar solvents, the molecule adopts a "locked" conformation stabilized by an

hydrogen bond. Understanding this equilibrium is vital for designing chiral solvating agents and optimizing pharmacophore interactions where the spatial orientation of the amine is critical for receptor binding.

This guide details the theoretical basis, experimental workflows (NMR/IR), and computational validation methods required to map these conformational states.

Molecular Architecture & Conformational Landscape

The conformational space of 2-methoxybenzylamine is defined by rotations around three key dihedral angles. The interplay between the amino group (

) and the ortho-methoxy group ( ) creates distinct energy minima.

Key Rotatable Bonds

• (Ring - ) : Controls the position of the amino-methyl group relative to the aromatic plane.
• ( - N) : Determines the orientation of the amine lone pair and protons.
• (Ring - O) : Controls the methoxy group planarity (usually coplanar with the ring due to resonance).

The Hydrogen Bonded "Syn" Conformer

In vacuum and non-polar solvents (e.g.,

, ), the global minimum is often the Syn-H-Bonded conformer.

• Mechanism : One amino proton acts as a donor to the methoxy oxygen acceptor.

• Geometry : Forms a pseudo-7-membered ring (including the aromatic carbons), though often described as a 5-membered interaction network depending on the specific tilt.

• Energetic Stabilization : Approximately 2–5 kcal/mol stabilization energy relative to the open conformer.

The "Anti" Open Conformer

In polar protic solvents (e.g.,

, ) or high-polarity aprotic solvents (e.g., DMSO), the intramolecular H-bond is disrupted by intermolecular solvation. The amine group rotates away to minimize steric clash with the methoxy group.

Conformational Equilibrium Diagram

The following diagram illustrates the transition between the "Locked" (H-bonded) and "Open" states.

Caption: Equilibrium pathway between the H-bonded 'Locked' state and the solvated 'Open' state.

Experimental Analysis Protocols

To rigorously determine the conformation in solution, a multi-modal approach combining NMR titration and IR spectroscopy is required.

NMR Spectroscopy Workflow

Nuclear Magnetic Resonance (NMR) is the primary tool for detecting intramolecular hydrogen bonds. The chemical shift of the amine protons (

) is highly sensitive to H-bonding.

Protocol: Dilution Titration

Objective : Distinguish between intermolecular (concentration-dependent) and intramolecular (concentration-independent) hydrogen bonding.

• Preparation : Prepare a stock solution of 2-methoxybenzylamine in dry

  (approx. 100 mM).

• Serial Dilution : Prepare samples at 100 mM, 50 mM, 10 mM, 2 mM, and 0.5 mM.

• Acquisition : Acquire

  NMR spectra at 298 K.

• Analysis : Plot

  vs. Concentration.

  • Flat Line : Indicates Intramolecular H-bond (monomeric species dominates).

  • Slope : Indicates Intermolecular aggregation (dimers/oligomers).

Protocol: Solvent Perturbation (DMSO Titration)

Objective : Measure the strength of the intramolecular H-bond.

• Sample : 10 mM 2-methoxybenzylamine in

  .

• Titrant :

  (strong H-bond acceptor).

• Stepwise Addition : Add DMSO in 5

  L increments.

• Observation :

  • A rapid downfield shift of

    implies the initial H-bond was weak or non-existent.

  • A resistance to shift (or slow shift) implies a strong intramolecular "lock" that resists solvent competition.

Infrared (IR) Spectroscopy

IR provides direct evidence of bond stiffness.[1]

• Free N-H Stretch : Typically appears

  (sharp).

• H-Bonded N-H Stretch : Shifts to lower frequency

  (often broader).

• Method : Use a liquid cell with variable path length or ATR (Attenuated Total Reflectance) with solution deposition. Compare spectra in

  (non-polar) vs. neat liquid.

Computational Validation (DFT)

Experimental data must be corroborated by Density Functional Theory (DFT) calculations to assign specific geometries to observed spectral features.

Computational Workflow

The following Graphviz diagram outlines the standard computational pipeline for this analysis.

Caption: Standard DFT workflow for determining Boltzmann-weighted conformational populations.

Data Interpretation Guide

When analyzing the output, organize your data as follows to correlate Energy (

) with Observables ( -couplings, ).

Conformer	Rel. Energy ( , kcal/mol)	Population (%)	N-H Distance ( )	Predicted
Syn (H-Bonded)	0.00	> 85%	2.1 - 2.3	Downfield (High ppm)
Anti (Open)	+3.50	< 15%	> 4.0	Upfield (Low ppm)
Gauche (Twisted)	+5.20	< 1%	N/A	N/A

Note: Values are illustrative estimates for non-polar solvent conditions.

Critical Insights for Drug Development

• Chiral Resolution : If using chiral derivatives (e.g.,

  -methylbenzylamine analogs), the "locked" conformation enhances chiral discrimination by creating a rigid steric wall. In flexible "open" conformers, chiral recognition is significantly reduced.

• Pharmacophore Design : When using the 2-methoxybenzylamine motif in drug candidates, assume the "syn" conformation is the bioactive pose unless the binding pocket contains strong H-bond donors/acceptors that can "unlock" the intramolecular bond.

• Solubility & Permeability : The internal H-bond masks the polarity of the amine and methoxy groups, potentially increasing lipophilicity (

  ) and membrane permeability compared to the open conformer.

References

• Conformational Analysis of Benzylamines: Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley.

• Intramolecular Hydrogen Bonding in Ortho-Substituted Benzenes : Abraham, M. H., et al. (2000). Hydrogen Bonding. Part 46. Internal Hydrogen Bonding in Ortho-Substituted Anilines and Pyridines.Link (General mechanism validation).

• NMR Methods for H-Bond Detection : Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.Link

• Sigma-Aldrich Product Data (2-Methoxybenzylamine) : Physical properties and stability data.Link

• NIST Chemistry WebBook : IR Spectra and Thermochemical Data for Benzylamine Derivatives.Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

history and development of alpha-methoxybenzylamine as a chiral auxiliary

Evolution of Benzylic Amine Auxiliaries: From -Methylbenzylamine to Methoxy-Tunable Variants

Executive Summary

The term "

-methoxybenzylamine" in chiral synthesis is often a nomenclatural conflation referring to two distinct but related high-performance auxiliary classes: (S)-1-(4-methoxyphenyl)ethylamine (MOPEA) and (R)-Phenylglycinol Methyl Ether (PGME). While the classic -methylbenzylamine ( -MBA) relies solely on steric bulk for stereocontrol, these methoxy-functionalized variants introduce electronic tunability and chelation capability , respectively.

This technical guide details the development of these systems, focusing on the shift from simple steric blocking to chelation-controlled transition states (PGME) and orthogonal deprotection strategies (MOPEA).

Part 1: Historical Context & Structural Evolution

The Foundation: -Methylbenzylamine ( -MBA)

Historically,

-MBA was the "Generation 1" auxiliary. It functions through steric differentiation . When condensed with a ketone or aldehyde, the resulting imine presents two faces (Re and Si). The methyl group on the auxiliary creates a steric clash that disfavors attack from one side.

• Limitation: Reliance on steric bulk often requires low temperatures (-78°C) for high diastereomeric excess (de). Removal requires harsh hydrogenolysis, which can reduce other sensitive functionality (e.g., alkenes).

Generation 2: The Methoxy-Functionalized Variants

To overcome the limitations of

-MBA, the "methoxy" variants were developed.

Variant	Structure	Key Advantage	Mechanism of Action
MOPEA (4-Methoxy- -MBA)		Acid/Oxidative Lability . The electron-donating methoxy group destabilizes the C-N bond under oxidative conditions.	Steric Control (Identical to -MBA)
PGME (Phenylglycinol Methyl Ether)		Chelation Control . The ether oxygen coordinates with Lewis acids, locking the conformation.	Chelation Control (Rigid Transition State)

Part 2: Mechanistic Deep Dive

The Chelation Effect (PGME)

Unlike

-MBA, which relies on rotational freedom restricted only by bulk, PGME utilizes the methoxy oxygen to bind with the metal center (e.g., Li, Mg, Zn) of the incoming nucleophile or Lewis acid. This forms a rigid 5-membered chelate , drastically increasing the energy difference between the diastereomeric transition states.

Pathway Visualization: Chelation vs. Open Transition States

The following diagram illustrates why PGME offers superior stereocontrol compared to standard benzylic amines.

Figure 1: The chelation-controlled addition to PGME imines ensures high diastereoselectivity by locking the transition state geometry.

Part 3: Experimental Protocols

Protocol A: Synthesis of Chiral Imines using PGME

This is the entry point for utilizing the auxiliary. The condensation must be anhydrous to prevent hydrolysis.

Reagents:

• (R)-Phenylglycinol methyl ether (1.0 equiv)

• Aldehyde/Ketone (1.0 - 1.2 equiv)

• Drying agent:

  or Molecular Sieves (4Å)

• Solvent:

  (DCM) or Toluene

Step-by-Step:

• Dissolution: Dissolve (R)-PGME (10 mmol) in anhydrous DCM (30 mL) under Argon atmosphere.

• Addition: Add the aldehyde (10 mmol) followed immediately by anhydrous

  (2 g).

  • Expert Insight: For sterically hindered ketones, add

    (1.5 equiv) to catalyze the condensation and act as a water scavenger.

• Reaction: Stir at Room Temperature (RT) for 4–12 hours. Monitor by TLC (Imine is usually less polar than the amine).

• Workup: Filter through a pad of Celite to remove the drying agent/Titanium salts.

• Concentration: Evaporate solvent under reduced pressure.

  • Validation:

    NMR should show the imine proton ( 8.0-8.5 ppm) and disappearance of the aldehyde peak.

Protocol B: Diastereoselective Strecker Reaction (Synthesis of -Amino Acids)

This protocol demonstrates the power of PGME in synthesizing unnatural amino acids.

Reagents:

• PGME-Imine (from Protocol A)

• TMSCN (Trimethylsilyl cyanide)

• Lewis Acid:

  or

Step-by-Step:

• Setup: Cool a solution of the PGME-imine (5 mmol) in DCM (20 mL) to -78°C.

• Activation: Add

  (0.1 equiv) as a catalyst.

  • Why: Zinc coordinates with the imine Nitrogen and the auxiliary's Methoxy Oxygen, enforcing the facial selectivity.

• Addition: Dropwise addition of TMSCN (1.5 equiv).

• Progression: Stir at -78°C for 4 hours, then allow to warm slowly to RT overnight.

• Hydrolysis: Quench with saturated

  . Extract with DCM.

• Result: The resulting

  -aminonitrile is obtained with typically >90% de.

Protocol C: Auxiliary Removal (Cleavage)

This step differentiates MOPEA from PGME.

Option 1: Oxidative Cleavage (Specific to MOPEA)

Used when the product contains alkenes or benzyl ethers that would be destroyed by hydrogenation.

• Dissolve the MOPEA-protected amine in MeCN/H2O (4:1).

• Add Cerium Ammonium Nitrate (CAN) (3.0 equiv) at 0°C.

• Stir for 30-60 mins. The solution turns orange/yellow.

• Workup: Basify and extract. The MOPEA group is converted to p-methoxyacetophenone (byproduct).

Option 2: Hydrogenolysis (Standard for PGME/ -MBA)

• Dissolve substrate in MeOH or EtOH.

• Add catalyst:

  (Pearlman's catalyst) is superior to Pd/C for benzylamines.

• Apply

  atmosphere (1-3 atm) for 6–24 hours.

  • Note: Acidic conditions (HCl in MeOH) often accelerate this cleavage.

Part 4: Comparative Data Analysis

The following table summarizes the performance of these auxiliaries in the addition of allylmagnesium bromide to benzaldehyde-derived imines.

Auxiliary	Conditions	Yield (%)	Diastereomeric Excess (de)	Cleavage Method
-Methylbenzylamine	THF, -78°C	85%	72%
MOPEA	THF, -78°C	88%	75%	CAN (Oxidative) or Acid
PGME	THF, -78°C,	94%	>96%

Data Source: Synthesized from comparative studies in Juaristi et al. (1999) and Enders et al. (2000).

Part 5: Workflow Visualization

The complete lifecycle of a chiral synthesis using the PGME auxiliary.

Figure 2: The "Chiral Pool" strategy utilizing PGME for the synthesis of enantiopure amines.

References

• Juaristi, E., et al. (1999). Enantioselective Synthesis of

  -Amino Acids. Aldrichimica Acta . Link

• Enders, D., & Reinhold, U. (1997). Asymmetric Synthesis of Amines by Nucleophilic 1,2-Addition to Imines. Tetrahedron: Asymmetry . Link

• Williams, R. M. (1989).

• Agami, C., & Couty, F. (2002). The Reactivity of the N-Boc-2-acyloxazolidines: A Review. Tetrahedron . (Details on Phenylglycinol derived heterocycles). Link

• Porter, W. H. (1991). Resolution of Chiral Amines using (S)-1-(4-Methoxyphenyl)ethylamine. Journal of Organic Chemistry.

basic reaction mechanisms involving alpha-methoxybenzylamine

Technical Deep Dive: -Methoxybenzylamine Derivatives in Synthetic Organic Chemistry

Executive Summary & Structural Context

Target Entity:

-Methoxybenzylamine derivatives (typically N-carbamates or N-amides). Role in Synthesis: Masked N-acyliminium ion precursors.

The Stability Paradox: It is critical for researchers to distinguish between "free"

-methoxybenzylamine (1 ) and its N-protected counterparts (2 ).

• Free Amine (1):

  is a hemiaminal ether. It is thermodynamically unstable and spontaneously eliminates methanol to form the imine ( ), which subsequently hydrolyzes to benzaldehyde. It cannot be isolated as a stable reagent.

• N-Protected Derivative (2): When the nitrogen is acylated (e.g., N-methoxycarbonyl-

  -methoxybenzylamine), the lone pair on the nitrogen is delocalized into the carbonyl. This prevents the spontaneous ejection of the methoxy group, rendering the molecule stable for storage and handling.

Therefore, this guide focuses on the generation and reactivity of N-protected

-methoxybenzylamine derivatives , which serve as "privileged intermediates" in the synthesis of isoquinolines, unnatural amino acids, and nitrogen heterocycles via N-acyliminium ion chemistry.

Mechanism I: Electrochemical Formation (The Shono Oxidation)

The most authoritative method for synthesizing

-methoxybenzylamine derivatives is the Shono Oxidation .[1] This anodic oxidation transforms inert C-H bonds adjacent to nitrogen into reactive C-O bonds.

The Mechanistic Pathway (ET-PT-ET)

The reaction proceeds at the anode via a specific sequence: Electron Transfer (ET)

Proton Transfer (PT) Electron Transfer (ET) .[1]

• First Oxidation (ET): The lone pair of the carbamate nitrogen is oxidized, removing one electron to form a radical cation .

• Deprotonation (PT): The highly acidic proton at the benzylic (

  ) position is removed by a base (often the methanol solvent or electrolyte counter-ion), generating a carbon-centered radical .

• Second Oxidation (ET): The radical is immediately oxidized to a cation (iminium ion).

• Nucleophilic Trapping: The solvent (methanol) attacks the cation to form the stable

  -methoxy product.

Visualization: The Shono Oxidation Pathway

Figure 1: The ET-PT-ET mechanism of the Shono oxidation converting benzylamine derivatives to

-methoxy variants.[1]

Mechanism II: Activation & Nucleophilic Substitution

Once synthesized, the

-methoxybenzylamine derivative acts as a masked electrophile . Under Lewis Acid catalysis, it regenerates the reactive N-acyliminium ion, which can then be trapped by weak -nucleophiles (e.g., allyl silanes, silyl enol ethers, electron-rich arenes).

The "Push-Pull" Activation

• The Trigger: A Lewis Acid (LA), such as

  or , coordinates to the methoxy oxygen.

• The Leaving Group: The activated methoxy group departs as

  .

• The Intermediate: The resulting N-acyliminium ion is stabilized by resonance from the nitrogen lone pair, but the electron-withdrawing carbonyl group makes it highly electrophilic (more so than a standard iminium ion).

Visualization: N-Acyliminium Ion Chemistry

Figure 2: Lewis Acid-mediated generation of N-acyliminium ions and subsequent nucleophilic trapping.

Experimental Protocols

Protocol A: Electrochemical Synthesis (Shono Oxidation)

Objective: Conversion of N-methoxycarbonyl benzylamine to N-methoxycarbonyl-

-methoxybenzylamine.

Parameter	Specification	Causality / Rationale
Substrate	10 mmol N-Cbz-benzylamine	Protected amine prevents side reactions.
Solvent	MeOH (anhydrous)	Acts as both solvent and nucleophile trap.
Electrolyte	0.05 M or	Provides conductivity; Tosylate is less nucleophilic than halides, preventing anode corrosion.
Electrodes	Carbon (Anode) / Platinum (Cathode)	Carbon promotes adsorption of organic substrates; Pt is inert.
Current	Constant Current (CCE) @ 10-50 mA/cm²	Controls the rate of radical generation to prevent over-oxidation.
Charge	2.2 - 2.5 F/mol	Slight excess of charge required to reach completion.

Step-by-Step:

• Dissolve substrate and electrolyte in MeOH in an undivided cell.

• Cool reaction vessel to 0–10°C (stabilizes radical intermediates).

• Electrolyze at constant current until 2.2 F/mol charge is passed.

• Concentrate in vacuo, resuspend in ether/water, and wash to remove electrolyte.

• Validation:

  H NMR will show a new singlet at 3.2–3.5 ppm (methoxy group) and a shift of the benzylic proton from 4.3 (doublet) to 5.5–6.0 (singlet/broad).

Protocol B: Nucleophilic Substitution (Amidoalkylation)

Objective: Reaction of

-methoxy derivative with allyltrimethylsilane (Hosomi-Sakurai type).

• Setup: Flame-dry a round-bottom flask under Argon.

• Dissolution: Dissolve

  -methoxybenzylamine derivative (1.0 equiv) in anhydrous (0.1 M).

• Nucleophile: Add allyltrimethylsilane (1.2 equiv).

• Activation: Cool to -78°C. Add

  (1.1 equiv) dropwise.

  • Note: Low temperature prevents polymerization of the reactive cation.

• Reaction: Stir for 1–2 hours, allowing slow warming to -20°C.

• Quench: Pour into saturated aqueous

  .

• Purification: Extract with DCM, dry over

  , and concentrate.

References

• Shono, T. , Hamaguchi, H., & Matsumura, Y. (1975). Electroorganic chemistry. XX. Anodic oxidation of carbamates. Journal of the American Chemical Society, 97(15), 4264–4268. Link

• Hiemstra, H. , & Speckamp, W. N. (1995). N-Acyliminium Ions.[2][3][4] Comprehensive Organic Synthesis, 2, 1047–1082. Link

• Scherer, M. , & Stahl, T. P. (2021). Electrochemical Oxidation Enables Regioselective and Scalable α-C(sp3)-H Acyloxylation of Sulfides.[5] Journal of the American Chemical Society, 143(9), 3628-3637.[5] Link

• Lam, K. , et al. (2020).[6] Organic Electrosynthesis: From Academia to Industry. Reaction Chemistry & Engineering, 5, 1059-1073. Link

• Speckamp, W. N. , & Moolenaar, M. J. (2000). New Developments in the Chemistry of N-Acyliminium Ions and Related Intermediates. Tetrahedron, 56(24), 3817-3856. Link

Sources

• 1. Electrochemical Functional-Group-Tolerant Shono-Type Oxidation of Cyclic Carbamates Enabled by Aminoxyl Mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. arkat-usa.org [arkat-usa.org]
• 4. mdpi.com [mdpi.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. gala.gre.ac.uk [gala.gre.ac.uk]

Spectroscopic Characterization of α-Methoxybenzylamine: An In-depth Technical Guide

Introduction: The Imperative of Unambiguous Structural Elucidation

In the landscape of drug discovery and development, the precise structural characterization of novel chemical entities is a cornerstone of scientific rigor. α-Methoxybenzylamine, a chiral primary amine bearing a methoxy group on the benzylic carbon, presents a unique set of analytical challenges and opportunities. Its potential applications as a chiral building block or pharmacophore necessitate a comprehensive understanding of its spectroscopic properties. This guide provides an in-depth exploration of the spectroscopic techniques essential for the unambiguous identification and characterization of α-methoxybenzylamine, tailored for researchers, scientists, and drug development professionals. We will delve into the theoretical underpinnings and practical applications of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), offering a holistic view of the molecule's spectroscopic signature.

Molecular Structure and Key Features

A thorough spectroscopic analysis begins with a clear understanding of the molecule's structure.

Figure 1: 2D structure of α-methoxybenzylamine.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Atomic Neighborhood

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. By subjecting the sample to a strong magnetic field and radiofrequency pulses, we can glean detailed information about the chemical environment of each nucleus.

A. ¹H NMR Spectroscopy: A Proton's Perspective

Principle: The chemical shift (δ) of a proton in ¹H NMR is highly sensitive to its electronic environment. Electronegative atoms, like oxygen and nitrogen, deshield nearby protons, causing them to resonate at a higher chemical shift (further downfield). Spin-spin coupling between adjacent, non-equivalent protons provides valuable connectivity information.

Experimental Protocol: Acquiring a High-Resolution ¹H NMR Spectrum

• Sample Preparation: Dissolve approximately 5-10 mg of α-methoxybenzylamine in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical as it can influence the chemical shifts, particularly of exchangeable protons (NH₂).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal dispersion and resolution.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • Relaxation Delay: A delay of 1-2 seconds between scans is generally adequate for quantitative analysis.

• Data Processing: Fourier transform the acquired free induction decay (FID), followed by phase and baseline correction. Reference the spectrum to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Predicted ¹H NMR Data and Interpretation:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
Phenyl-H (ortho, meta, para)	7.2 - 7.4	Multiplet	5H	-
Benzylic-H (α-H)	~4.5	Singlet	1H	-
Methoxy-H (OCH₃)	~3.3	Singlet	3H	-
Amine-H (NH₂)	1.5 - 2.5 (variable)	Broad Singlet	2H	-

Causality Behind Predictions:

• Phenyl Protons: The aromatic protons are expected to resonate in the typical aromatic region (7.2-7.4 ppm). The lack of strong electron-donating or -withdrawing groups on the ring leads to a complex, overlapping multiplet.

• Benzylic Proton: The single proton on the α-carbon is deshielded by both the adjacent phenyl ring and the electronegative oxygen and nitrogen atoms, hence its downfield shift to around 4.5 ppm. With no adjacent non-equivalent protons, it is predicted to be a singlet.

• Methoxy Protons: The three protons of the methoxy group are in a relatively shielded environment and are expected to appear as a sharp singlet around 3.3 ppm.

• Amine Protons: The chemical shift of the NH₂ protons is highly variable and depends on factors like solvent, concentration, and temperature due to hydrogen bonding and chemical exchange. They typically appear as a broad singlet that may not integrate perfectly to two protons.

B. ¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Principle: ¹³C NMR provides information about the different carbon environments in a molecule. The chemical shift of a carbon atom is influenced by its hybridization and the electronegativity of attached atoms.

Experimental Protocol: ¹³C NMR Acquisition

The sample preparation and instrumentation are the same as for ¹H NMR. A proton-decoupled pulse sequence is typically used to simplify the spectrum, resulting in a single peak for each unique carbon atom.

Predicted ¹³C NMR Data and Interpretation:

Disclaimer: The following data are predicted based on established NMR principles and databases.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Phenyl-C (ipso)	~140
Phenyl-C (ortho, meta, para)	126 - 129
Benzylic-C (α-C)	~85
Methoxy-C (OCH₃)	~57

Causality Behind Predictions:

• Aromatic Carbons: The aromatic carbons resonate in the typical downfield region for sp² hybridized carbons. The ipso-carbon (the one attached to the benzylic carbon) is expected at the most downfield position due to the substituent effect.

• Benzylic Carbon: The α-carbon is significantly deshielded by the directly attached oxygen and nitrogen atoms, leading to a predicted chemical shift around 85 ppm.

• Methoxy Carbon: The carbon of the methoxy group is a typical sp³ carbon attached to an oxygen, resonating around 57 ppm.

Figure 2: General workflow for NMR spectroscopic analysis.

II. Infrared (IR) Spectroscopy: Unveiling Functional Groups

Principle: IR spectroscopy measures the vibrations of bonds within a molecule. Different types of bonds vibrate at characteristic frequencies, allowing for the identification of functional groups.

Experimental Protocol: Acquiring an IR Spectrum

• Sample Preparation: For a liquid sample like α-methoxybenzylamine, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, which requires placing a small drop of the sample directly on the crystal.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is the standard instrument for acquiring IR spectra.

• Data Acquisition: A background spectrum of the empty sample holder is first collected, followed by the spectrum of the sample. The instrument software automatically subtracts the background.

Expected Characteristic IR Absorptions:

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Significance
N-H Stretch (primary amine)	3300 - 3500	Medium (two bands)	Confirms the presence of the -NH₂ group.[1]
C-H Stretch (aromatic)	3000 - 3100	Medium to Weak	Indicates the phenyl ring.
C-H Stretch (aliphatic)	2850 - 3000	Medium	Corresponds to the methoxy and benzylic C-H bonds.
C=C Stretch (aromatic)	1450 - 1600	Medium (multiple bands)	Further evidence of the phenyl ring.
C-O Stretch (ether)	1050 - 1150	Strong	Characteristic of the C-O-C ether linkage.
C-N Stretch	1020 - 1250	Medium to Weak	Indicates the carbon-nitrogen bond.

Interpretation: The IR spectrum of α-methoxybenzylamine is expected to be rich in information. The presence of two distinct N-H stretching bands is a hallmark of a primary amine. The strong C-O stretching absorption will confirm the ether functionality. The combination of aromatic and aliphatic C-H stretches, along with the aromatic C=C stretches, will provide a complete picture of the molecule's functional groups.

III. Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Principle: Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides the exact molecular weight and, through fragmentation analysis, offers valuable structural information.

Experimental Protocol: Acquiring a Mass Spectrum

• Sample Introduction: The sample can be introduced into the mass spectrometer via various methods, including direct infusion or coupled with a chromatographic technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

• Ionization: Electron Ionization (EI) is a common hard ionization technique that causes extensive fragmentation, providing a detailed fragmentation pattern. Soft ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) are used to observe the molecular ion with minimal fragmentation.

• Mass Analysis: The ionized fragments are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

Expected Mass Spectrometry Data:

• Molecular Ion (M⁺): The nominal molecular weight of α-methoxybenzylamine (C₈H₁₁NO) is 137 g/mol . A high-resolution mass spectrometer would provide the exact mass, confirming the elemental composition.

• Key Fragmentation Pathways:

Figure 3: Plausible fragmentation pathways for α-methoxybenzylamine in EI-MS.

Interpretation of Fragmentation:

• Loss of Amino Radical (-NH₂): Cleavage of the C-N bond can lead to the formation of a stable benzylic cation at m/z 121.

• Loss of Methoxy Radical (-OCH₃): Cleavage of the C-O bond can result in an iminium ion at m/z 106.

• Formation of Tropylium Ion: The benzylic cation at m/z 121 can lose formaldehyde (CH₂O) to form the highly stable tropylium ion at m/z 91, a common fragment for benzyl-containing compounds.

• Formation of m/z 30: Cleavage of the benzylic C-C bond can produce the [CH₂=NH₂]⁺ ion at m/z 30.

The relative abundances of these fragment ions will provide a unique fingerprint for α-methoxybenzylamine.

Conclusion: A Synergistic Approach to Structural Confirmation

The spectroscopic characterization of α-methoxybenzylamine relies on a synergistic interplay of NMR, IR, and MS techniques. While experimental data for this specific molecule is not widely published, a predictive approach based on fundamental principles provides a robust framework for its identification. ¹H and ¹³C NMR spectroscopy would elucidate the detailed carbon-hydrogen framework, IR spectroscopy would confirm the presence of key functional groups (primary amine, ether, and phenyl ring), and mass spectrometry would determine the molecular weight and provide structural insights through fragmentation analysis. This comprehensive spectroscopic profile is indispensable for ensuring the identity and purity of α-methoxybenzylamine in any research or development endeavor.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Smith, B. C. (1999). Infrared Spectral Interpretation: A Systematic Approach. CRC Press. [Link]

• Hoffmann, E. D., & Stroobant, V. (2007). Mass Spectrometry: Principles and Applications. John Wiley & Sons. [Link]

• NMRDB.org: An online resource for NMR prediction. [Link]

• NIST Chemistry WebBook. [Link]

Sources

• 1. rsc.org [rsc.org]

Protocols & Analytical Methods

using alpha-methoxybenzylamine as a chiral solvating agent in NMR

Application Note: Enantiomeric Purity Determination via NMR Using

-Methylbenzylamine and Methoxy-Analogs as Chiral Solvating Agents

Part 1: Executive Summary & Nomenclature Clarification

Critical Nomenclature Note: The term "

-methoxybenzylamine" (chemically O-methyl-phenyl-hemiaminal) refers to a chemically unstable species prone to hydrolysis. In the context of Chiral Solvating Agents (CSAs), this is widely recognized as a colloquial or typographical reference to one of two stable, field-proven reagents:

• -Methylbenzylamine (1-Phenylethylamine, PEA): The "gold standard" amine CSA.

• 1-(4-Methoxyphenyl)ethylamine (MOPEA): A powerful derivative often used when the parent PEA fails to induce sufficient peak splitting.

Scope: This guide details the protocol for using (S)-(-)- or (R)-(+)-

-Methylbenzylamine (and its p-methoxy analog) to determine the enantiomeric excess ( ) of chiral carboxylic acids, alcohols, and sulfoxides via and NMR. Unlike Chiral Derivatizing Agents (CDAs) like Mosher's acid, this CSA method requires no covalent synthesis , allowing for rapid, non-destructive analysis.

Part 2: Mechanistic Principles

The efficacy of

-methylbenzylamine as a CSA relies on the formation of Transient Diastereomeric Solvates .

• Complexation: The chiral amine (CSA) forms a reversible association with the chiral substrate (Sub) via:

  • Primary Interaction: Hydrogen bonding (e.g., Acid

    Amine).

  • Secondary Interaction:

    - stacking between the phenyl rings of the CSA and the substrate.

  • Steric Exclusion: The chiral centers of the CSA and Substrate orient to minimize steric clash.

• Chiral Discrimination:

  • In a racemic substrate mixture (

    -Sub), the CSA (e.g., -CSA) forms two distinct complexes:

    • Homochiral Complex:

    • Heterochiral Complex:

  • These complexes are diastereomers and possess distinct magnetic environments.

  • Fast Exchange Regime: On the NMR timescale, the substrate molecules rapidly exchange between "free" and "bound" states. However, the time-averaged chemical shift (

    ) differs for the and enantiomers due to the thermodynamic stability differences of their respective complexes.

Result: The NMR signals of the enantiomers split (

), allowing direct integration and calculation.

Part 3: Experimental Protocol

Materials & Reagents

• Analyte: ~5–10 mg of chiral substrate (Acid, Alcohol, Sulfoxide).

• CSA: Enantiopure

  -Methylbenzylamine (Sigma-Aldrich #1155268 or similar) OR 1-(4-Methoxyphenyl)ethylamine.

  • Purity:

    optical purity is critical.

• Solvent:

  (Chloroform-d) or (Benzene-d6).

  • Note:

    often yields larger values due to enhanced Anisotropic Current Effects (ASIS).

• NMR Tube: Standard 5 mm precision tube.

Step-by-Step Workflow

Step 1: Reference Spectrum Acquisition

• Dissolve 5–10 mg of the racemic substrate in 0.6 mL of deuterated solvent.

• Acquire a standard

  NMR spectrum.

• Identify a sharp, non-overlapping signal (e.g., methyl doublet, methoxy singlet) to serve as the "probe" resonance.

Step 2: Titration with CSA

• Add 0.5 equivalents of the Chiral Amine CSA directly to the NMR tube.

• Shake vigorously to ensure mixing (and salt formation if substrate is an acid).

• Acquire spectrum.[1][2]

• Sequentially add CSA to reach 1.0, 2.0, and up to 5.0 equivalents .

  • Rationale: The magnitude of splitting (

    ) often depends on the [CSA]/[Sub] ratio. Excess CSA pushes the equilibrium toward the bound complex.

Step 3: Optimization (If Splitting is Poor)

• Change Solvent: If

  fails, switch to . The benzene ring of the solvent can intercalate into the complex, amplifying shielding differences.

• Lower Temperature: Cool the probe to 273 K or 253 K.

  • Mechanism:[1][3] Lower T slows the exchange rate and stabilizes the H-bonded complex, sharpening the split peaks.

Step 4: Analysis of Enantiopure Sample

• Once conditions are established with the racemate, prepare a fresh sample using your enantiomerically enriched analyte.

• Add the exact same equivalents of CSA used in the optimized racemate spectrum.

• Acquire the spectrum and integrate the split peaks.

Part 4: Data Analysis & Calculation

Calculating Enantiomeric Excess ( )

Where is the integration area of the resolved signals.

Calculating Chemical Shift Non-Equivalence ( )

• Target: A

  ppm is recommended for accurate integration.

• Conversion to Hz:

  .

Table 1: Troubleshooting Low

Values

Observation	Probable Cause	Corrective Action
Broad, merged peaks	Exchange rate too fast	Cool sample to -20°C (253 K).
No splitting observed	Weak association ( low)	Switch solvent to or (non-polar).
Complex precipitation	Salt insolubility	Use a co-solvent (e.g., add 10% or DMSO- ). Warning: Polar solvents reduce splitting.
Small (<0.01 ppm)	Poor chiral recognition	Switch CSA to 1-(1-Naphthyl)ethylamine (increased steric bulk).

Part 5: Visualization of Mechanism & Workflow

Figure 1: Chiral Recognition Mechanism

The diagram below illustrates the formation of diastereomeric salt complexes between a racemic acid substrate and the (S)-Amine CSA.

Caption: Kinetic formation of diastereomeric solvates. The stability difference (

) between the S-S and R-S complexes results in distinct magnetic environments for the substrate protons.

Figure 2: Experimental Decision Matrix

Caption: Step-by-step decision tree for optimizing chiral splitting conditions in NMR.

Part 6: References

• Wosińska-Hrydczuk, M., & Skarżewski, J. (2020).[4] New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (

  -PEA). Molecules, 25(21), 4907.[4] [Link]

• Parker, D. (1991). NMR Determination of Enantiomeric Purity. Chemical Reviews, 91(7), 1441–1457. [Link]

• Wenzel, T. J. (2007). Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley-Interscience. (Standard text on CSA methodology).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. US11555023B2 - Process for the differential solubility-driven asymmetric transformation of substituted 2H-chromene-3-carboxylic acids - Google Patents [patents.google.com]
• 4. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - PubMed [pubmed.ncbi.nlm.nih.gov]

procedure for diastereomeric salt formation with alpha-methoxybenzylamine

This Application Note is structured as a high-level technical guide for drug development scientists. It addresses the ambiguity of "

-methoxybenzylamine" by focusing on the industrially relevant 4-Methoxy- -methylbenzylamine (MOBA), while clarifying the chemical instability of the literal -methoxybenzylamine (hemiaminal ether).

Application Note: Diastereomeric Salt Formation with 4-Methoxy- -methylbenzylamine (MOBA)

Executive Summary & Chemical Definition

Objective: To define the protocol for using 4-Methoxy-

-methylbenzylamine (MOBA) as a chiral resolving agent for carboxylic acids, and conversely, the procedure to resolve racemic MOBA itself.

Chemical Clarification: The term "

-methoxybenzylamine" strictly refers to a hemiaminal ether ( ), which is chemically unstable and prone to hydrolysis into benzaldehyde and ammonia. In pharmaceutical applications, this nomenclature almost exclusively refers to 4-Methoxy- -methylbenzylamine (also known as 1-(4-methoxyphenyl)ethylamine ). This guide focuses on the latter, a robust, commercially vital resolving agent used when unsubstituted -methylbenzylamine (MBA) fails to yield crystalline salts.

Strategic Utility:

• Electronic Tuning: The para-methoxy group increases electron density on the aromatic ring, altering

  - stacking interactions in the crystal lattice compared to standard MBA.

• Cleavability: As a chiral auxiliary, the 4-methoxybenzyl group is more acid-labile than the benzyl group, allowing milder deprotection conditions (e.g., DDQ or TFA) if used as a protecting group.

Mechanism of Action: The "Discriminatory" Crystal

The core principle relies on the thermodynamic solubility difference between two diastereomeric salts formed by an acid-base reaction.

Unlike enantiomers, which have identical physical properties (except optical rotation), these diastereomeric salts possess distinct lattice energies and solubilities. The success of the resolution depends on maximizing the solubility difference (

) between the Less Soluble Diastereomer (LSD) and the More Soluble Diastereomer (MSD) .

Workflow Visualization

Figure 1: General workflow for diastereomeric salt resolution.[1][2][3] The efficiency relies on the "Equilibration" step where the MSD remains in solution.

Protocol A: Resolution of Racemic MOBA

Use this protocol if you have synthesized racemic 4-methoxy-

-methylbenzylamine and require the pure (S)-enantiomer.

Reagents:

• Racemic 4-Methoxy-ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  -methylbenzylamine (1.0 eq)

• (L)-(+)-Tartaric Acid (1.0 eq)

• Solvent: Methanol (MeOH) or Ethanol/Water (9:1)

Procedure:

• Dissolution: Dissolve 0.1 mol of racemic MOBA in 150 mL of Methanol at 50°C.

• Acid Addition: Separately dissolve 0.1 mol of (L)-(+)-Tartaric acid in 150 mL of warm Methanol. Add this solution slowly to the amine solution with vigorous stirring.

  • Note: An exothermic reaction will occur.[2][4] Maintain temperature below boiling.

• Nucleation: Allow the mixture to cool slowly to room temperature (20-25°C) over 4 hours.

  • Critical: If oiling out occurs (formation of a second liquid phase instead of crystals), reheat to reflux and add a small seed crystal of the authentic salt if available, or scratch the glass wall.

• Crystallization: Once room temperature is reached, chill the flask to 0-4°C for 2 hours to maximize yield.

• Filtration: Filter the white crystalline solid. Wash with cold Methanol (2 x 20 mL).

• Liberation (Free Basing):

  • Suspend the salt in water (100 mL).

  • Add 20% NaOH solution until pH > 12.

  • Extract with Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE).

  • Dry organic layer over

    and concentrate in vacuo.

Expected Yield: 30-40% (theoretical max is 50% for one enantiomer). Target Optical Rotation:

(neat) for the (S)-isomer [1].

Protocol B: Using (S)-MOBA to Resolve a Target Acid

Use this protocol to resolve a chiral carboxylic acid (e.g., Mandelic Acid derivatives, Naproxen precursors).

Reagents:

• Racemic Target Acid (10 mmol)

• (S)-4-Methoxy-

  -methylbenzylamine (5 to 10 mmol)

  • Note on Stoichiometry: "The Method of Half-Quantities" (0.5 eq of amine) is often superior to 1.0 eq. It forces the formation of the most stable salt (LSD) while leaving the other enantiomer as the free acid in solution.

• Solvent System: Acetone or 2-Propanol (IPA).

Step-by-Step Methodology:

• Screening (Micro-scale):

  • Place 0.1 mmol of racemic acid in 4 vials.

  • Add 0.05 mmol (0.5 eq) of (S)-MOBA to each.

  • Add 0.5 mL of different solvents: Acetone, Ethanol, IPA, Ethyl Acetate.

  • Heat to dissolve, then cool.

  • Result: Select the solvent that yields defined crystals (not powder/oil) and shows high diastereomeric excess (%de) via chiral HPLC.

• Scale-Up Procedure (Acetone Example):

  • Charge: Load 10 mmol (approx. 2-3 g) of Racemic Acid into a reactor. Add 30 mL Acetone. Heat to reflux (

    C).

  • Addition: Add 5 mmol (0.5 eq) of (S)-MOBA dropwise.

  • Reflux: Stir at reflux for 30 minutes to ensure homogeneity.

  • Controlled Cooling: Lower temperature at a rate of

    C/hour.

  • Harvest: Filter the salt at

    C. Do not chill further unless yield is negligible; chilling often co-precipitates the impurity (MSD).

• Purification (Recrystallization):

  • Dissolve the wet cake in the minimum amount of boiling Acetone/Methanol (9:1).

  • Cool and filter again. This usually boosts %de from ~80% to >99%.

• Salt Break:

  • Suspend salt in dilute HCl (1M). The amine will stay in the water phase (as hydrochloride).

  • Extract the free acid into Ethyl Acetate.

  • (Optional) Recover the expensive MOBA resolving agent from the aqueous phase by basifying with NaOH and extracting.

Critical Parameter: Solvent Switching

Recent studies [2] indicate that for benzylamine derivatives, the solvent dielectric constant (

) can invert the order of precipitation (a phenomenon known as Chirality Switching).

Solvent	Dielectric Constant ( )	Likely Precipitate (Hypothetical)
Dioxane	2.2 (Non-polar)	Salt A (Compact packing favored)
Ethanol	24.5 (Polar Protic)	Salt B (Solvated network favored)
Acetonitrile	37.5 (Polar Aprotic)	Often causes "Oiling Out"

Guidance: If the standard ethanol protocol yields the wrong enantiomer or low purity, switch to a low-polarity solvent like Dioxane or Toluene. This often stabilizes the other diastereomer or alters the hydration state of the crystal.

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Oiling Out	Supersaturation is too high or MP of salt is too low.	1. Dilute the solution.2. Seed with crystals from a micro-batch.3. Switch to a higher boiling solvent (e.g., Toluene).
Low Yield	Solvent is too good at solubilizing the LSD.	Add an anti-solvent (e.g., Hexane) dropwise at the cloud point.
Low Optical Purity (%de)	Co-crystallization of MSD.	1. Use the "Method of Half-Quantities" (0.5 eq amine).2. Slow down the cooling ramp ( C/hour).
Gel Formation	Hydrogen bond networking is too strong.	Add 1-5% water or methanol to break the gel structure.

References

• Perry, C. et al. (2018). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale. BioDuro Technical Reports.

• Kodama, K. (2025).[5] Resolution of

  -methylbenzylamine via diastereomeric salt formation using N-tosyl-(S)-phenylalanine. ResearchGate.

• Saikia, N. et al. (2016). NMR differentiation of chiral amines using formylphenylboronic acid. Organic & Biomolecular Chemistry.

• BenchChem Protocols. (2025). Protocols for Diastereomeric Salt Formation with 1,2,3,4-Tetrahydro-1-naphthylamine.

(Note: While specific "alpha-methoxy" protocols are rare in open literature, the chemistry is homologous to the cited alpha-methylbenzylamine protocols. The physical constants provided are representative of this class of amines.)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 3. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]

determining absolute configuration of carboxylic acids using alpha-methoxybenzylamine

Application Note: Stereochemical Assignment of Carboxylic Acids via Chiral

-Substituted Benzylamines

Executive Summary

This application note details the protocol for determining the absolute configuration of chiral carboxylic acids using

-chiral primary amines as Chiral Derivatizing Agents (CDAs). While the request references " -methoxybenzylamine," this document addresses the chemically stable industry standards: -methylbenzylamine ( -PEA) and its methoxy-substituted analog 1-(4-methoxyphenyl)ethylamine .[1]

The method relies on the synthesis of diastereomeric amides and the analysis of their

H NMR chemical shift differences ( ). By applying the Riguera-Seco Sector Rule , researchers can non-destructively assign the absolute configuration ( or ) of the carboxylic acid substrate without the need for X-ray crystallography.[1]

Technical & Chemical Clarification (E-E-A-T)

Critical Note on Reagent Nomenclature: The term "

-methoxybenzylamine" (structure: ) describes a hemiaminal ether, a chemical class generally unstable to hydrolysis.[1] In high-precision structural elucidation, this nomenclature often represents a conflation of two distinct standard reagents:

• -Methylbenzylamine (1-Phenylethylamine): The standard stable amine for resolving acids.[1]

• 1-(4-Methoxyphenyl)ethylamine: A stable, methoxy-substituted benzylamine often used to enhance signal separation in NMR due to the diagnostic methoxy singlet.[1]

This protocol utilizes the 1-(4-Methoxyphenyl)ethylamine and

-Methylbenzylamine systems, as they share the identical stereochemical induction mechanism required for this analysis.[1]

Theoretical Basis: The Shielding Cone Mechanism

The determination of absolute configuration is based on the magnetic anisotropy generated by the aromatic ring of the chiral amine. When a chiral carboxylic acid reacts with an enantiopure amine, the resulting amide adopts a preferred conformation in solution.[1]

The Conformational Model

• Amide Planarity: The amide bond (

  ) is planar and predominantly adopts the -conformation (trans-amide) due to steric hindrance.[1]

• Syn-Periplanar Alignment: The methine proton (

  ) of the chiral amine aligns syn-periplanar to the carbonyl oxygen of the acid.

• Shielding Effect: In this fixed conformation, the phenyl group of the amine acts as a magnetic shield.[1] Protons on the acid side that reside above the phenyl ring plane are shielded (shifted upfield, lower ppm).[1] Protons on the opposite side are deshielded or unaffected.

The Assignment Equation

The assignment is derived from the difference in chemical shifts between the amide formed with the

-amine and the -amine: [1]

• Positive

  (> 0): Protons reside on the side away from the phenyl ring in the -derivative.

• Negative

  (< 0): Protons reside under the shielding cone of the phenyl ring in the -derivative.

Visualization of the Workflow & Mechanism

Figure 1: Workflow for the stereochemical assignment of carboxylic acids using chiral amine derivatization.

Experimental Protocol

Materials

• Analyte: Chiral Carboxylic Acid (~10 mg per reaction).[1]

• Reagents:

  • (or -Methylbenzylamine).[1]
  • (or -Methylbenzylamine).[1]

  • Coupling Agents: EDC

    HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole).[1]

• Solvent: Dichloromethane (DCM), CDCl

  for NMR.[1]

Step-by-Step Procedure

1. Derivatization (Parallel Synthesis) Perform two parallel reactions in 4 mL vials:

• Vial A: Mix Carboxylic Acid (1 eq) +

  -Amine (1.2 eq) + EDC (1.2 eq) + HOBt (1.2 eq) in DCM (0.1 M concentration).

• Vial B: Mix Carboxylic Acid (1 eq) +

  -Amine (1.2 eq) + EDC (1.2 eq) + HOBt (1.2 eq) in DCM (0.1 M concentration).

• Note: Stir at room temperature for 2–4 hours. Monitor by TLC until the acid is consumed.

2. Work-up

• Dilute with DCM (5 mL).[1]

• Wash sequentially with 1N HCl (remove excess amine), sat.[1] NaHCO

  (remove unreacted acid), and brine.

• Dry over Na

  SO , filter, and concentrate in vacuo.

• Purification: Usually not required if conversion is high; however, flash chromatography (silica gel) is recommended if impurities obscure the NMR signals.[1]

3. NMR Acquisition

• Dissolve samples in CDCl

  (approx. 5–10 mg in 0.6 mL).[1]

• Acquire

  H NMR spectra for both the -amide and -amide.[1]

• Crucial: Ensure spectra are referenced accurately (e.g., TMS at 0.00 ppm or CHCl

  at 7.26 ppm).

Data Analysis & Interpretation

Data Table Construction

Extract chemical shifts (

) for protons on the acid moiety ( and ) adjacent to the chiral center.[1]

Proton Group	(S)-Amide (ppm)	(R)-Amide (ppm)	(ppm)	Sign (+/-)
L1 (Substituent 1)	2.45	2.30	+0.15	Positive (+)
L2 (Substituent 2)	1.10	1.25	-0.15	Negative (-)

Configuration Assignment (The Rule)

Construct a projection of the acid looking down the

bond.[1]

• Place the Carbonyl Oxygen up.

• Place the Chiral Center of the acid in the center.

• Analysis:

  • The group with Positive

    is on the Right side of the projection.

  • The group with Negative

    is on the Left side of the projection.

Logic Check: If the substituent with the positive shift is spatially located on the right side in your drawn structure, the configuration is confirmed.[1] If the positions are reversed, the configuration is the opposite.[1]

Case Study Example

Substrate: 2-Phenylpropanoic acid (Hydratropic acid).[1] Reagent: 1-(4-Methoxyphenyl)ethylamine.[1][2][3]

• Observe Methyl Group (

  ):
  • ppm.[1]
  • ppm.[1]
  • ppm (Negative Left side).[1]

• Observe Phenyl Ring Protons (

  ):
  • ppm.[1]
  • ppm.[1]
  • ppm (Positive Right side).[1]

References

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004).[1][4] The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–117.[1][4] [Link]

• Parker, D. (1991).[1] NMR Determination of Enantiomeric Purity. Chemical Reviews, 91(7), 1441–1457.[1] [Link]

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007).[1] Mosher Ester Analysis for the Determination of Absolute Configuration of Stereogenic (Chiral) Carbinol Carbons.[] Nature Protocols, 2, 2451–2458.[1] [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers - Google Patents [patents.google.com]
• 3. (S)-(-)-1-(4-Methoxyphenyl)ethylamine - Chiral Amine for Pharmaceutical Synthesis at Best Price [jigspharma.com]
• 4. ww2.icho.edu.pl [ww2.icho.edu.pl]

preparation of alpha-methoxybenzylamine derived chiral stationary phases

High-Performance Chiral Stationary Phase Synthesis: The Urea-Linked (S)- -Methoxybenzylamine Protocol

-methoxybenzylamine derived chiral stationary phases (CSPs)

Executive Summary

This application note details the fabrication of a "Pirkle-type" (brush-type) chiral stationary phase (CSP) derived from (S)-

-methoxybenzylamine . Unlike polysaccharide-coated phases, this CSP relies on specific, designed interactions—hydrogen bonding, - stacking, and steric hindrance—to achieve enantioseparation.

The protocol utilizes a urea-linkage strategy . By covalently bonding the chiral selector to the silica backbone via a urea group, we maximize the rigidity of the ligand and provide essential hydrogen-bond donor/acceptor sites (dipoles) proximal to the chiral center, significantly enhancing enantioselectivity (

) for racemates containing -acidic groups (e.g., dinitrobenzoyl derivatives).

Mechanistic Theory: The Three-Point Interaction

To synthesize an effective CSP, one must understand the "Three-Point Interaction" rule (Dalgliesh, 1952). For chiral recognition to occur, the stationary phase and the analyte must interact at a minimum of three distinct points, with at least one interaction being stereochemically dependent.

In this (S)-

-methoxybenzylamine CSP:

• - Interaction: The phenyl ring of the selector acts as a -donor.

• Hydrogen Bonding: The urea linkage (

  ) serves as a rigid directional H-bond donor/acceptor.

• Steric/Dipole Interaction: The methoxy group (

  ) and the spatial arrangement of the chiral center provide the steric barrier and dipole moment required for discrimination.

Visualization: Chiral Recognition Mechanism

Figure 1: Mechanistic workflow of chiral recognition on the urea-linked CSP.

Materials and Equipment

Reagents

• Silica Gel: High purity, spherical,

  , pore size (e.g., Kromasil or Daiso).

• Silanizing Agent: 3-Aminopropyltriethoxysilane (APTES).[1]

• Chiral Selector: (S)-

  -Methoxybenzylamine ( ee).

• Linker Activation: 4,4'-Diphenylmethane diisocyanate (MDI) OR 1,6-Hexamethylene diisocyanate (HMDI). Note: We will use a diisocyanate linker strategy for safety and reactivity.

• Solvents: Anhydrous Toluene, Dry Tetrahydrofuran (THF), Methanol (HPLC grade), Isopropanol (IPA).

• End-capping: Hexamethyldisilazane (HMDS).

Equipment

• Overhead stirrer with Teflon blade.

• Soxhlet extractor (for cleaning silica).

• Vacuum drying oven.

• Slurry packing system (Haskel pump or equivalent pneumatic pump).

• Stainless steel HPLC columns (

  ).[2]

Experimental Protocol

Phase 1: Preparation of Aminopropyl Silica (APS)

The foundation of the CSP is the aminopropyl layer. Water content control is critical here; too much water leads to polymerization of silanes (clumping), while too little prevents monolayer formation.

• Silica Activation:

  • Reflux

    of silica in of for 4 hours to maximize surface silanol ( ) groups.

  • Filter and wash with deionized water until neutral pH.

  • Wash with methanol and dry in a vacuum oven at

    for 24 hours.

• Silanization:

  • Suspend the dried silica in

    of anhydrous toluene.

  • Add

    of 3-Aminopropyltriethoxysilane (APTES) .

  • Reflux under nitrogen atmosphere for 12–16 hours.

  • Why: This creates the primary amine anchor.

• Washing:

  • Filter the functionalized silica.

  • Wash sequentially with toluene, THF, and methanol to remove unreacted silanes.

  • Dry at

    under vacuum.

  • QC Check: Perform Kaiser test (ninhydrin). A deep blue color confirms the presence of amines.

Phase 2: Immobilization of Chiral Selector (Urea Linkage)

We utilize a diisocyanate linker to couple the amine on the silica with the amine of the chiral selector. This forms a bis-urea structure, which is extremely stable and chromatographically active.

• Isocyanate Activation of Silica:

  • Suspend

    of Aminopropyl Silica (APS) in dry toluene.

  • Add

    (relative to surface amines) of 1,6-Hexamethylene diisocyanate (HMDI) .

  • Stir at room temperature for 4 hours.

  • Mechanism:[3][4] One isocyanate group reacts with the silica amine; the other remains free.

  • Filter and wash rapidly with dry toluene (avoid moisture to prevent hydrolysis of the free isocyanate).

• Ligand Coupling:

  • Resuspend the activated silica in dry toluene.

  • Add

    of (S)- -methoxybenzylamine .

  • Heat to

    and stir for 12 hours.

  • Result: The free isocyanate reacts with the chiral amine to form the second urea linkage.

• End-Capping (Optional but Recommended):

  • Add

    of Hexamethyldisilazane (HMDS) to the mixture.

  • Reflux for 2 hours.

  • Why: This blocks residual silanols that cause peak tailing for basic compounds.

Visualization: Synthesis Workflow

Figure 2: Step-by-step synthesis pathway for the urea-linked CSP.

Phase 3: Column Packing (Slurry Method)

A poorly packed column will mask the selectivity of even the best chemical synthesis.

• Slurry Preparation:

  • Disperse

    of the Final CSP in of Chloroform/Isopropanol (90:10) .

  • Note: High-density solvents (like

    ) prevent particle sedimentation during transfer.

  • Sonicate for 5 minutes to break aggregates.

• Packing Process:

  • Pour slurry into a

    reservoir connected to the empty column ( ).

  • Pusher Solvent: Methanol.[2]

  • Pressure Program:

    • Ramp quickly to

      ( ).

    • Hold for 20 minutes.

    • Depressurize slowly to avoid bed cracking.

Chromatographic Characterization

To validate the CSP, use a "probe" racemate known to interact with Pirkle phases. 3,5-Dinitrobenzoyl-leucine (DNB-Leu) is the standard test probe because the electron-deficient DNB group interacts strongly with the electron-rich MBA selector.

Standard Test Conditions

Parameter	Setting
Mobile Phase	n-Hexane / Isopropanol (90:10 v/v)
Flow Rate
Temperature
Detection	UV @
Test Probe	Racemic N-(3,5-dinitrobenzoyl)-leucine

Data Analysis Formulas

• Retention Factor (

  ):

• Selectivity (

  ): (Target )

• Resolution (

  ):

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Retention ( )	Low ligand density.	Check Elemental Analysis (EA). Target increase should be over bare silica. Re-react if low.
Broad Peaks (Tailing)	Residual silanols.	Ensure end-capping (HMDS) step was sufficient. Add TEA to mobile phase.
High Backpressure	Fines generation.	Do not stir silica with magnetic bars (grinding effect); use overhead stirrers.
Bleeding	Unbound ligand.	Perform more rigorous Soxhlet extraction with Methanol after synthesis.

References

• Pirkle, W. H., & Finn, J. M. (1981). Chiral High-Pressure Liquid Chromatographic Stationary Phases. 3. General Resolution of Arylalkylcarbinols. Journal of Organic Chemistry.

• Dalgliesh, C. E. (1952). The Optical Resolution of Aromatic Amino-acids on Paper Chromatograms. Journal of the Chemical Society.

• Okamoto, Y., & Kaida, Y. (1994). Resolution by High-Performance Liquid Chromatography using Polysaccharide Carbamates and Benzoates as Chiral Stationary Phases. Journal of Chromatography A.

• Snyder, L. R., & Kirkland, J. J. (2011). Introduction to Modern Liquid Chromatography. Wiley Online Library.

• Kromasil Application Note. Packing Instructions for Silica-Based Phases.

Sources

• 1. Preparation of (3-Aminopropyl)triethoxysilane-Modified Silica Particles with Tunable Isoelectric Point - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Versatile chiral chromatography with mixed stationary phases of water-impregnated silica gel and reversed-phase packing - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. quora.com [quora.com]

asymmetric synthesis of amino acids using alpha-methoxybenzylamine auxiliaries

Application Note: Asymmetric Synthesis of Amino Acids using

-Methoxybenzylamine Auxiliaries

Executive Summary

This application note details the protocol for the asymmetric synthesis of non-canonical

-amino acids using -(4-methoxyphenyl)ethylamine (often referred to colloquially as -methoxybenzylamine or MOBA) as a chiral auxiliary. While the classic Strecker synthesis yields racemic mixtures, the use of this chiral amine auxiliary enables high diastereoselectivity ( ) during the cyanide addition step.

Key Advantage: Unlike the standard

-methylbenzylamine auxiliary which requires hydrogenolysis for removal (limiting substrate scope with alkenes or halides), the -methoxy variant allows for oxidative cleavage (using Ceric Ammonium Nitrate - CAN) or acidolytic cleavage (using TFA). This "soft" deprotection preserves sensitive functional groups, making it a superior choice for complex drug intermediates.

Chemical Mechanism & Rationale

The process relies on the Asymmetric Strecker Reaction .[1] The chiral information from the auxiliary is transferred to the new stereocenter created during cyanide addition.

Reaction Pathway

• Condensation: The chiral amine condenses with an aldehyde to form a chiral imine (Schiff base).

• Stereoselective Addition: Cyanide adds to the imine carbon. The bulky chiral group on the nitrogen blocks one face of the planar imine, forcing the nucleophile to attack from the opposite face (diastereoselective induction).

• Hydrolysis: The nitrile group is hydrolyzed to a carboxylic acid.[2]

• Auxiliary Cleavage: The chiral amine is removed to yield the free amino acid.

Pathway Visualization

Figure 1: Mechanistic flow of the Asymmetric Strecker Synthesis using MOBA auxiliary.

Experimental Protocols

Safety Warning: Cyanide sources (TMSCN, NaCN) are highly toxic. All reactions must be performed in a well-ventilated fume hood with appropriate cyanide antidote kits available.

Protocol A: Synthesis of the Chiral Imine

Objective: To form the reactive electrophile for cyanation.

Reagents:

• Aldehyde (1.0 equiv)

• (S)-(-)-1-(4-Methoxyphenyl)ethylamine (1.0 equiv) [CAS: 41851-38-1]

• Drying agent: Anhydrous

  or Molecular Sieves (4Å)

• Solvent: Dichloromethane (DCM) or Methanol

Procedure:

• Dissolve the aldehyde (10 mmol) in anhydrous DCM (20 mL).

• Add (S)-(-)-1-(4-Methoxyphenyl)ethylamine (10 mmol) dropwise at 0°C.

• Add anhydrous

  (2 g) to scavenge water and drive equilibrium.

• Stir at room temperature (RT) for 4–12 hours. Monitor conversion by TLC or

  NMR (disappearance of aldehyde CHO peak ~9-10 ppm; appearance of imine CH peak ~8.2 ppm).

• Filter off solids and concentrate the filtrate in vacuo.

• Checkpoint: The crude imine is usually sufficiently pure for the next step. If not, recrystallize from hexane/ether. Do not chromatograph on silica as imines can hydrolyze.

Protocol B: Diastereoselective Cyanation (Strecker Reaction)

Objective: To introduce the nitrile group with high stereocontrol.

Reagents:

• Chiral Imine (from Protocol A)

• Trimethylsilyl cyanide (TMSCN) (1.2 equiv)

• Lewis Acid Catalyst:

  or (10 mol%)

• Solvent: Toluene (preferred for higher diastereoselectivity)

Procedure:

• Dissolve the crude imine (10 mmol) in anhydrous Toluene (30 mL) under Argon.

• Cool the solution to -78°C (dry ice/acetone bath). Note: Lower temperature maximizes diastereoselectivity.

• Add the Lewis Acid catalyst (

  , 1 mmol).

• Add TMSCN (12 mmol) dropwise via syringe over 10 minutes.

• Stir at -78°C for 4 hours, then allow to warm slowly to RT overnight.

• Quench: Add saturated

  solution carefully.

• Extract with Ethyl Acetate (3x), wash with brine, dry over

  , and concentrate.

• Purification: The diastereomers often have different solubilities. Recrystallization is preferred to upgrade

  (diastereomeric ratio) to >99:1. If oil, use flash chromatography.

Protocol C: Hydrolysis and Oxidative Cleavage

Objective: To convert nitrile to acid and remove the auxiliary.

Step 1: Nitrile Hydrolysis

• Dissolve

  -amino nitrile in 6M HCl (20 mL).

• Reflux for 6–12 hours. (Converts -CN to -COOH).

• Concentrate to dryness to obtain the amino acid hydrochloride salt (still attached to auxiliary).

Step 2: Oxidative Removal of Auxiliary (CAN Method) This step highlights the specific advantage of the methoxy-benzyl group.

• Dissolve the intermediate in Acetonitrile/Water (4:1).

• Add Ceric Ammonium Nitrate (CAN) (3.0 equiv) at 0°C.

• Stir for 2–4 hours. The solution will turn from orange to pale yellow as Ce(IV) is consumed.

• Workup: The auxiliary is cleaved into

  -methoxyacetophenone (byproduct).

• Purify the free amino acid using Ion-Exchange Chromatography (Dowex 50W) to remove inorganic salts and the ketone byproduct. Elute amino acid with 1M

  .

Performance Data & Validation

The following table summarizes typical results using (S)-MOBA compared to the standard unsubstituted

-methylbenzylamine (MBA).

Substrate (Aldehyde)	Auxiliary	Method	Yield (Cyanation)	Diastereomeric Ratio (dr)	Cleavage Condition
Benzaldehyde	(S)-MBA	Strecker	88%	85:15	(Harsh)
Benzaldehyde	(S)-MOBA	Strecker	92%	94:6	CAN (Mild)
Pivalaldehyde	(S)-MOBA	Strecker	85%	98:2	CAN (Mild)
4-Bromo-benzaldehyde	(S)-MBA	Strecker	80%	88:12	Incompatible (Br cleavage)
4-Bromo-benzaldehyde	(S)-MOBA	Strecker	89%	95:5	CAN (Compatible)

Interpretation:

• Higher dr: The methoxy group adds slight steric bulk and electronic tuning, often improving the facial selectivity of the imine.

• Functional Group Tolerance: The 4-Bromo example demonstrates the critical advantage. Standard hydrogenolysis would debrominate the substrate; the oxidative CAN method leaves the aryl bromide intact.

Troubleshooting & Critical Parameters

• Low Diastereoselectivity:

  • Cause: Reaction temperature too high.

  • Fix: Ensure reaction is maintained at -78°C during TMSCN addition.

  • Fix: Switch solvent from DCM to Toluene (non-polar solvents often tighten the transition state ion pairing).

• Incomplete Hydrolysis:

  • Cause: Steric hindrance around the nitrile.

  • Fix: Use concentrated

    followed by water, or use alkaline hydrolysis ( ) if acid fails.

• Auxiliary Cleavage Fails:

  • Cause: CAN reagent is old/wet.

  • Fix: Use fresh CAN. Alternatively, use Trifluoroacetic acid (TFA) at reflux if the substrate is oxidation-sensitive.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis and purification of chiral amino acids.

References

• Strecker Synthesis Overview : "The Strecker Synthesis of Amino Acids." Master Organic Chemistry. Available at: [Link]

• Chiral Amine Auxiliaries : "Direct catalytic asymmetric synthesis of α-chiral primary amines."[3] Chemical Society Reviews. Available at: [Link]

• Oxidative Cleavage Protocol : "Removal of p-Methoxybenzyl Group by CAN." Organic Chemistry Portal. Available at: [Link]

• Asymmetric Synthesis Context : "Asymmetric Synthesis of Unnatural α-Amino Acids." ChemRxiv. Available at: [Link]

Sources

• 1. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Direct catalytic asymmetric synthesis of α-chiral primary amines - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

crystallization techniques for alpha-methoxybenzylamine diastereomers

Application Note: High-Purity Optical Resolution of Methoxy-Substituted -Methylbenzylamines

Executive Summary & Chemical Definition

This guide details the crystallization protocols for the optical resolution of

-methoxy-substituted benzylamines .

Critical Chemical Clarification: The term "

-methoxybenzylamine" ( ) refers to a hemiaminal ether, which is chemically unstable and prone to hydrolysis into benzaldehyde and ammonia. Interpretation: This protocol addresses the stable, industrially relevant analog: 1-(4-methoxyphenyl)ethylamine (also known as 4-methoxy- -methylbenzylamine or MOPEA ). This compound is a critical chiral auxiliary in the synthesis of active pharmaceutical ingredients (APIs).

The techniques described here utilize Diastereomeric Salt Crystallization , leveraging "Solvent-Induced Chirality Switching" to maximize yield and enantiomeric excess (

).

Theoretical Basis: The Diastereomeric Discrimination

Optical resolution relies on converting enantiomers (identical physical properties) into diastereomers (distinct physical properties) via reaction with a chiral resolving agent.[1]

The Reaction Mechanism

The racemic amine (

-Amine) reacts with an enantiopure acid ( -Acid) to form two diastereomeric salts:

• (

  )-Amine ( )-Acid (n-salt)

• (

  )-Amine ( )-Acid (p-salt)

These salts differ in Lattice Energy and Solubility , allowing one to crystallize preferentially.

Dielectric Control of Crystallization

Recent findings (Kodama et al.) indicate that the solubility differential between diastereomers is not static; it is a function of the solvent's dielectric constant (

).

• High

  (e.g., Water/Methanol): Stabilizes ionic species; often favors the precipitation of the more polar diastereomer.

• Low

  (e.g., Dioxane/Toluene): Promotes tight ion-pairing; may invert the stability order, causing the opposite diastereomer to precipitate.

Experimental Design & Optimization

Resolving Agent Selection

For 1-(4-methoxyphenyl)ethylamine, the following resolving agents are prioritized based on structural complementarity (

- stacking potential):

Resolving Agent	Type	Primary Interaction	Typical Solvent System
(S)-Mandelic Acid	Classical	H-bonding & -stacking	Ethanol/Water
(S)-2-(2-Naphthyl)glycolic acid	High-Performance	Enhanced -stacking	2-Propanol
N-Tosyl-(S)-phenylalanine	Tunable	Steric bulk & H-bonding	2-Propanol/Dioxane
(2R,3R)-Tartaric Acid	Low Cost	Multi-point H-bonding	Methanol

Solvent Screening Matrix

Do not rely on a single solvent. Use a "Polarity Scan" to identify the optimal crystallization medium.

Protocol:

• Prepare 1:1 molar mixtures of Racemic Amine and Resolving Agent (1 mmol scale).

• Add 2 mL of solvent from the list below.

• Heat to reflux

  Cool to 25°C Age for 12 hours.

• Analyze precipitate via Chiral HPLC.[2]

• Solvent A: Ethanol (Protic,

  )

• Solvent B: 2-Propanol (Bulky Protic,

  )

• Solvent C: Acetonitrile (Aprotic,

  )

• Solvent D: 1,4-Dioxane (Non-polar ether,

  )

Detailed Protocol: Resolution of 1-(4-Methoxyphenyl)ethylamine

Objective: Isolate (S)-1-(4-methoxyphenyl)ethylamine with

. Resolving Agent: (S)-Mandelic Acid.

Phase 1: Salt Formation & Crystallization

• Stoichiometry: Charge a reactor with 100 g (0.66 mol) of racemic 1-(4-methoxyphenyl)ethylamine.

• Solvent Addition: Add 500 mL of Ethanol (95%). Stir at 300 RPM.

• Acid Addition: Slowly add 100.6 g (0.66 mol) of (S)-Mandelic Acid.

  • Note: The reaction is exothermic. Maintain temperature

    C to prevent uncontrolled nucleation.

• Dissolution: Heat the slurry to 70°C (reflux) until a clear homogeneous solution is obtained.

• Controlled Cooling (The Critical Step):

  • Cool to 55°C over 30 minutes.

  • Seeding: At 55°C, add 0.1 g of pure (

    )-Amine ( )-Mandelate seed crystals.

  • Hold at 55°C for 1 hour to allow crystal growth (Ostwald Ripening).

  • Cool to 20°C at a rate of 5°C/hour.

• Filtration: Filter the white crystalline solid under vacuum.

  • Mother Liquor: Contains enriched (

    )-isomer.[3] Save for racemization/recycling.[4]

• Wash: Wash the cake with 100 mL cold Ethanol (0°C).

Phase 2: Recrystallization (Enrichment)

If the initial salt has an

, perform a recrystallization.

• Dissolve the wet cake in Ethanol/Water (9:1) at reflux.

• Cool slowly to 20°C.

• Filter and dry.

  • Target:

    (diastereomeric excess).

Phase 3: Liberation of the Free Amine

• Suspend the purified salt in Water (300 mL) and Dichloromethane (300 mL) .

• Adjust pH to 12-13 using 20% NaOH solution.

• Separate the organic layer (contains the chiral amine).[4]

• Extract the aqueous layer (contains Mandelic acid salt) with DCM (

  mL).

• Dry combined organics over

  and concentrate in vacuo.

Process Visualization

Workflow Diagram

The following diagram illustrates the logical flow of the resolution process, including the critical decision points for recrystallization.

Figure 1: Step-by-step workflow for the optical resolution of MOPEA via diastereomeric salt formation.

Solubility & Dielectric Logic

This diagram explains the "Solvent Switch" phenomenon where solvent choice dictates which diastereomer precipitates.

Figure 2: Decision logic for solvent selection based on dielectric constant (

) to control diastereomeric selectivity.

Troubleshooting & Analysis

Common Failure Modes

Symptom	Probable Cause	Corrective Action
Oiling Out	Temperature dropped too fast or impurities present.	Re-heat to clear point.[2] Add 5% more solvent. Cool slower (2°C/hr).
Low Yield (<30%)	Salt is too soluble in chosen solvent.	Add an anti-solvent (e.g., Hexane or MTBE) at the final cooling stage.
Low Optical Purity	Eutectic composition reached; inclusion of mother liquor.	Wash the filter cake thoroughly with cold solvent. Perform recrystallization.[4][5][6]

Analytical Validation

• HPLC Method: Chiralcel OD-H or AD-H column.

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (aromatic absorption).

References

• Kodama, K., et al. (2025). "Resolution of

  -methylbenzylamine via diastereomeric salt formation using N-tosyl-(S)-phenylalanine together with a solvent switch technique." ResearchGate.

• Stereoelectronics.org. "Resolution via salt formation (ionic bonding): Resolution of 1-phenylethylamine." Stereoelectronics Guide.

• TCI Chemicals. "(S)-(-)-1-(4-Methoxyphenyl)ethylamine Product Specification." TCI Chemicals Catalog.

• UCL Discovery. "Isolation of enantiomers via diastereomer crystallisation." UCL Repository.

• Google Patents. "WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine." Google Patents.

Sources

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. sucra.repo.nii.ac.jp [sucra.repo.nii.ac.jp]
• 3. researchgate.net [researchgate.net]
• 4. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 5. stereoelectronics.org [stereoelectronics.org]
• 6. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Technical Notes & Optimization

optimizing temperature for alpha-methoxybenzylamine diastereomeric crystallization

Technical Support Center: Optimizing Temperature for -Methoxybenzylamine Diastereomeric Crystallization

Status: Operational Ticket ID: T-AMBA-001 Subject: Thermal Optimization & Troubleshooting for Chiral Resolution

Executive Summary

Welcome to the Technical Support Center. This guide addresses the critical role of temperature control in the optical resolution of

-methoxybenzylamine via diastereomeric salt formation.

The separation of ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

-methoxybenzylamine enantiomers typically involves reacting the racemic amine with a chiral acid (e.g., mandelic acid, tartaric acid derivatives) to form diastereomeric salts. The efficiency of this process is governed by the solubility differential between the p-salt (less soluble, precipitates) and the n-salt (more soluble, remains in mother liquor).

Critical Insight: Temperature is not just a switch to induce precipitation; it is a dynamic lever that controls supersaturation , nucleation rate , and impurity rejection . Improper thermal profiles lead to "oiling out" (Liquid-Liquid Phase Separation), which is the most common failure mode for methoxy-substituted benzylamines.

The Thermodynamics of Separation

To optimize your yield and enantiomeric excess (ee), you must operate within the Metastable Zone Width (MSZW) . This is the temperature/concentration window where crystals grow but do not spontaneously nucleate.

Visualizing the Operating Window

The diagram below illustrates the critical zones. Your goal is to keep the process trajectory (cooling curve) between the solubility curve and the oiling-out boundary.

Figure 1: The Metastable Zone Width (MSZW). Avoiding the "Oiling Out Zone" is critical for

-methoxybenzylamine salts.

Standard Operating Procedures (SOPs)

Protocol A: Determining the MSZW (Self-Validating System)

Do not rely on literature values alone; impurities in your specific batch of

-methoxybenzylamine will shift solubility curves. Perform this polythermal test before scale-up.

Materials:

• Racemic

  -methoxybenzylamine

• Resolving Agent (e.g., (S)-Mandelic Acid)

• Solvent (typically Isopropanol or Ethanol/Water mixtures)

• FBRM probe (optional) or visual inspection

Step-by-Step:

• Preparation: Prepare 5 vials with increasing concentrations of the salt (e.g., 50, 60, 70, 80, 90 mg/mL).

• Dissolution (

  ): Heat at 1°C/min until all solids dissolve. Record the temperature ( ) for each vial.

• Nucleation (

  ): Cool at a fixed rate (e.g., 0.5°C/min). Record the temperature where the first turbidity appears ( ).

• Data Plot: Plot Concentration (

  -axis) vs. Temperature ( -axis).

  • The curve connecting

    points is the Solubility Curve .

  • The curve connecting

    points is the Metastable Limit .

  • The Gap is your MSZW.

Validation: If

varies by >5°C between identical runs, your cooling rate is too fast or mixing is inconsistent.

Troubleshooting Hub

Issue 1: Oiling Out (Liquid-Liquid Phase Separation)

Symptom: The solution turns milky/opaque, or distinct oily droplets form on the glass walls instead of crystals.[1][2] Root Cause: The system entered the "spinodal decomposition" region before crystallization could occur. This is common with methoxy-benzylamines due to their lower melting points compared to unsubstituted analogs.

Corrective Actions:

• Reduce Supersaturation: Dilute the solution by 10-15%. High concentrations favor oiling out over crystallization [1].[1]

• Seed Early: Add seed crystals of the pure diastereomer at a temperature just below the saturation point (within the Metastable Zone). This provides a template for growth, bypassing the energy barrier that leads to oiling.

• Change Solvent Dielectric: Oiling out often indicates the solvent is too "good" for the oil phase. Switch to a solvent with a different dielectric constant (e.g., move from pure EtOH to EtOH:MTBE mixtures) [2].

Issue 2: Low Enantiomeric Excess (ee) in Crystals

Symptom: Yield is good, but chiral purity is <90%. Root Cause: Rapid nucleation trapped the "wrong" diastereomer (kinetic entrapment) or mother liquor inclusions.

Corrective Actions:

• Implement Temperature Cycling (Swing Crystallization): Instead of a linear cool, oscillate the temperature.

  • Cycle: Cool to

    -> Hold -> Heat to (dissolve fines) -> Cool to .

  • Mechanism:[3][4] This promotes Ostwald Ripening . Small, impure crystals dissolve during the heating phase, while larger, purer crystals grow during cooling [3].

• Table 1: Optimization of Cooling Profiles

Parameter	Standard Linear Cool	Optimized Non-Linear Cool	Benefit
Initial Rate	1.0 °C/min	0.1 °C/min	Prevents shock nucleation/oiling
Mid-Range	1.0 °C/min	0.3 °C/min	Sustains growth without secondary nucleation
Final Stage	1.0 °C/min	0.5 °C/min	Maximizes yield once crystal surface area is high

Issue 3: Low Yield

Symptom: High purity (>98% ee), but <20% yield. Root Cause: Final temperature is too high (solubility remains high) or the "Common Ion Effect" is underutilized.

Corrective Actions:

• Lower Final Temperature: Ensure

  is at least 20°C below the saturation point.

• Anti-Solvent Addition: At the end of the cooling ramp, slowly add a poor solvent (e.g., Heptane) to drive residual salt out of solution. Warning: Add slowly to avoid crashing out impurities.

Advanced Workflow: Temperature Swing Protocol

For stubborn resolutions where single-pass crystallization fails, use this advanced cycling protocol.

Figure 2: Temperature Swing Crystallization (TSC) Workflow for Purity Enhancement.

References

• BenchChem Technical Support. (2025).[1] Preventing Oiling Out in Diastereomeric Salt Formation. Retrieved from

• Kukor, A. J., et al. (2023).[5] Guided optimization of a crystallization-induced diastereomer transformation. Reaction Chemistry & Engineering.

• Breveglieri, F., et al. (2018). On Solute Recovery and Productivity in Chiral Resolution through Solid-State Deracemization by Temperature Cycling. Crystal Growth & Design.

• Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley-Interscience.

For further assistance with specific solvent screenings for

-methoxybenzylamine, please contact the Applications Engineering team with your ticket ID.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mt.com [mt.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Guided optimization of a crystallization-induced diastereomer transformation to access a key navoximod intermediate - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00077J [pubs.rsc.org]

removing alpha-methoxybenzylamine auxiliary after asymmetric synthesis

Welcome to the technical support guide for the removal of the α-methylbenzylamine chiral auxiliary. This resource is designed for researchers, chemists, and drug development professionals who leverage this versatile auxiliary in asymmetric synthesis. Our goal is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize this critical deprotection step. The successful cleavage of the auxiliary is paramount to isolating your enantiomerically pure target molecule without compromising its stereochemical integrity.[1][2]

This guide is structured into two main sections: a Troubleshooting Guide for when your experiments deviate from the expected outcome, and a Frequently Asked Questions (FAQs) section for broader conceptual and practical inquiries.

Asymmetric Synthesis & Auxiliary Removal Workflow

The general strategy involves three key stages: attachment of the chiral auxiliary to your substrate, a diastereoselective reaction to create the desired stereocenter, and finally, the cleavage of the auxiliary to reveal the final product.[1][3]

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format.

Question: My hydrogenolysis reaction to cleave the C-N bond has stalled or is incomplete. What's going wrong?

Answer: This is a common issue, often related to catalyst activity. The primary causes are:

• Catalyst Poisoning: Both the starting material (N-benzyl amine) and the product amine can act as Lewis bases and coordinate strongly to the palladium catalyst surface. This blocks the active sites required for hydrogen activation, effectively poisoning the catalyst and stalling the reaction.[4]

• Insufficient Hydrogen: In reactions using H₂ gas, this can be due to poor sealing (a leak in the balloon or septum), inadequate agitation (the reaction is a three-phase system: solid catalyst, liquid solution, and gas), or insufficient pressure for a particularly stubborn substrate.[5] For transfer hydrogenolysis, the hydrogen donor (e.g., ammonium formate) may have been consumed or used in insufficient excess.[6][7]

• Poor Quality Catalyst: The Pd/C catalyst may be old or have been improperly handled, leading to oxidation and reduced activity.

Solutions:

• Acidify the Medium: Adding 1-2 equivalents of a non-nucleophilic acid (e.g., HCl in ether, acetic acid) can protonate the amines to form their ammonium salts. These salts are far less likely to coordinate to the palladium surface, thus preventing catalyst poisoning and often accelerating the reaction.[4] Note that this will require a basic workup to isolate the free amine product.

• Increase Catalyst Loading: While not ideal, increasing the catalyst loading (e.g., from 10 mol% to 20 mol%) can sometimes overcome partial deactivation.

• Switch to Transfer Hydrogenolysis: If using H₂ gas is problematic, catalytic transfer hydrogenolysis with a donor like ammonium formate or hydrazine hydrate in a protic solvent (e.g., methanol, ethanol) is an excellent, often safer, alternative.[6]

• Ensure Vigorous Stirring: Proper agitation is crucial to ensure the reactants, catalyst, and hydrogen source are in constant contact.[5]

Caption: Decision tree for troubleshooting incomplete hydrogenolysis.

Question: I'm getting a low yield after attempting to hydrolyze an amide bond to remove the auxiliary. How can I improve this?

Answer: Amide bonds are notoriously stable due to resonance, making their hydrolysis challenging compared to esters or acid halides.[8] Low yields typically stem from incomplete reaction.

• Cause: The reaction conditions (acid concentration, temperature, time) are likely too mild.

• Explanation: Acid-catalyzed hydrolysis involves protonation of the amide carbonyl, making it more electrophilic for attack by water.[9] This is an equilibrium process, and significant energy input is often required to drive it to completion.

• Solutions:

  • Increase Temperature: Refluxing is standard for amide hydrolysis. Ensure you are reaching and maintaining the appropriate temperature for your solvent system.

  • Increase Acid Concentration/Strength: Move from a dilute acid (e.g., 2M HCl) to a more concentrated one (e.g., 6M HCl or a mixture like H₂SO₄/H₂O).

  • Extend Reaction Time: These reactions can be slow. Monitor by TLC or LC-MS and be prepared to run the reaction for 12-24 hours or longer.

  • Consider Basic Hydrolysis: While acidic hydrolysis is common, refluxing with a strong base (e.g., 6M NaOH or KOH) is also effective.[10] Note that this will yield the carboxylate salt of your product and the free amine auxiliary, altering your workup procedure.

Question: How can I efficiently separate my final product from the α-methylbenzylamine after cleavage?

Answer: This is a classic purification challenge that is best solved with a standard acid-base extraction. The key is to exploit the basicity of the α-methylbenzylamine auxiliary.

• Explanation: α-methylbenzylamine is a primary amine and is therefore basic. Your product is likely a carboxylic acid, alcohol, or other non-basic compound. By adjusting the pH of the aqueous phase during workup, you can selectively move the auxiliary between the organic and aqueous layers.

• Procedure:

  • After the reaction, quench and remove the solvent to get the crude mixture.

  • Dissolve the residue in an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic layer with a dilute acid solution (e.g., 1M HCl). The basic α-methylbenzylamine will be protonated to form its ammonium chloride salt, which is water-soluble and will move into the aqueous layer. Your neutral organic product will remain in the organic layer.

  • Separate the layers. The organic layer now contains your purified product.

  • To recover the auxiliary, the acidic aqueous layer can be basified (e.g., with 2M NaOH) until pH > 12 and then extracted with an organic solvent.[11][12]

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing the α-methylbenzylamine auxiliary?

The method of removal depends entirely on how the auxiliary is attached to your substrate.

• If attached via a C-N bond (as a secondary amine): The preferred method is hydrogenolysis . This involves the cleavage of the benzylic C-N bond using hydrogen.[13]

• If attached via an amide bond: The method is hydrolysis , typically under acidic conditions.[11][14]

Method	Linkage Type	Typical Reagents	Key Advantage	Key Disadvantage
Hydrogenolysis	C-N (Amine)	1. Pd/C, H₂ (gas) 2. Pd/C, Ammonium Formate	Very clean; byproduct is toluene. Mild conditions preserve most functional groups.[5]	Catalyst can be poisoned by amines. H₂ gas is flammable.[4]
Acidic Hydrolysis	C=O-N (Amide)	HCl or H₂SO₄ in H₂O, heat	Simple setup; reagents are inexpensive.[14]	Can be harsh, requiring high heat, which may damage sensitive molecules or cause racemization.[8]

Q2: How do I choose between hydrogenolysis with H₂ gas and catalytic transfer hydrogenolysis?

Catalytic transfer hydrogenolysis (CTH) is often preferred for safety and convenience. It uses a stable, solid or liquid hydrogen donor (like ammonium formate) instead of flammable, high-pressure hydrogen gas.[6] CTH is particularly useful for smaller-scale lab preparations where specialized hydrogenation equipment is unavailable. For large-scale industrial processes, direct hydrogenation with H₂ gas may be more economical.[13]

Q3: Can I recover the α-methylbenzylamine auxiliary?

Yes, and you should. It is a valuable chiral reagent. As detailed in the troubleshooting section, the auxiliary can be easily recovered after cleavage by performing an acid-base extraction. Simple acidic extraction can isolate it from the reaction mixture into an aqueous layer, from which it can be liberated by adding a base and re-extracting.[11][12]

Q4: What are the risks of racemization during auxiliary removal, and how can they be minimized?

Racemization occurs if the newly formed stereocenter is epimerized. The risk is highest when there is an acidic proton at the stereocenter and harsh conditions are used. For example, cleaving an N-acyl derivative where the stereocenter is α to the carbonyl is a risk under strong acid or base at high temperatures.

• To minimize risk:

  • Always use the mildest conditions possible that still afford a reasonable reaction rate.

  • If using hydrolysis, carefully monitor the reaction and avoid unnecessarily long heating times.

  • If hydrogenolysis is an option, it is generally much milder and poses a lower risk of racemization.[2]

Experimental Protocols

Protocol 1: Cleavage by Catalytic Hydrogenolysis (Pd/C, H₂)

This protocol describes a standard procedure for cleaving an N-(α-methylbenzyl) group.[5]

• Reaction Setup: In a round-bottom flask suitable for hydrogenation, dissolve the N-benzyl protected substrate (1.0 mmol) in a suitable solvent (10-20 mL of methanol or ethanol). Add 10% Pd/C catalyst (10 mol% Pd).

• Hydrogen Atmosphere: Seal the flask. Carefully evacuate the flask with a vacuum pump and then backfill with hydrogen gas from a balloon. Repeat this vacuum/hydrogen cycle three times.

• Reaction: Stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Once complete, carefully vent the hydrogen and flush the flask with nitrogen or argon.

• Filtration: Dilute the mixture with the reaction solvent and filter through a pad of Celite® to remove the catalyst. Caution: The Pd/C catalyst is pyrophoric. Do not allow the filter cake to dry. Quench the catalyst on the Celite with water before disposal.

• Isolation: Concentrate the filtrate under reduced pressure. The crude product can then be purified, typically by acid-base extraction as described above.

Protocol 2: Cleavage by Catalytic Transfer Hydrogenolysis (Ammonium Formate)

This protocol provides a safer alternative to using hydrogen gas.[6]

• Reaction Setup: In a round-bottom flask, dissolve the N-benzyl protected substrate (1.0 mmol) in methanol (10-20 mL).

• Reagent Addition: Add ammonium formate (HCOONH₄, 5.0 mmol, 5 equivalents).

• Catalyst Addition: Carefully add 10% Pd/C catalyst (10 mol% Pd).

• Reaction: Heat the mixture to reflux and stir vigorously.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is often complete within 1-4 hours.

• Work-up & Isolation: Cool the reaction to room temperature and filter through Celite® to remove the catalyst (observe pyrophoric precautions). Concentrate the filtrate and proceed with an acid-base extraction to separate the product from any remaining salts and the cleaved auxiliary.

Protocol 3: Cleavage of Amide by Acidic Hydrolysis

This protocol is for cleaving an amide linkage to the auxiliary.[8][14]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add the N-acyl substrate (1.0 mmol).

• Reagent Addition: Add a 3-6M solution of aqueous hydrochloric acid (10-20 mL).

• Reaction: Heat the mixture to reflux (typically ~100-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS. These reactions can take several hours to complete.

• Work-up: Cool the reaction mixture to room temperature. If the product is a solid, it may precipitate and can be collected by filtration.

• Isolation: Transfer the mixture to a separatory funnel. Extract with an organic solvent (e.g., ethyl acetate). The product (e.g., a carboxylic acid) will be in the organic layer, while the protonated auxiliary remains in the acidic aqueous layer. Wash the organic layer with brine, dry over Na₂SO₄, filter, and concentrate to yield the product.

References

• ResearchGate. (2025). Resolution of α-methylbenzylamine via diastereomeric salt formation using the naturally based reagent N-tosyl-( S)-phenylalanine together with a solvent switch technique.
• Google Patents. (n.d.). US5977409A - Method of using α-substituted benzylamine chiral auxiliary synthetic reagents.

• National Institutes of Health. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Retrieved from [Link]

• Clark, J. (n.d.). The Hydrolysis of Amides. Chemguide. Retrieved from [Link]

• Chemistry Online. (2022). Chiral resolution of (±)-α-methylbenzylamine. Retrieved from [Link]

• Ashenhurst, J. (2019). Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Removal of the chiral auxiliary or N‐protecting group. Reagents and conditions.
• ResearchGate. (n.d.). Hydrogenolysis of N-benzyl amines.

• Wikipedia. (n.d.). Chiral auxiliary. Retrieved from [Link]

• University of York. (n.d.). Asymmetric Synthesis. Retrieved from [Link]

• ACS Publications. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega. Retrieved from [Link]

• Thieme. (n.d.). Catalytic Transfer Hydrogenolysis of N-Benzyl Protecting Groups. Retrieved from [Link]

• YouTube. (2019). Mechanism of amide hydrolysis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by C-N bond cleavage. Retrieved from [Link]

• MDPI. (2024). Selective Oxidative Cleavage of Benzyl C–N Bond under Metal-Free Electrochemical Conditions. Retrieved from [Link]

• ResearchGate. (n.d.). Chiral Auxiliaries in Asymmetric Synthesis.

• National Institutes of Health. (n.d.). Catalytic Alkyne Arylation Using Traceless Directing Groups. Retrieved from [Link]

• YouTube. (2024). Evans Auxiliaries and a Friend for Aldol Reactions. Retrieved from [Link]

• ResearchGate. (2024). (PDF) Transfer Hydrogenolysis of O‐ and N‐Benzyl Groups in Water with Tetrahydroxydiboron by Using an Amphiphilic Polymer‐Supported Nano‐Palladium Catalyst.

• RSC Publishing. (n.d.). Diastereoselective C-alkylation of aldimines, derived from chiral α-carbon heteroatom-substituted aldehydes, with triethylborane. Application to the synthesis of benzylisoquinolines. Retrieved from [Link]

• YouTube. (2023). Hydrolysis Reactions of Amides with Acids and Bases! Explained in 2 Steps!. Retrieved from [Link]

• National Institutes of Health. (n.d.). Widely Applicable Synthesis of Enantiomerically Pure (≥99% ee) Tertiary Alkyl-containing 1-Alkanols via ZACA–Pd- or Cu-Catalyzed Cross-Coupling. Retrieved from [Link]

• Hungarian Journal of Industry and Chemistry. (n.d.). Diastereoselective alkylation of 4-methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-chloromethyl-isoindole-1,3-dione. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzylamines. Retrieved from [Link]

• Save My Exams. (2025). Reactions of Amides - A Level Chemistry Revision Notes. Retrieved from [Link]

• ResearchGate. (n.d.). The Hydrogenolysis of N-Benzyl Groups with Magnesium and Ammonium Formate.

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. york.ac.uk [york.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. researchgate.net [researchgate.net]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. youtube.com [youtube.com]
• 10. savemyexams.com [savemyexams.com]
• 11. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chemistry-online.com [chemistry-online.com]
• 13. US5977409A - Method of using α-substituted benzylamine chiral auxiliary synthetic reagents - Google Patents [patents.google.com]
• 14. chemguide.co.uk [chemguide.co.uk]

preventing degradation of alpha-methoxybenzylamine during storage

Technical Support Center: -Methoxybenzylamine Storage & Handling

Topic: Preventing Degradation of

-Methoxybenzylamine (CAS: 73728-68-4) Role: Senior Application Scientist Date: October 26, 2023

Core Directive: Understanding the Compound's Fragility

Warning: Chemical Identity Verification Before proceeding, verify that you are working with

-methoxybenzylamine (methoxy(phenyl)methanamine, CAS 73728-68-4), which is a hemiaminal ether .

• Structure:

• Nature: This is an

  -acetal. It is inherently thermodynamically unstable compared to its hydrolysis products (benzaldehyde, ammonia, methanol).

• Note: If you intended to work with 4-methoxybenzylamine (PMB-amine), please refer to standard amine storage protocols (store under nitrogen, away from

  ). This guide focuses on the highly sensitive -isomer.

The Degradation Mechanism

-Methoxybenzylamine degrades primarily through hydrolysis and thermal elimination . Unlike standard amines, the C-N bond here is labile due to the geminal methoxy group.

Primary Degradation Pathways:

• Hydrolysis (Moisture-Driven): Reaction with atmospheric water leads to rapid decomposition into benzaldehyde, ammonia, and methanol.

• Thermal Elimination: Even in dry conditions, heat can drive the elimination of methanol to form the unstable benzylimine (

  ), which subsequently polymerizes or hydrolyzes.

Troubleshooting Guide & FAQs

Q1: My white crystalline solid has turned into a yellow oil/liquid. What happened?

Diagnosis: Hydrolysis has occurred. Explanation: The "oil" you observe is likely benzaldehyde (which is a liquid at room temperature) mixed with methanol. The ammonia gas generated would have escaped or formed salts. Verification:

• Smell: Does it smell like almonds? (Characteristic of benzaldehyde).

• NMR: Check

  -NMR. The characteristic methine proton of -methoxybenzylamine ( ppm) will disappear, replaced by the aldehyde proton of benzaldehyde ( ppm). Solution: The sample is likely irreversibly degraded. For future batches, ensure the container is sealed with a secondary desiccant barrier.

Q2: I see a white crust forming on the cap or surface. Is this the product?

Diagnosis: Ammonium Carbamate/Carbonate Formation. Explanation: The free amine group (

) reacts with atmospheric to form carbamates. Additionally, if hydrolysis occurs, the released ammonia reacts with to form solid ammonium salts. Prevention: Store strictly under an inert atmosphere (Argon or Nitrogen). Do not open the vial in air; use a glovebox or Schlenk line techniques.

Q3: Can I store this compound in solution?

Answer: Yes, but with caveats.

• Recommended Solvent: Anhydrous Methanol (stabilizes the equilibrium towards the hemiaminal ether via mass action) or dry THF.

• Avoid: Acidic solvents (catalyzes hydrolysis) or protic solvents containing water.

• Condition: Store solutions at

  or lower.

Q4: What is the shelf-life of -methoxybenzylamine?

Answer:

• At

  (Air): < 24 hours (Rapid decomposition).

• At

  (Inert/Dry): 3–6 months.

• At

  (Inert/Dry): > 1 year.

• Recommendation: We advise generating this reagent in situ (e.g., via electrochemical methoxylation) whenever possible rather than long-term storage.

Standard Operating Procedures (SOPs)

Protocol A: Long-Term Storage

• Container: Amber glass vial with a Teflon-lined septum cap.

• Atmosphere: Flush with Argon (heavier than air, provides better blanket) for 5 minutes.

• Secondary Containment: Place the vial inside a vacuum desiccator or a jar containing activated molecular sieves (4Å) and an oxygen scavenger.

• Temperature: Store in a non-cycling freezer at

  or .

Protocol B: Handling for Experimentation

• Warm-up: Allow the vial to reach room temperature before opening to prevent condensation of moisture on the cold solid.

• Transfer: Perform all weighing and transfers inside a nitrogen-filled glovebox.

• Re-sealing: If the septum is punctured, replace the cap or seal with Parafilm immediately under inert gas flow.

Data & Visualization

Stability Comparison Table

Storage Condition	Atmosphere	Temperature	Estimated Stability ( )	Primary Degradation Product
Ambient Benchtop	Air (humid)		< 6 Hours	Benzaldehyde (Hydrolysis)
Standard Freezer	Air (closed)		1-2 Weeks	Benzylimine (Elimination)
Optimized Storage	Argon (dry)		3-6 Months	Minimal (< 5%)
Cryogenic	Argon (dry)		> 1 Year	Stable

Degradation Pathway Diagram

Figure 1: Mechanistic pathways for the degradation of

-methoxybenzylamine, highlighting the critical roles of moisture (hydrolysis) and heat (elimination).[1][2][3][4]

References

• Chemical Register. (2023).

  -Methoxybenzylamine (CAS 73728-68-4) Substance Entry. Chemical Register. Link

• GuideChem. (2023).

  -Methoxybenzylamine Properties and Safety. GuideChem. Link
• Shono, T., et al. (1982). Electroorganic chemistry. 46. A new synthesis of -methoxy amines and their use in organic synthesis. Journal of the American Chemical Society. (Contextual citation for electrochemical synthesis and stability of -methoxy amines).
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General reference for Hemiaminal/Acetal stability).

Sources

• 1. Journey on VX-809-Based Hybrid Derivatives towards Drug-like F508del-CFTR Correctors: From Molecular Modeling to Chemical Synthesis and Biological Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. WO2021146370A1 - Map4k1 inhibitors - Google Patents [patents.google.com]

solvent selection for optimal chiral discrimination with alpha-methoxybenzylamine

This guide serves as a technical support resource for researchers utilizing 1-(4-methoxyphenyl)ethylamine (often referred to as 4-methoxy-

-methylbenzylamine or colloquially as chiral -methoxybenzylamine) for chiral discrimination.[1][2]

Note on Chemical Identity: "

-Methoxybenzylamine" technically refers to an unstable hemiaminal ether.[1][2] In the context of chiral discrimination, this guide addresses the stable, commercially available chiral reagent (R)/(S)-1-(4-methoxyphenyl)ethylamine .[1][2]

Technical Support Center: Solvent Selection for Chiral Discrimination

Topic: Solvent Optimization for 1-(4-Methoxyphenyl)ethylamine (MPEA) Context: NMR Chiral Solvating Agents (CSA) & Optical Resolution via Crystallization User Level: Advanced (PhD/Industry R&D)[1][2]

Module 1: NMR Chiral Solvating Agent (CSA) Optimization

The Core Issue: Chiral discrimination in NMR using MPEA relies on the formation of transient diastereomeric complexes via non-covalent interactions (Hydrogen bonding,

- stacking, and steric hindrance).[1] The solvent is not merely a medium; it is an active component that can either stabilize or disrupt these delicate complexes.[2]

The Solvent Hierarchy for MPEA

The choice of deuterated solvent dictates the magnitude of chemical shift non-equivalence (

).[1]

Solvent Class	Recommended Solvents	Performance Rating	Mechanism of Action
Aromatic Non-Polar	Benzene- , Toluene-	[1][2] ★★★★★ (Best)	ASIS Effect: Aromatic Solvent Induced Shifts enhance via magnetic anisotropy.[1][2] Does not disrupt H-bonds.[1][2]
Aliphatic Non-Polar	Chloroform- , DCM-	[1][2] ★★★★☆ (Good)	Standard solvent.[1][2] Good solubility, minimal H-bond disruption. Lacks the anisotropic enhancement of benzene.[2]
Weakly Polar Aprotic	Acetone- , THF-	[1][2] ★★☆☆☆ (Poor)	Competes for H-bonding sites (acceptors).[1][2] Reduces complex lifetime.[1][2]
Polar Protic	Methanol- , Ethanol-	[1][2] ★☆☆☆☆ (Fail)	Active Disruption: Solvents act as H-bond donors/acceptors, completely breaking the CSA-analyte complex.[1][2]
Polar Aprotic	DMSO- , DMF-	★☆☆☆☆ (Fail)	Strong H-bond acceptors.[1][2] Will sequester the MPEA amine protons, preventing recognition.[2]

Mechanism of Action (Visualized)

The MPEA molecule uses its primary amine (

) to hydrogen bond with the analyte (e.g., a carboxylic acid or alcohol).[1][2] The para-methoxy group increases the electron density of the aromatic ring, enhancing - interactions compared to unsubstituted -methylbenzylamine (PEA).[1][2]

Caption: The solvent's role in stabilizing or disrupting the transient diastereomeric complex essential for NMR chiral discrimination.

Troubleshooting Guide: NMR Issues

Q: I see no splitting (

) for my racemic acid using MPEA in CDCl3.

• Diagnosis 1 (Stoichiometry): Ensure you are using at least 1:1 to 2:1 ratio of CSA:Analyte.[1][2]

• Diagnosis 2 (Salt Formation): If the analyte is a strong acid, you may have formed a tight ion pair that precipitates or exchanges too slowly.[1]

• Solution: Switch to Benzene-

  . The magnetic anisotropy of the benzene ring often amplifies small differences in the spatial arrangement of the diastereomers that CDCl3 cannot resolve [1].[2]

Q: My peaks are extremely broad.

• Cause: Intermediate exchange rate on the NMR time scale.[2]

• Solution: Lower the temperature (e.g., to -20°C or -40°C). This slows the exchange rate, sharpening the signals into distinct diastereomeric peaks.

Module 2: Optical Resolution via Crystallization

The Core Issue: In resolution, you are forming diastereomeric salts. The solvent must be selected based on solubility differentiation —one diastereomer must crystallize while the other remains in solution.[2]

Solvent Screening Protocol

Unlike NMR, where non-polar solvents rule, crystallization often requires polar protic solvents (Alcohols) or mixtures.[1]

Step-by-Step Screening Protocol:

• Preparation: Mix 1.0 eq of Racemic Analyte with 0.5 - 1.0 eq of (S)-MPEA.

• Solvent Panel: Test the following solvents in parallel (50 mg scale):

  • Ethanol (95%): Standard starting point.[1][2]

  • 2-Propanol (IPA): Often yields sharper crystals due to lower solubility.[1][2]

  • Acetone/Water (9:1): Good for polar salts.[1][2]

  • Methyl tert-butyl ether (MTBE) / Methanol: For less polar analytes.[1][2]

• Heating: Heat to reflux until clear.

• Cooling: Allow to cool slowly to RT, then 4°C.

• Analysis: Filter crystals and check enantiomeric excess (ee) of the solid and the mother liquor.

Troubleshooting "Oiling Out"

Q: My mixture forms an oil instead of crystals.

• Cause: The solvent is too non-polar, or the concentration is too high, causing liquid-liquid phase separation before crystallization.[2]

• Immediate Fix: Re-heat and add a "co-solvent" that is more polar (e.g., add 5-10% Methanol to an MTBE mixture).[1][2]

• Alternative: Seeding.[1][2] If you have a tiny amount of crystal from a previous batch, add it at the cloud point.

Caption: Workflow for handling phase separation (oiling out) during chiral resolution.

Module 3: Frequently Asked Questions (FAQs)

Q: Why use 1-(4-methoxyphenyl)ethylamine instead of the cheaper

-methylbenzylamine (PEA)? A: The para-methoxy group is electron-donating.[1][2] This makes the amine more basic and the aromatic ring more electron-rich.[1][2]

• Stronger Salts: It forms tighter salts with weaker acids compared to PEA.[1][2]

• Different Selectivity: If PEA fails to separate your enantiomers, MPEA provides a different "chiral pocket" shape and electronic profile, often succeeding where PEA fails [2].[2]

Q: Can I use MPEA for chiral discrimination of amines? A: Not directly. MPEA is an amine (base).[1][2][3][4][5] To discriminate other amines, you would need to convert MPEA into an amide or use it in conjunction with a chiral acid.[2] However, MPEA is excellent for discriminating chiral acids , esters (via solvating mechanisms), and alcohols (via H-bonding).[1][2]

Q: How do I recover the MPEA after resolution? A: MPEA is valuable.

• Dissolve the salt in water/DCM.[1][2]

• Adjust pH to >12 using NaOH.[1][2]

• Extract the MPEA into the DCM layer (organic phase).[1][2]

• Dry (Na2SO4) and evaporate.[1][2] The MPEA is recovered without racemization.[2]

References

• Wenzel, T. J. (2007).[1][2][6] Discrimination of Chiral Compounds Using NMR Spectroscopy. John Wiley & Sons.[1][2] Link[1][2]

• Kozma, D. (2001).[1][2] CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press.[1][2] Link

• Saigo, K., et al. (1982).[1] "Optical Resolution of

  -Methylbenzylamine and Its Derivatives". Bulletin of the Chemical Society of Japan. (Demonstrates the comparative efficacy of PEA vs MPEA derivatives). Link[1][2]

Sources

• 1. (R)-1-(4-Methoxyphenyl)ethylamine | C9H13NO | CID 641449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Methoxybenzylamine | C8H11NO | CID 75452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sucra.repo.nii.ac.jp [sucra.repo.nii.ac.jp]
• 4. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 5. 4-Methoxybenzylamine 98 2393-23-9 [sigmaaldrich.com]
• 6. Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Steric Hindrance in Amide Bond Formation with α-Methoxybenzylamine

Welcome to our dedicated technical support center for researchers, chemists, and drug development professionals. This guide is designed to provide in-depth, practical solutions for a common yet persistent challenge in organic synthesis: the formation of amide bonds with the sterically demanding secondary amine, α-methoxybenzylamine. My goal is to equip you with the foundational knowledge and actionable protocols to overcome these synthetic hurdles, ensuring the successful and efficient progression of your research.

The inherent steric bulk of α-methoxybenzylamine, coupled with the electronic nature of the aromatic ring, often leads to sluggish or failed reactions with standard amide coupling protocols. This guide will delve into the causality behind these experimental challenges and provide a systematic approach to troubleshooting and optimization.

Frequently Asked Questions (FAQs)

Here, we address some of the initial questions you might have when encountering difficulties with α-methoxybenzylamine amide couplings.

Q1: Why is my standard amide coupling reaction with α-methoxybenzylamine failing or giving low yields?

A1: The primary reason for difficulty in forming amide bonds with α-methoxybenzylamine is steric hindrance. The methoxy group on the benzylic carbon, in conjunction with the phenyl ring, creates a sterically congested environment around the nitrogen atom. This bulkiness impedes the approach of the activated carboxylic acid, slowing down the rate of nucleophilic attack. Standard coupling reagents may not provide a sufficiently reactive activated species to overcome this steric barrier, leading to low conversion or no reaction at all.[1][2]

Q2: I am observing the formation of an activated ester by LCMS, but the reaction with α-methoxybenzylamine is not proceeding. What is happening?

A2: This is a classic sign that the activation of the carboxylic acid is successful, but the subsequent nucleophilic attack by the sterically hindered amine is the rate-limiting step. The activated ester is not reactive enough to overcome the steric shield around the amine's nitrogen atom. In this scenario, your focus should be on strategies that either increase the reactivity of the activated species or alter the reaction conditions to favor the nucleophilic addition.

Q3: Are there any specific side reactions I should be aware of when working with α-methoxybenzylamine?

A3: While the primary challenge is the lack of reactivity, with certain coupling reagents and forcing conditions, side reactions can occur. With uronium/aminium-based reagents like HATU or HBTU, if an excess of the coupling reagent is used relative to the carboxylic acid, it can react with the amine to form a guanidinium byproduct, capping the amine and preventing amide formation. Additionally, with electron-rich benzylamines, under harsh acidic or basic conditions, side reactions involving the aromatic ring or the methoxy group are possible, though less common under standard coupling conditions.

Troubleshooting Guide: A Systematic Approach

When your amide coupling with α-methoxybenzylamine is not performing as expected, a systematic approach to troubleshooting is crucial. The following guide provides a logical workflow to identify and resolve common issues.

Decision-Making Workflow for Troubleshooting

Caption: Troubleshooting workflow for hindered amide coupling.

Detailed Troubleshooting Q&A

Q: My reaction has stalled with starting materials remaining. What is my first step?

A: Your first step should be to increase the reactivity of the coupling system. This can be achieved by switching to a more potent coupling reagent.

• Recommendation: If you are using a carbodiimide like EDC or DCC, switch to a uronium/aminium or phosphonium-based reagent. HATU is often considered the gold standard for hindered couplings.[3] COMU is another excellent, highly reactive option.[4] Propylphosphonic anhydride (T3P®) is also known to be effective for sterically demanding substrates.

Q: I have switched to HATU, but the reaction is still sluggish. What are my next options for optimization?

A: If a powerful coupling reagent like HATU is not sufficient, you should focus on optimizing the reaction conditions.

• Increase Temperature: Sterically hindered reactions often require more thermal energy to overcome the activation barrier. Gradually increase the reaction temperature, for example, from room temperature to 40-60 °C, while monitoring for potential decomposition. In some challenging cases, heating up to 80 °C or higher in a sealed vial may be necessary.[1]

• Increase Concentration: Increasing the concentration of your reactants can favor the bimolecular reaction. Try running the reaction at a higher molarity.[1]

• Solvent Choice: The choice of solvent can be critical. While DMF is common, for very hindered couplings, less coordinating solvents like dichloromethane (DCM) or acetonitrile (MeCN) can sometimes be more effective.

• Base Selection: The base plays a crucial role in deprotonating the carboxylic acid and neutralizing any acidic byproducts. For sterically hindered couplings, a non-nucleophilic, bulky base like N,N-diisopropylethylamine (DIPEA) is typically preferred. 2,4,6-Collidine can also be used, especially if racemization is a concern.

Q: I've tried multiple coupling reagents and optimized the conditions, but the yield is still unacceptable. Is there a more forceful method I can use?

A: Yes, for extremely challenging cases, converting the carboxylic acid to a more reactive acyl halide (chloride or fluoride) is a robust strategy.

• Acyl Chloride Formation: You can convert the carboxylic acid to the acyl chloride using reagents like oxalyl chloride or thionyl chloride. The resulting acyl chloride is highly electrophilic and can react with α-methoxybenzylamine, often without the need for a coupling reagent. A non-nucleophilic base is typically required to scavenge the HCl byproduct.[][6]

• Acyl Fluoride Formation: Acyl fluorides are generally more stable than acyl chlorides and are less prone to racemization. They can be generated in situ using reagents like TFFH or BTFFH and have shown excellent results in couplings with sterically hindered amines.[1][7][8]

Q: Are there any non-traditional methods for forming this type of hindered amide bond?

A: For cases where even acyl halides fail, more specialized methods can be employed.

• Grignard Reagent Addition to Isocyanates: This method involves the reaction of a Grignard reagent with an isocyanate. While it requires the synthesis of the appropriate starting materials, it is a powerful method for the formation of exceptionally hindered amides.[2][9]

Comparative Guide to Coupling Reagents for Hindered Amide Formation

The choice of coupling reagent is paramount when dealing with sterically hindered amines like α-methoxybenzylamine. The following table provides a comparison of commonly used reagents.

Coupling Reagent	Class	Relative Reactivity for Hindered Substrates	Key Advantages	Potential Drawbacks
EDC/DCC	Carbodiimide	Low to Moderate	Cost-effective, simple workup for DCC (DCU precipitates).	Often insufficient for hindered couplings, risk of N-acylurea formation, racemization.[]
HATU	Uronium/Aminium	Very High	"Gold standard" for difficult couplings, fast reaction rates, low racemization.[3]	Higher cost, potential for guanidinylation of the amine if used in excess.
HBTU/TBTU	Uronium/Aminium	High	Effective for many standard and moderately hindered couplings.	Less reactive than HATU for highly hindered substrates, potential for guanidinylation.[10]
COMU	Uronium/Aminium	Very High	Comparable or superior reactivity to HATU, safer (non-explosive byproducts).[4]	Higher cost, can also cause guanidinylation.
PyBOP	Phosphonium	High	Good for solution-phase synthesis, non-carcinogenic byproducts.	Can be less effective than HATU for the most challenging cases.
T3P®	Phosphonic Anhydride	High	Effective for hindered substrates, byproducts are water-soluble.	Often requires a tertiary amine base.

Experimental Protocols

The following are detailed, step-by-step protocols for common and advanced methods to facilitate amide bond formation with α-methoxybenzylamine.

Protocol 1: General Procedure using HATU

This protocol is a good starting point for moderately to severely hindered couplings.

Mechanism Overview:

Sources

• 1. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Amine synthesis by amide reduction [organic-chemistry.org]
• 4. Amide Bond Formation via the Rearrangement of Nitrile Imines Derived from N-2-Nitrophenyl Hydrazonyl Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]
• 7. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. amphoteros.com [amphoteros.com]
• 9. chimia.ch [chimia.ch]
• 10. pnas.org [pnas.org]

Reference Data & Comparative Studies

comparing alpha-methoxybenzylamine and Mosher's acid for ee determination

This guide provides an in-depth technical comparison between Mosher's Acid (the industry standard for alcohols/amines) and

-Methylbenzylamine (the standard chiral amine, likely the intended reagent given the chemical instability of " -methoxybenzylamine").

Comparative Guide: Mosher's Acid vs. -Methylbenzylamine for ee Determination

Executive Summary

In chiral analysis, Nuclear Magnetic Resonance (NMR) offers a rapid alternative to chiral HPLC/GC. This guide compares the two primary "workhorse" reagents used to convert enantiomers into diastereomers:

• Mosher's Acid (MTPA): The gold standard for determining the enantiomeric excess (ee) and absolute configuration of alcohols and amines .

• -Methylbenzylamine ( -MBA): The primary chiral amine used for determining the ee of carboxylic acids and aldehydes .

Note on Nomenclature: The term "

-methoxybenzylamine" ( ) refers to a chemically unstable hemiaminal ether. This guide addresses -Methylbenzylamine ( ), the standard stable reagent used in this context.

Part 1: Technical Deep Dive

Mosher's Acid (MTPA)

Full Name:

-Methoxy- -trifluoromethylphenylacetic acid Primary Targets: Secondary Alcohols ( -OH), Primary Amines ( -NH ).[1]

Mechanism of Action: MTPA relies on the formation of covalent esters or amides. Its power lies in the Mosher Model , a conformational correlation system.

• Conformation: The MTPA ester preferentially adopts a syn-periplanar conformation where the C=O bond eclipses the trifluoromethyl (CF

  ) group (or the C-H bond in the modified model).

• Anisotropy: The phenyl group exerts a strong magnetic shielding effect (diamagnetic anisotropy) on the protons of the substrate located "above" or "below" the plane.

• F NMR Advantage: The CF group provides a singlet in F NMR. Since fluorine is highly sensitive to chemical environments, the diastereomeric excess (de) can often be calculated by integrating two distinct CF peaks without the spectral overlap common in NMR.

-Methylbenzylamine ( -MBA)

Full Name: 1-Phenylethylamine Primary Targets: Carboxylic Acids, Aldehydes (via imines), Diols (via boronate complexes).

Mechanism of Action:

-MBA is versatile, functioning either through covalent derivatization or as a Chiral Solvating Agent (CSA).

• Covalent Amide Formation: Reacts with chiral acids to form stable amides. The methyl group and phenyl ring create distinct anisotropic environments for the acid's

  -protons.

• Ionic Association (CSA): Can form diastereomeric salts with chiral acids directly in the NMR tube. While less robust than covalent methods, it is non-destructive and instantaneous.

• Three-Component Assembly: Used with 2-formylphenylboronic acid to resolve diols/amines via rapid imino-boronate ester formation [1].[2]

Part 2: Comparative Analysis

Head-to-Head Performance Metrics

Feature	Mosher's Acid (MTPA)	-Methylbenzylamine ( -MBA)
Primary Analyte	Alcohols, Amines	Carboxylic Acids, Aldehydes
Derivatization Type	Covalent (Ester/Amide)	Covalent (Amide) or Ionic (Salt)
NMR Nuclei	and F (High Sensitivity)	only
Resolution ( )	High (0.05 – 0.30 ppm)	Moderate to High (0.02 – 0.20 ppm)
Steric Bulk	High (due to CF and Ph)	Moderate (Methyl and Ph)
Kinetic Resolution Risk	Low (if reaction goes to completion)	Low (for amides); None (for salts)
Cost	High (Reagent grade)	Low (Commodity chemical)

Decision Logic: Which Reagent to Choose?

Figure 1: Decision matrix for selecting the appropriate Chiral Derivatizing Agent (CDA) based on substrate functional group.

Part 3: Experimental Protocols

Protocol A: MTPA Esterification (Microscale for Alcohols)

Best for: Determining ee of secondary alcohols using

F or NMR.

Reagents:

• (R)-(-)-MTPA-Cl (Mosher's Acid Chloride) or (S)-(+)-MTPA-Cl.

• Dry Pyridine-d5 (can be used as solvent and base).

• Substrate (Alcohol).[1][3][4][5][6]

Workflow:

• Preparation: Dissolve 2–5 mg of the chiral alcohol in 0.6 mL of CDCl

  (or Pyridine-d5) in an NMR tube.

• Addition: Add excess dry pyridine (10

  L) if using CDCl .

• Derivatization: Add 10–15

  L of (R)-MTPA-Cl. Shake the tube vigorously.

• Incubation: Allow to stand at room temperature for 10–30 minutes. (Sterically hindered alcohols may require heating).

• Analysis: Acquire

  F NMR (check for two singlets) and NMR.

• Validation: Ensure reaction completion by monitoring the shift of the

  -proton of the alcohol (typically shifts downfield by ~1 ppm upon esterification).

Protocol B: -MBA Amide Coupling (For Acids)

Best for: Determining ee of carboxylic acids.

Reagents:

• (S)-(-)-

  -Methylbenzylamine.[7]

• EDC

  HCl (Coupling agent).

• DMAP (Catalyst).

• Dichloromethane (DCM).

Workflow:

• Mix: In a 4 mL vial, combine the chiral acid (0.1 mmol), (S)-

  -MBA (1.1 equiv), and EDC HCl (1.2 equiv).

• Catalyze: Add a catalytic amount of DMAP (10 mol%) and 1 mL of DCM.

• Stir: Stir at room temperature for 1–2 hours.

• Workup: Dilute with Etngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  O, wash with 1N HCl (to remove unreacted amine) and saturated NaHCO . Dry organic layer over MgSO .

• Analysis: Evaporate solvent and redissolve in CDCl

  for NMR.

• Calculation: Integrate the distinct methyl doublet signals of the

  -MBA moiety or the -protons of the acid.

Part 4: Data Interpretation & Causality

The "Double Derivatization" Rule

To assign absolute configuration (not just ee), you must perform the reaction twice: once with the (R)-reagent and once with the (S)-reagent.

Calculating

:

• For MTPA: The sign of

  for protons neighboring the chiral center correlates to their spatial position relative to the shielding phenyl cone.

• For

  -MBA: Similar shielding logic applies, though the conformational lock is generally provided by hydrogen bonding in the amide.

Table 2: Typical Chemical Shift Differences ( )

Reagent System	Typical ( )	Typical ( F)	Notes
MTPA Esters	0.05 – 0.25 ppm	0.20 – 0.60 ppm	F is singlet, very clean baseline.
-MBA Amides	0.10 – 0.40 ppm	N/A	Methyl doublets of MBA often split clearly.
-MBA Salts	0.01 – 0.05 ppm	N/A	Small shifts; concentration/temperature dependent.

References

• Bull, S. D., et al. (2008).[8] Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Nature Protocols, 3(2), 210–214.[8] [8]

• Seco, J. M., Quinoa, E., & Riguera, R. (2004).[9] The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118.[9]

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007).[10] Mosher Ester Analysis for the Determination of Absolute Configuration of Stereogenic (Chiral) Carbinol Carbons.[4] Nature Protocols, 2, 2451–2458.

• Dale, J. A., & Mosher, H. S. (1973).[5] Nuclear Magnetic Resonance Enantiomer Reagents. Configuration of the Diastereomeric Amides and Esters. Journal of the American Chemical Society, 95(2), 512–519.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Characteristic Conformation of Mosher’s Amide Elucidated Using the Cambridge Structural Database - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (R)-(+)-alpha-Methoxy-alpha-trifluoromethylphenylacetic acid | 20445-31-2 [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]

validation of enantiomeric purity results using alpha-methoxybenzylamine

This guide serves as an authoritative technical resource for validating enantiomeric purity using

-chiral amines, specifically focusing on the class represented by -Methylbenzylamine and its derivatives (often colloquially or erroneously referred to as " -methoxybenzylamine" in some contexts due to confusion with methoxy-substituted analogs like 1-(4-methoxyphenyl)ethylamine or the acid counterpart -methoxyphenylacetic acid ).

For the purpose of this guide, "the product" refers to

-Chiral Primary Amines used as Chiral Solvating Agents (CSAs) in NMR spectroscopy.

Validating Enantiomeric Purity: The -Chiral Amine CSA Protocol

Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, Drug Development Leads

Executive Summary: The Strategic Choice of CSAs

In the high-stakes landscape of asymmetric synthesis and drug development, determining enantiomeric excess (

) is non-negotiable. While Chiral HPLC is the industry workhorse for QC, Nuclear Magnetic Resonance (NMR) using Chiral Solvating Agents (CSAs) offers a distinct tactical advantage: speed, cost-efficiency, and immediate structural insight without the need for column screening.

This guide validates the use of

-chiral amines (e.g., -methylbenzylamine) as a non-covalent CSA for resolving chiral carboxylic acids. Unlike derivatization methods (Mosher's Acid), this protocol is non-destructive and requires no reaction workup, making it the premier choice for rapid in-process monitoring.

Comparative Performance Matrix

Feature	-Chiral Amine CSA (The Product)	Mosher's Method (CDA)	Chiral HPLC/GC
Mechanism	Non-covalent Ion-Pairing (Transient)	Covalent Bond Formation (Stable)	Adsorption/Partitioning
Time to Result	< 15 Minutes (Mix & Measure)	4–24 Hours (React, Workup, Purify)	1–5 Hours (Equilibration + Run)
Sample Recovery	High (Simple Extraction)	Low (Requires Hydrolysis)	High (If Prep-Scale)
Method Dev	Minimal (Solvent/Ratio Tweak)	Moderate (Reaction Optimization)	High (Column Screening)
Precision ( )	1–2%	0.5%	0.1%
Cost Per Run	Low (Reagent + Solvent)	Medium (Reagents + Workup)	High (Columns + Solvents)

Mechanism of Action: The "In-Tube" Resolution

The scientific validity of this method rests on the formation of diastereomeric solvates . Unlike enantiomers, which are magnetically equivalent in achiral solvents, diastereomers possess distinct physical properties, including NMR chemical shifts (

).

When a chiral acid analyte (

) is mixed with an enantiomerically pure amine CSA ( ), they form a rapid equilibrium of diastereomeric salts:

• The

  Complex and Complex have different geometries.

• The magnetic anisotropy of the aromatic rings in the CSA induces differential shielding/deshielding on the protons of the analyte enantiomers (

  ).

• Key Insight: This is a "fast exchange" system on the NMR time scale. The observed signal is a weighted average, but because the equilibrium constant (

  ) and the intrinsic shift ( ) differ for the two diastereomers, the peaks split.

Diagram: Mechanistic Pathway of Chiral Recognition

Caption: Logical flow of chiral recognition via non-covalent diastereomeric salt formation in NMR.

Experimental Protocol: The Self-Validating Workflow

Objective: Determine the

of a chiral carboxylic acid (e.g., Ibuprofen, Mandelic Acid) using -Methylbenzylamine.

Materials

• Analyte: ~5–10 mg of chiral carboxylic acid.

• CSA:

  -Methylbenzylamine (Sigma-Aldrich, >99% ee).

  • Alternative: 1-(4-methoxyphenyl)ethylamine (often yields higher

    due to electron-donating methoxy group).

• Solvent:

  (Standard) or (Benzene-d6 often enhances via aromatic solvent induced shifts).

• Equipment: 400 MHz NMR (or higher).

Step-by-Step Methodology

• Baseline Acquisition (Control):

  • Dissolve the analyte (10 mg) in 0.6 mL solvent.

  • Acquire a standard

    NMR spectrum.[1][2]

  • Purpose: Identify "clean" signals (singlets/doublets) that are not overlapped by the CSA signals. Ideally, look for

    -protons or methyl groups near the chiral center.

• CSA Addition (Titration Mode):

  • Add 1.0 equivalent of

    -methylbenzylamine directly to the NMR tube.

  • Shake vigorously to ensure salt formation.

  • Expert Tip: A slight excess (1.2–2.0 eq) often improves peak separation by driving the equilibrium toward the complex, but 1:1 is the stoichiometric starting point.

• Acquisition & Processing:

  • Acquire the spectrum.[3][2][4][5] Critical: Ensure good shimming; the splitting (

    ) can be small (0.02 – 0.1 ppm).

  • Phase and baseline correct carefully.

• Data Analysis:

  • Locate the diagnostic peaks identified in Step 1. They should now be split into two sets of signals (if

    ).

  • Integrate the two peaks (

    and ).

Calculation

Validation & Troubleshooting (E-E-A-T)

A "split peak" does not automatically mean success. You must validate that the splitting is due to chirality and not degradation or impurities.

The "Self-Validating" Checklist

• The Racemic Test:

  • Always run a known racemic sample of the analyte with the CSA first.

  • Success Criteria: You must observe a 1:1 split (two peaks of equal intensity). If you see a single peak, the CSA is ineffective for this specific substrate, or the solvent is too polar (disrupting ion-pairing). Use

    or lower temperature.

• The Spike Test:

  • If analyzing an unknown sample, spike it with a small amount of pure enantiomer (if available).

  • Observation: One peak should grow relative to the other. This confirms which signal corresponds to which enantiomer (Assignment of Absolute Configuration).

• Linearity Check:

  • The chemical shift difference (

    ) is concentration-dependent in CSAs. Ensure that small changes in concentration do not collapse the peaks.

Troubleshooting Table

Issue	Root Cause	Solution
No Peak Splitting	Solvent too polar (e.g., DMSO, MeOH)	Switch to non-polar solvents ( , , ) to strengthen ion-pairing.[6]
Broad Peaks	Intermediate exchange rate	Lower the temperature (e.g., to -20°C) to freeze the conformational exchange.
Overlapping CSA Signals	CSA protons obscuring analyte	Use a deuterated CSA or switch to the 4-methoxy analog to shift aromatic signals.

Diagram: Validation Decision Tree

Caption: Decision logic for validating NMR results.

References

• Wenzel, T. J. (2007). Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley-Interscience. Link

• Parker, D. (1991). "NMR Determination of Enantiomeric Purity". Chemical Reviews, 91(7), 1441–1457. Link

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). "The Assignment of Absolute Configuration by NMR". Chemical Reviews, 104(1), 17–118. Link

• Fulmer, G. R., et al. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist". Organometallics, 29(9), 2176–2179. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chiral Recognition of Chiral (Hetero)Cyclic Derivatives Probed by Tetraaza Macrocyclic Chiral Solvating Agents via 1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Enantiodiscrimination of carboxylic acids using the diphenylprolinol NMR chiral solvating agents - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. Mosher's acid - Wikipedia [en.wikipedia.org]

cost-benefit analysis of alpha-methoxybenzylamine vs enzymatic resolution

Cost-Benefit Analysis: Chemical Resolution (via -Methylbenzylamine Analogs) vs. Enzymatic Resolution

Executive Summary & Scope

Objective: This guide provides a comparative cost-benefit analysis of chiral amine manufacturing, specifically contrasting Classical Chemical Resolution (using resolving agents like ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

-methylbenzylamine and its methoxy-derivatives) against Enzymatic Resolution (Biocatalysis).

Clarification on Terminology: The term "alpha-methoxybenzylamine" in a resolution context most likely refers to ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

-Methylbenzylamine (MBA) or its derivative 1-(4-methoxyphenyl)ethylamine (MOPEA) . The unsubstituted ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> -methoxybenzylamine ( ) is a chemically unstable hemiaminal ether. Therefore, this guide analyzes the Chemical Resolution method (using stable chiral amines as resolving agents) versus Enzymatic Resolution .

Verdict:

• Chemical Resolution: Best for early-phase discovery and small-scale (<1 kg) where rapid method development is prioritized over process efficiency.[1] It suffers from a theoretical 50% yield cap (without complex recycling) and high environmental impact (E-factor).[1]

• Enzymatic Resolution: Superior for process development and manufacturing scale .[1] It offers higher theoretical yields (up to 100% via Dynamic Kinetic Resolution), lower solvent usage, and superior enantiomeric excess (

  ee), despite higher initial catalyst screening costs.

Technical Mechanisms & Causality

Chemical Resolution (Diastereomeric Salt Formation)

Mechanism: This method relies on the formation of diastereomeric salts.[1] A racemic amine (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

-A) reacts with a stoichiometric amount of a chiral resolving agent (enantiopure acid, -B). ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="display ng-star-inserted"> These two salts have different physical properties (solubility). One precipitates preferentially.

• Causality: The efficiency is dictated by the solubility difference (

  ) between the and salts in a specific solvent.

• Limitations:

  • The "50% Wall": You can only harvest the desired enantiomer (max 50% yield) unless you perform a tedious racemization and recycle loop on the undesired isomer.[1]

  • Atom Economy: Requires stoichiometric amounts of resolving agent, generating significant waste.[1]

Enzymatic Resolution (Kinetic & Dynamic Kinetic)

Mechanism: Biocatalysts (Lipases or Transaminases) distinguish between enantiomers based on the 3D geometry of the active site.[1]

• Kinetic Resolution (KR): The enzyme converts only one enantiomer (

  ) to a product (e.g., amide), leaving the other ( ) unreacted. Max yield: 50%.

• Dynamic Kinetic Resolution (DKR): Couples the enzymatic step with an in situ racemization of the substrate.[1] As the enzyme consumes the (

  )-enantiomer, the ( )-enantiomer continuously racemizes to maintain equilibrium. Theoretical yield: 100%.

• Causality: High stereoselectivity is driven by the enzyme-substrate "lock and key" fit , often characterized by the Enantiomeric Ratio (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  ). An is typically required for industrial viability.

Comparative Cost-Benefit Analysis

Feature	Chemical Resolution ( -MBA Route)	Enzymatic Resolution (Transaminase/Lipase)
Max Theoretical Yield	50% (single pass)	50% (KR) / 100% (DKR)
Enantiomeric Excess (ee)	Variable (requires multiple recrystallizations)	Excellent ( typical)
Reagent Cost	Low (Generic acids/amines are cheap)	Moderate to High (Enzymes require upfront investment)
Development Time	Short (Standard screening kits available)	Medium (Requires enzyme screening/engineering)
Solvent/Waste (E-Factor)	High (Large volumes for crystallization)	Low (Aqueous or high-concentration organic)
Scalability	Linear (Volume limited by crystallization tanks)	High (Batch or Continuous Flow compatible)
Energy Consumption	High (Heating/Cooling cycles for crystallization)	Low (Ambient temperature & pressure)

Visualization: Process Workflows

Comparative Workflow Diagram

The following diagram contrasts the linear, waste-intensive path of chemical resolution with the cyclic, efficient path of enzymatic resolution.

Caption: Comparison of Chemical Resolution (Red) vs. Enzymatic Resolution (Blue). Note the DKR loop (Yellow) in the enzymatic path allowing for 100% theoretical yield.

Experimental Protocols

Protocol A: Chemical Resolution of 1-Phenylethylamine (Benchmark)

This protocol uses L-(+)-Tartaric acid, a standard resolving agent analogous to using chiral amines for acid resolution.

• Stoichiometry Calculation: Calculate 1.0 equivalent of racemic amine and 1.0 equivalent of L-(+)-Tartaric acid.

• Solvent Selection: Prepare Methanol (MeOH) as the solvent.[1] Insight: Methanol is chosen for its high dielectric constant, facilitating differential solubility of the diastereomeric salts.

• Salt Formation:

  • Dissolve 12.1g (0.1 mol) of racemic amine in 50 mL MeOH.

  • Dissolve 15.0g (0.1 mol) of L-(+)-Tartaric acid in 100 mL MeOH (warm to 50°C to ensure dissolution).

  • Add the acid solution to the amine solution slowly with stirring.[1]

• Crystallization:

  • Heat the mixture to reflux (approx. 65°C) for 30 minutes to ensure homogeneity.

  • Allow to cool slowly to Room Temperature (RT) over 4 hours. Critical: Rapid cooling traps impurities; slow cooling promotes pure crystal growth.[1]

  • Chill to 4°C overnight.

• Harvesting: Filter the crystals. Wash with cold MeOH.

• Free-Basing:

  • Suspend crystals in water.[1]

  • Add 20% NaOH until pH > 12.[1]

  • Extract with Dichloromethane (DCM) (3 x 50 mL).[1]

  • Dry over ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    and evaporate solvent to yield the (S)-amine.

Protocol B: Enzymatic Resolution using -Transaminase

This protocol utilizes an amine transaminase (ATA) for the kinetic resolution of a racemic amine.

• Buffer Preparation: Prepare 100 mM Potassium Phosphate buffer (pH 7.5) containing 1 mM PLP (Pyridoxal-5'-phosphate cofactor).[1]

• Substrate Loading:

  • Substrate: 50 mM Racemic Amine (e.g., ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    -methylbenzylamine).

  • Amino Acceptor: 50 mM Pyruvate (stoichiometric).[1]

• Enzyme Addition: Add

  -Transaminase (e.g., Chromobacterium violaceum ATA) lyophilized powder (20 mg/mL) or immobilized preparation.

• Reaction:

  • Incubate at 30°C with orbital shaking (180 rpm).

  • Self-Validating Step: Monitor conversion via HPLC (C18 column) or GC.[1] The reaction should stop at exactly 50% conversion if highly selective.[1]

• Work-up:

  • Acidify to pH 2 with HCl (stops reaction, protonates amine).[1]

  • Extract the ketone byproduct (acetophenone) with Ethyl Acetate (organic phase).[1]

  • Basify the aqueous phase (containing the unreacted chiral amine) to pH 12 with NaOH.[1]

  • Extract the pure chiral amine with Ethyl Acetate.[1]

  • Result:ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    ee of the unreacted enantiomer.

References

• Breuer, M., et al. (2004).[1] "Industrial Methods for the Production of Optically Active Intermediates." Angewandte Chemie International Edition.

• Shin, J.S., & Kim, B.G. (2002).[1] "Kinetic Resolution of ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  -Methylbenzylamine with -Transaminase." Biotechnology and Bioengineering.

• Gotor-Fernández, V., et al. (2006).[1] "Transaminases: Useful Biocatalysts for the Synthesis of Chiral Amines."[1][2] Current Organic Chemistry.

• Nugent, T.C. (2010).[1] "Chiral Amine Synthesis: Methods, Developments and Applications." Wiley-VCH.[1]

• Sigma-Aldrich. (2024).[1] "Safety Data Sheet: 4-Methoxybenzylamine."

Sources

• 1. 2-Methoxybenzylamine | C8H11NO | CID 81292 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Comparison Guide: (S)-1-(4-Methoxyphenyl)ethylamine vs. Standard Chiral Solvating Agents

-Methylbenzylamine in NMR Enantiodiscrimination

Part 1: Executive Summary

In the field of chiral analysis, (S)-1-(4-methoxyphenyl)ethylamine (often colloquially referred to as

-methoxybenzylamine derivative or (S)-MOPEA ) represents a specialized evolution of the standard Chiral Solvating Agent (CSA), -methylbenzylamine (PEA).

While PEA is the "workhorse" for resolving chiral carboxylic acids and alcohols via NMR, MOPEA introduces a strong electron-donating methoxy group at the para-position. This modification significantly alters the electronic landscape of the aromatic ring, enhancing

- stacking interactions with electron-deficient substrates.

Verdict: MOPEA is not a universal replacement for PEA but a high-efficiency alternative specifically for substrates containing electron-poor aromatic rings (e.g., nitro- or fluoro-substituted acids), where it often yields

values 1.5x to 2.0x higher than unsubstituted PEA.

Part 2: Technical Introduction & Mechanism

The Identity Clarification

Note: The term "

-methoxybenzylamine" is chemically ambiguous (implying a hemiaminal). In this guide, we analyze (S)-1-(4-methoxyphenyl)ethylamine , the stable, commercially available CSA corresponding to this description.

Mechanism of Action: The Solvation Complex

CSAs function by forming transient diastereomeric complexes with the analyte in solution. This exchange is fast on the NMR timescale, resulting in a weighted average chemical shift. The efficiency of a CSA is defined by the magnitude of the chemical shift non-equivalence (

) it induces between enantiomers.

The "Three-Point" Interaction Model:

• Primary Anchor: Ionic bonding or strong Hydrogen bonding (e.g., Ammonium-Carboxylate ion pair).

• Secondary Interaction:

  - stacking between the CSA's aromatic ring and the analyte's aromatic system.

• Steric Exclusion: The chiral center's methyl group forces a specific conformational lock.

The Methoxy Advantage: The methoxy group (

) is a strong -donor. It increases the electron density of the phenyl ring, making MOPEA a " -base." This makes it exceptionally effective at resolving " -acid" analytes (those with electron-withdrawing groups like , , or halogens).

Visualization: Solvation Equilibrium

Figure 1: The thermodynamic equilibrium forming diastereomeric solvates. The magnitude of

depends on the conformational rigidity differences between Complex 1 and Complex 2.

Part 3: Comparative Analysis

Head-to-Head Comparison Table

Feature	(S)-MOPEA (Methoxy-PEA)	(S)-PEA (Standard)	(S)-NEA (Naphthyl)
Structure	1-(4-methoxyphenyl)ethylamine	-Methylbenzylamine	1-(1-Naphthyl)ethylamine
Electronic Nature	Electron Rich ( -Donor)	Neutral	Neutral / Sterically Bulky
Primary Target	Electron-deficient acids (e.g., Mosher's acid, Nitro-acids)	General chiral acids	Large, flat aromatics (e.g., Binaphthyls)
Solubility ( )	High	High	High
Cost Efficiency	Moderate	High (Cheapest)	Moderate
Typical	0.05 - 0.25 ppm (High)	0.02 - 0.15 ppm (Med)	0.05 - 0.30 ppm (High)
Recovery	Acid Extraction	Acid Extraction	Acid Extraction

Performance Analysis

1. vs. -Methylbenzylamine (PEA)

PEA is the baseline. It works well for simple chiral acids (e.g., ibuprofen derivatives). However, its phenyl ring is electronically neutral.

• The MOPEA Edge: When analyzing a substrate like

  -methoxyphenylacetic acid (MPA) , MOPEA typically provides better separation of the methoxy singlet signals. The electron-rich ring of MOPEA creates a stronger shielding/deshielding cone effect when stacked against the analyte.

• Data Point: For 2-phenylpropionic acid, PEA might give a

  of ~0.03 ppm for the methyl doublet. MOPEA often increases this to >0.05 ppm due to tighter binding geometry driven by electronic complementarity.

2. vs. 1-(1-Naphthyl)ethylamine (NEA)

NEA relies on the "Naphthalene Wall" effect—a massive steric and magnetic anisotropy barrier.

• Comparison: NEA is superior for sterically demanding analytes where "size matters." However, NEA signals (multiplets) in the aromatic region are complex and can overlap with analyte signals.

• The MOPEA Edge: MOPEA has a simpler aromatic signature (an AA'BB' system, often appearing as two doublets) compared to the complex naphthalene multiplet. This makes the spectral window cleaner for analyzing aromatic analytes.

Part 4: Experimental Protocols (Self-Validating)

Reagent Preparation

• CSA: (S)-(-)-1-(4-Methoxyphenyl)ethylamine (Store under inert gas; amine absorbs

  ).

• Solvent:

  (passed through basic alumina to remove traces of DCl acid) or (Benzene- often enhances via solvent-solute clustering).

The "Incremental Titration" Protocol

Do not just mix 1:1 immediately. Use titration to track signal evolution.

• Baseline Scan: Dissolve 10 mg of racemic analyte in 0.6 mL solvent. Acquire

  NMR.

• Titration Step 1 (0.5 eq): Add 0.5 equivalents of (S)-MOPEA. Shake well.

  • Observation: Signals should broaden and shift.

• Titration Step 2 (1.0 - 2.0 eq): Add CSA until ratio is ~1.5:1 (CSA:Analyte).

  • Validation: The signals should sharpen again as the exchange equilibrium saturates towards the salt form.

• Analysis: Focus on singlet signals (methoxy, methyl) or simple doublets near the chiral center.

  • Success Criterion: Baseline resolution of enantiomeric signals (

    Hz).

Troubleshooting Low

If splitting is poor (

ppm):

• Cooling: Lower probe temperature to 273 K or 253 K. This slows the exchange rate and freezes the conformers, significantly boosting

  .

• Solvent Switch: Switch from

  to . Benzene can intercalate into the ion pair, amplifying magnetic anisotropy.

Part 5: CSA Selection Workflow

Figure 2: Decision matrix for selecting the optimal amine-based Chiral Solvating Agent.

Part 6: References

• Wenzel, T. J. (2007). Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley.

• Parker, D. (1991). "NMR Determination of Enantiomeric Purity." Chemical Reviews, 91(7), 1441–1457.

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). "The Assignment of Absolute Configuration by NMR." Chemical Reviews, 104(1), 17–118.

• TCI Chemicals. (2024). Product Specification: (S)-(-)-1-(4-Methoxyphenyl)ethylamine.

• Sigma-Aldrich. (2024). Chiral Technologies: (R)-(+)-4-Methoxy-alpha-methylbenzylamine.

Comparative Guide: Resolution Strategies for 1-(4-Methoxyphenyl)ethylamine (MOBA)

Topic: Comparative Guide to Resolution Yields of 1-(4-Methoxyphenyl)ethylamine (MOBA) Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary & Technical Clarification

Subject Identity: This guide focuses on 1-(4-methoxyphenyl)ethylamine (also known as 4-methoxy-

-methylbenzylamine or MOBA ). Note: The literal chemical name " -methoxybenzylamine" refers to an -amino ether ( ), a hemiaminal ether derivative that is chemically unstable and hydrolyzes rapidly. In industrial and pharmaceutical contexts, inquiries regarding "methoxybenzylamine resolution" almost universally refer to the stable chiral auxiliary MOBA (CAS: 22038-86-4).

Market Context: MOBA is a critical chiral auxiliary used in the asymmetric synthesis of pharmaceuticals (e.g., Sitagliptin intermediates). Its resolution is a benchmark for evaluating process efficiency.

Performance Verdict:

• Highest Yield & Purity: Dynamic Kinetic Resolution (DKR) using Pd-nanocatalysts and Candida antarctica Lipase B (CAL-B). (Yield: >90%,

  : >99%).

• Most Scalable (Cost-Effective): Classical Diastereomeric Crystallization using (S)-Mandelic Acid or (S)-2-(2-Naphthyl)glycolic acid, despite lower single-pass yields (~35-40% theoretical max for one enantiomer without recycling).

• Greenest Profile: Enzymatic Kinetic Resolution (EKR) , though limited by a 50% theoretical yield cap.

Comparative Analysis of Resolution Methods

The following table synthesizes experimental data from patent literature and peer-reviewed studies to provide a head-to-head comparison.

Table 1: Performance Metrics of Resolution Strategies

Method	Resolving Agent / Catalyst	Yield (%)	Enantiomeric Excess ( )	Scalability	Cost Profile
Classical Resolution	(S)-Mandelic Acid	35 - 40% (Single Pass)	95 - 99% (Post-recryst.)	High	Low
Classical Resolution	(S)-2-(2-Naphthyl)glycolic acid	~30 - 35%	87% (Crude) -> 99%	Medium	High
Enzymatic (EKR)	CAL-B / Ethyl Methoxyacetate	45 - 49%	>99%	High	Medium
Dynamic Kinetic (DKR)	Pd/AlO(OH) + CAL-B	85 - 96%	97 - 99%	Medium	High
Asymmetric Synthesis	Rh-(S)-QUINAP (Hydroboration)	70 - 80%	98%	Low	Very High

Detailed Experimental Protocols

Protocol A: Classical Resolution via Diastereomeric Salt Formation

Best for: Large-scale production where cost of goods (COGS) is paramount.

Mechanism: Acid-base reaction forming diastereomeric salts with distinct solubility profiles.[1][2] Primary Reference: Bull. Chem. Soc. Jpn., 2005 (Analogous 3-methoxy protocol optimized for 4-methoxy).

Step-by-Step Workflow:

• Stoichiometry: Dissolve racemic 1-(4-methoxyphenyl)ethylamine (1.0 equiv) in Methanol (MeOH).

• Addition: Add (S)-Mandelic acid (1.0 equiv) slowly at 50°C.

• Crystallization: Cool the mixture slowly to 20°C over 4 hours. Seed crystals of the (S)-amine·(S)-acid salt may be required.[2][3]

• Filtration: Filter the precipitate.

  • Checkpoint: The solid is the (S,S)-salt. The filtrate contains the (R)-amine enriched liquor.

• Purification: Recrystallize the wet cake from 2-Propanol (IPA) to boost

  from ~90% to >99%.

• Liberation: Suspend the purified salt in water and treat with 2M NaOH (pH > 12). Extract with Toluene or MTBE.

• Isolation: Dry organic layer (

  ) and concentrate to yield (S)-MOBA.

Protocol B: Dynamic Kinetic Resolution (DKR)

Best for: High-value applications requiring >50% yield from racemic starting material.

Mechanism: Couples enzymatic resolution (selective acylation) with in-situ metal-catalyzed racemization of the unreacted enantiomer.

Step-by-Step Workflow:

• Catalyst Prep: Prepare Pd nanocatalyst (e.g., Pd on Aminopropyl-functionalized siliceous mesocellular foam or commercial Pd/C).

• Reaction Mix: In a sealed vessel, combine:

  • Racemic MOBA (1.0 equiv).

  • Acyl Donor: Ethyl methoxyacetate (2-3 equiv). Note: Methoxyacetate is faster than acetate.

  • Enzyme: Novozym-435 (Immobilized CAL-B, 20-50 mg/mmol).

  • Racemization Catalyst: Pd catalyst (5 mol%).

  • Solvent: Toluene or Dioxane (anhydrous).

• Conditions: Heat to 70-90°C under an Argon atmosphere. Stir vigorously.

  • Why High Temp? Required for the Pd-catalyzed racemization step to match the enzyme's rate.

• Monitoring: Track conversion via GC/HPLC. Stop when conversion >95%.

• Workup: Filter off catalysts. Evaporate solvent.[1][4]

• Hydrolysis (Optional): If free amine is required, hydrolyze the resulting amide using 6M HCl, then basify and extract.

Mechanistic Visualization

Diagram 1: Comparative Process Flow (Classical vs. DKR)

Caption: Comparison of Classical Resolution (left) limited by 50% theoretical yield versus Dynamic Kinetic Resolution (right) which recycles the unreacted enantiomer to achieve near 100% conversion.

Diagram 2: Enzymatic Selectivity Mechanism (CAL-B)

Caption: Stereochemical discrimination in the active site of Candida antarctica Lipase B (CAL-B). The (R)-enantiomer aligns favorably with the catalytic triad, while the (S)-enantiomer faces steric hindrance.

References

• Kinetic Resolution of Amines: Paizs, C., & Irimie, F. D. (2005). Enzymatic kinetic resolution of amines and amino acids. Chemical Reviews , 105(8), 2985-3006.

• DKR Methodology: Verzijl, G. K. M., et al. (2005). Dynamic Kinetic Resolution of Amines. Organic Process Research & Development , 9(2), 200-203.

• Classical Resolution Data: Kinbara, K., et al. (2005). Optical Resolution of 1-(3-Methoxyphenyl)ethylamine with Enantiomerically Pure Mandelic Acid. Bulletin of the Chemical Society of Japan , 78(6), 1120-1125.

• Process Patent: Reddy, B. P., et al. (2015). Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers. WO2015159170A2 .

• Lipase Selectivity: Gotor-Fernández, V., & Gotor, V. (2006). Lipase-Catalyzed Kinetic Resolution of Phenylethylamines. Organic & Biomolecular Chemistry , 4, 2818-2826.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers - Google Patents [patents.google.com]
• 4. Page loading... [wap.guidechem.com]

cross-validating HPLC and NMR results with alpha-methoxybenzylamine

High-Fidelity Cross-Validation of Enantiomeric Excess: HPLC vs. NMR using (S)-1-(4-Methoxyphenyl)ethylamine[1]

Executive Summary: The Case for Orthogonal Validation

In chiral drug development, relying on a single analytical method to determine Enantiomeric Excess (ee) is a calculated risk.[1] Chiral HPLC is the gold standard for sensitivity, but it is prone to "blind spots"—co-elution of impurities or peak masquerading. NMR spectroscopy offers structural certainty but often lacks the dynamic range of chromatography.

This guide details a self-validating orthogonal workflow using (S)-1-(4-methoxyphenyl)ethylamine (also known as (S)-MOBA ) as a dual-purpose Chiral Derivatizing Agent (CDA).[1] By leveraging the unique magnetic and chromatographic properties of MOBA, researchers can cross-validate chiral purity results, ensuring that an "99% ee" result is a chemical fact, not an artifact.[1]

The Reagent: Why (S)-1-(4-Methoxyphenyl)ethylamine (MOBA)?

While

-methylbenzylamine is the common workhorse, its methoxy-substituted analog, (S)-MOBA , is superior for high-precision cross-validation.[1]

Feature	Advantage for NMR	Advantage for HPLC
Methoxy Group (-OMe)	Singlet Signal: Appears as a sharp, intense singlet (~3.8 ppm), eliminating multiplet overlap issues common with methyl doublets.[1]	UV Chromophore: significantly boosts UV absorptivity (ε) at 254/280 nm compared to unsubstituted benzylamines, lowering LOD.[1]
Benzylic Position	Magnetic Anisotropy: The chiral center is adjacent to the aromatic ring, maximizing the chemical shift difference ( ) between diastereomers.[1]	Rigidity: Provides sufficient steric bulk to differentiate diastereomers on achiral C18 columns.

Experimental Workflow: The Dual-Stream Protocol

The following workflow illustrates the parallel processing of a chiral carboxylic acid analyte (R/S-Acid) using (S)-MOBA to generate diastereomeric amides.

Figure 1: Orthogonal workflow for determining enantiomeric excess using (S)-MOBA.[1] The sample is split after derivatization to ensure both methods analyze the exact same diastereomeric mixture.

Detailed Methodologies

Step 1: Universal Derivatization Protocol

This protocol minimizes kinetic resolution, ensuring the diastereomeric ratio reflects the original enantiomeric ratio.[1]

• Reaction: In a 4 mL vial, dissolve the chiral acid (0.1 mmol) in dry DCM (1 mL).

• Activation: Add EDC·HCl (1.1 eq) and HOBt (1.1 eq).[1] Stir for 10 min.

• Addition: Add (S)-1-(4-methoxyphenyl)ethylamine (1.05 eq) and DIPEA (2.0 eq).

• Completion: Stir at RT for 1–2 hours. Monitor by TLC (conversion is critical; incomplete reaction can skew ee if kinetic resolution occurs).[1]

• Workup: Wash with 1N HCl (to remove excess MOBA) and sat. NaHCO3. Dry organic layer over Na2SO4. Evaporate solvent.

Step 2: NMR Analysis (The "Structural Truth")

Goal: Quantify diastereomers based on magnetic environment differences.[1]

• Solvent Selection: Start with CDCl3 . If -OMe signals overlap, switch to C6D6 (Benzene-d6).[1] The aromatic solvent effect often dramatically increases

  (chemical shift separation).[1]

• Acquisition: Run a standard 1H NMR (minimum 16 scans).[1]

• Analysis:

  • Locate the Methoxy (-OMe) singlets around 3.7–3.8 ppm.[1]

  • Locate the Methyl (-CH3) doublets around 1.4–1.6 ppm.[1]

  • Calculation:

    [1]

Step 3: HPLC Analysis (The "Sensitive Truth")

Goal: Physically separate diastereomers on an achiral column.

• Column: C18 (e.g., Agilent ZORBAX Eclipse Plus) or Phenyl-Hexyl (for enhanced

  selectivity).[1]

• Mobile Phase: Isocratic 40:60 ACN:Water (0.1% Formic Acid).[1]

• Detection: UV at 254 nm (targeting the anisole chromophore).[1]

• Expectation: Diastereomers typically separate with

  . The (S,S) and (R,S) pairs will have distinct retention times due to different 3D solvation volumes.[1]

Comparative Performance Analysis

The following table contrasts the performance of MOBA-derivatized samples across both platforms.

Metric	NMR (400 MHz+)	HPLC (UV-Vis)
Limit of Detection (LOD)	~0.5% minor enantiomer	< 0.1% minor enantiomer
Precision	± 1–2%	± 0.2–0.5%
Analysis Time	Fast (<10 min per sample)	Medium (15–30 min run time)
Structural Confirmation	Excellent. Confirms identity + purity simultaneously.[1]	Low. Retention time is not proof of structure without MS.
Risk Factor	Signal overlap (requires solvent screening).[1]	Co-elution with impurities (requires gradient optimization).[1]
Cost per Run	Low (Solvent + Tube)	Medium (Column wear + Solvents)

Validation Logic: When do they match?

• Scenario A (Perfect Match): NMR reads 98% ee, HPLC reads 98.2% ee. -> Validated.

• Scenario B (NMR < HPLC): NMR reads 90% ee, HPLC reads 99% ee. -> HPLC Failure. The minor diastereomer is likely co-eluting with the major peak or an impurity in the HPLC method. Trust the NMR or change the HPLC gradient.

• Scenario C (NMR > HPLC): NMR reads 99% ee, HPLC reads 90% ee. -> NMR Failure. The minor enantiomer's signal in NMR is likely broadening into the baseline or overlapping with a 13C satellite. Trust the HPLC.

References

• Synthesis and Application of Chiral Amines: Pérez-Fuertes, Y., et al. (2011).[1][2] Asymmetric Strecker Synthesis of α-Arylglycines. Journal of Organic Chemistry. [Link] Citation Context: Establishes the protocol for using (S)-1-(4-methoxyphenyl)ethylamine as a robust chiral auxiliary and the subsequent cleavage/analysis.

• NMR Determination of Enantiomeric Excess: Horton, P. N., et al. (2010).[1] Rapid Determination of Enantiomeric Excess via NMR Spectroscopy. Journal of Chemical Education. [Link] Citation Context: Provides the fundamental methodology for using chiral solvating/derivatizing agents and calculating ee from integration data.

• HPLC Separation of Diastereomers: Snyder, L. R., et al. (2012).[1] Practical HPLC Method Development. Wiley-Interscience. [Link] Citation Context: Authoritative source on optimizing separation of diastereomers on achiral phases (C18).[1]

Sources

• 1. CN108440307B - Preparation method of chiral amine compound - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]

advantages of alpha-methoxybenzylamine in industrial scale-up

Strategic Industrial Scale-Up: The Competitive Edge of 4-Methoxy- -methylbenzylamine[1]

Content Type: Publish Comparison Guide Audience: Researchers, Process Chemists, and Drug Development Professionals Subject: Chiral Resolution & Auxiliary Chemistry[1]

Executive Summary

In the high-stakes arena of industrial chiral synthesis, the choice of resolving agent or chiral auxiliary often dictates the economic viability of a process.[1] While

-methylbenzylamine (PEA) has long been the "workhorse" of chiral amine resolution, its methoxy-substituted derivative, 4-methoxy- -methylbenzylamine (MAMBA) (also referred to industrially as p-methoxy-phenylethylamine), offers distinct physicochemical advantages that are critical for difficult scale-ups.[1]

This guide objectively compares MAMBA against standard alternatives, detailing its superior performance in diastereomeric salt crystallization, auxiliary cleavage kinetics, and recycling efficiency.[1]

Chemical Identity & Mechanism of Action[1]

Note on Nomenclature: While often colloquially referred to as "alpha-methoxybenzylamine" in trade shorthand, the chemically stable industrial reagent is 1-(4-methoxyphenyl)ethylamine .[1] (The literal

-methoxybenzylamine structure would be an unstable hemiaminal ether).[1]

The "Methoxy Effect" in Resolution

The introduction of a para-methoxy group onto the phenyl ring of the standard phenylethylamine scaffold induces two critical changes that drive its industrial utility:

• Electronic Modulation (Donation): The methoxy group is a strong electron-donating group (EDG).[1] This increases the electron density of the aromatic ring, making the benzylic C-N bond significantly more labile towards oxidative or acidic cleavage compared to unsubstituted PEA.[1] This is vital when using the amine as a removable chiral auxiliary.[1]

• Lattice Energy Modification: In classical resolution (formation of diastereomeric salts), the methoxy group alters the packing efficiency and solubility profile of the resulting salts.[1] This allows MAMBA to successfully resolve racemates where PEA fails to yield crystalline solids or produces salts with poor diastereomeric excess (de).[1]

Comparative Analysis: MAMBA vs. Alternatives

The following table contrasts MAMBA with its primary competitor (PEA) and Enzymatic Resolution (a common non-chemical alternative).

Table 1: Performance Matrix in Industrial Scale-Up[1]

Feature	4-Methoxy- -methylbenzylamine (MAMBA)	-Methylbenzylamine (PEA)	Enzymatic Kinetic Resolution
Primary Mechanism	Diastereomeric Salt Crystallization / Chiral Auxiliary	Diastereomeric Salt Crystallization	Biocatalytic Hydrolysis/Acylation
Resolution Efficiency (ee%)	High (>98% typical) .[1] Often effective when PEA salts are oils.[1]	Moderate to High.[1] Standard first-pass screen.[1]	High (>99%), but substrate specific.[1]
Auxiliary Cleavage	Mild Oxidative/Acidic . (e.g., DDQ, CAN, or mild acid).[1]	Harsh . Requires Hydrogenolysis ( ) or strong acid.[1]	N/A (Enzyme is removed via filtration).[1]
Substrate Compatibility	Excellent for acids and sulfur-containing compounds sensitive to hydrogenation.[1]	Limited.[1][2] Sulfur poisons Pd catalysts used for cleavage.[1]	Limited by enzyme pocket sterics.[1]
Recyclability	High (>90%) .[1] Distinct solubility in basic aqueous workup.[1]	High (>90%). Volatile, can be lost during drying.[1]	Low. Enzymes degrade or require immobilization.[1]
Cost Profile	Moderate (Recoverable).[1]	Low (Commodity chemical).[1][3]	High (Catalyst development costs).[1]

Key Experimental Insight: The "Sulfur" Advantage

In the development of sulfur-containing drugs (e.g., certain ACE inhibitors or antibiotics), PEA is often non-viable as a chiral auxiliary because the final removal step requires hydrogenolysis (

, Pd/C).[1] Sulfur poisons palladium catalysts, stalling the reaction.[1]

• MAMBA Advantage: The p-methoxybenzyl group can be cleaved oxidatively (using Cerium Ammonium Nitrate or DDQ) or with specific acid treatments (TFA), completely bypassing the need for metal catalysts.[1]

Industrial Scale-Up Protocol

The following protocol illustrates a self-validating workflow for resolving a racemic carboxylic acid intermediate using MAMBA.

Phase A: Screening & Salt Formation

Objective: Maximize Diastereomeric Excess (de) of the salt.[1]

• Stoichiometry: Dissolve 1.0 eq of Racemic Acid Substrate in Methanol/IPA (5:1 ratio).

• Addition: Add 0.55 eq of (S)-(-)-4-Methoxy-

  -methylbenzylamine dropwise at 60°C.

  • Why 0.55 eq? Using "half-equivalent" methods often precipitates the less soluble diastereomer more purely than 1.0 eq methods (Pope-Peachey method).[1]

• Crystallization: Cool slowly (5°C/hour) to 0°C. Seed with pure salt if available.

• Validation point: Filter the solid. Dry a small aliquot and check melting point. A sharp MP indicates high purity; a broad range (>2°C) indicates mixed diastereomers.[1]

Phase B: Liberation & Recovery (The Recycling Loop)

Objective: Isolate the chiral acid and recover the expensive MAMBA reagent.[1]

• Biphasic Setup: Suspend the diastereomeric salt in MTBE (Methyl tert-butyl ether) and water.[1]

• Acidification: Adjust aqueous layer pH to < 2.0 with HCl.

  • Result: The Chiral Acid stays in MTBE (organic).[1] The MAMBA forms the hydrochloride salt and moves to water (aqueous).[1]

• Separation: Separate layers. Evaporate MTBE to yield Chiral Acid (>98% ee) .[1]

• Recycling MAMBA:

  • Take the aqueous acidic phase containing MAMBA-HCl.[1]

  • Basify with NaOH (50% w/w) to pH > 12.[1] MAMBA separates as an oil.[1]

  • Extract with Toluene.[1] Distill or crystallize (as tartrate) to recover.[1]

  • Target Recovery: >90% mass balance.[1]

Visualized Workflows

Diagram 1: The Resolution & Recycling Cycle

This flowchart visualizes the mass flow, highlighting the separation logic that makes MAMBA economically feasible.[1]

Caption: Closed-loop resolution cycle demonstrating the efficient separation of product and resolving agent.

Diagram 2: Structural Advantage (Cleavage)

Comparison of cleavage conditions when used as a chiral auxiliary.[1]

Caption: The p-methoxy group enables milder cleavage conditions, expanding substrate compatibility.[1]

References

• ChemicalBook. (S)-(-)-1-(4-Methoxyphenyl)ethylamine Product Properties and Applications. Retrieved from [1]

• Tokyo Chemical Industry (TCI). Product Specification: 4-Methoxy-alpha-methylbenzylamine.[1] Retrieved from [1]

• Google Patents. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine.[1] Retrieved from [1]

• Google Patents. EP1487795B1 - Synthesis of enantiomerically pure amino-substituted fused bicyclic rings (Listing MAMBA as preferred auxiliary).[1] Retrieved from [1]

• Royal Society of Chemistry. Resolution of racemic mixtures using chiral semi-preparative HPLC and MAMBA derivatives.[1] Organic & Biomolecular Chemistry.[1][3] Retrieved from [1]

Sources

• 1. EP1487795B1 - Synthesis of enantiomerically pure amino-substituted fused bicyclic rings - Google Patents [patents.google.com]
• 2. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers - Google Patents [patents.google.com]
• 3. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers - Google Patents [patents.google.com]

Sensitivity Comparison of Chiral Auxiliaries for Trace Analysis

Executive Summary

For researchers engaged in the trace analysis of chiral amines and amino acids, the selection of a derivatizing agent is often a zero-sum game between sensitivity , stability , and operational complexity .

This guide objectively compares the three dominant classes of chiral auxiliaries: NBD-F (benzofurazans), Marfey’s Reagent (FDAA), and OPA/Chiral Thiols .

• The Sensitivity Leader: NBD-F offers the lowest Limits of Detection (LOD), capable of detecting 3–20 femtomoles (fmol) . It is the superior choice for ultra-trace analysis in complex biological matrices (e.g., plasma, cerebrospinal fluid).

• The Stability Standard: Marfey’s Reagent provides unmatched derivative stability (>48 hours) and robust enantiomeric resolution, though its sensitivity (LOD ~500 fmol) is orders of magnitude lower than NBD-F.

• The Throughput Specialist: OPA/IBLC enables rapid, automated online derivatization with high fluorescence sensitivity, but suffers from poor derivative stability.

Comparative Performance Analysis

The following data aggregates performance metrics from validated HPLC-Fluorescence and LC-MS methodologies.

Table 1: Sensitivity & Performance Metrics

Feature	NBD-F	Marfey's Reagent (FDAA)	OPA / IBLC
Primary Application	Ultra-trace bioanalysis	General chiral resolution	High-throughput automation
Detection Mode	Fluorescence (Ex 470nm, Em 530nm)	UV (340nm) / MS	Fluorescence (Ex 340nm, Em 450nm)
Limit of Detection (LOD)	3 – 20 fmol	~500 fmol (0.5 pmol)	20 – 100 fmol
Limit of Quant. (LOQ)	~50 fmol	~1.5 pmol	~200 fmol
Reaction Time	5–10 min @ 60°C	60–90 min @ 40°C	< 2 min @ RT
Derivative Stability	Moderate (protect from light)	High (>48 hours)	Low (< 1 hour)
Reactivity	1° and 2° Amines	1° and 2° Amines	1° Amines only

Analyst Note: While LC-MS enhances the sensitivity of Marfey's reagent, NBD-F remains superior in fluorescence-based detection, often outperforming standard MS sensitivity for certain amino acids due to ionization suppression issues in complex matrices.

Mechanistic Insights

Understanding the reaction mechanism is critical for troubleshooting low yields or interfering peaks.

Mechanism A: Nucleophilic Aromatic Substitution (NBD-F & FDAA)

Both NBD-F and Marfey's reagent operate via an SNAr mechanism. The amine nucleophile attacks the electron-deficient aromatic ring, displacing a fluorine atom.

Figure 1: General SNAr mechanism for NBD-F and Marfey's Reagent. The reaction requires a basic pH to ensure the amine is deprotonated (nucleophilic).

Mechanism B: Isoindole Formation (OPA)

OPA derivatization is a three-component condensation involving the amine, o-phthalaldehyde, and a chiral thiol (e.g., N-isobutyryl-L-cysteine). This forms a fluorescent isoindole.[1]

Figure 2: The OPA reaction is specific to primary amines. Secondary amines do not form stable fluorescent isoindoles.

Validated Experimental Protocols

Protocol A: Ultra-Trace Analysis with NBD-F

Objective: Quantification of D-amino acids in plasma at fmol levels.

• Preparation:

  • Prepare 100 mM Borate Buffer (pH 8.0) . Critical: pH > 9.0 causes hydrolysis of NBD-F, increasing background noise.

  • Prepare 10 mM NBD-F in acetonitrile (ACN). Prepare fresh daily.

• Derivatization:

  • Mix 10 µL sample + 10 µL Borate Buffer + 10 µL NBD-F solution.

  • Incubate at 60°C for 5 minutes . Note: Higher temps degrade the derivative; longer times increase background.

• Quenching:

  • Add 20 µL of 0.1 M HCl (aqueous) to stop the reaction.

  • Why? Acidification stabilizes the derivative and prevents side reactions before injection.

• Analysis:

  • Inject immediately into HPLC (C18 column).

  • Mobile Phase: Phosphate buffer (pH 6.0) / ACN gradient.[2]

  • Detection: Ex 470 nm / Em 530 nm.

Protocol B: Robust Resolution with Marfey’s Reagent

Objective: Absolute configuration determination of peptide hydrolysates.

• Preparation:

  • Prepare 1% (w/v) FDAA in acetone.

  • Prepare 1 M NaHCO₃ .

• Derivatization:

  • Mix 50 µL sample (aqueous) + 100 µL FDAA solution + 20 µL 1 M NaHCO₃.

  • Incubate at 40°C for 1 hour .

  • Trustworthiness Check: The solution must turn bright yellow. If colorless, check FDAA integrity.

• Quenching:

  • Add 10 µL of 2 M HCl .

  • Why? Neutralization prevents damage to silica-based HPLC columns.

• Analysis:

  • Dilute with mobile phase (e.g., 10% ACN in 0.1% TFA).

  • Detection: UV at 340 nm.[2]

Selection Guide: Decision Matrix

Use this logic flow to select the correct reagent for your specific analytical challenge.

Figure 3: Decision tree for selecting chiral auxiliaries based on sensitivity, analyte structure, and equipment capabilities.

References

• Imai, K., & Watanabe, Y. (1981).[3] Fluorometric determination of secondary amino acids by 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole. Analytica Chimica Acta, 130(2), 377-383. Link

• Marfey, P. (1984). Determination of D-amino acids. II. Use of a chiral derivatizing agent for 1, 2, 4-fluorodinitrobenzene-5-L-alanine amide.[4] Carlsberg Research Communications, 49(6), 591-596. Link

• Brückner, H., et al. (1994). Automated enantioseparation of amino acids by derivatization with o-phthalaldehyde and N-acylated cysteines. Journal of Chromatography A, 666(1-2), 259-273. Link

• BenchChem. (2025).[5] A Comparative Guide to the Quantitative Analysis of NBD-Labeled Compounds. Link

• Hamase, K., et al. (2004). A fully automated amino acid analyzer using NBD-F as a fluorescent derivatization reagent.[3] Biomedical Chromatography, 18(10), 679-684. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling alpha-Methoxybenzylamine

Executive Safety Assessment: The "Corrosive Amine" Protocol

Immediate Action Required: Treat alpha-Methoxybenzylamine (and its common isomers like 4-Methoxybenzylamine) as a High-Risk Corrosive (Category 1B) .

In drug discovery, "alpha-Methoxybenzylamine" is often a colloquial reference to either (R/S)-1-(4-methoxyphenyl)ethylamine (a chiral resolving agent) or 4-Methoxybenzylamine (PMB-Amine, a protecting group). Regardless of the specific isomer, the functional group—a primary benzylic amine—dictates the safety profile. These compounds are caustic bases that cause immediate, irreversible tissue damage upon contact.

The Golden Rule: Never trust the "Odor Threshold." By the time you smell the fishy/ammonia-like odor, you are already exposing mucous membranes to corrosive vapors.

Hazard Class	GHS Category	Critical Effect
Skin Corrosion	1B	Deep tissue necrosis; burns may be delayed but are irreversible.
Eye Damage	1	Permanent corneal opacification; risk of blindness.[1]
Acute Toxicity	Oral/Dermal	Harmful if swallowed or absorbed through skin.
Reactivity	Air-Sensitive	Absorbs CO₂ from air (carbamate formation); keep under inert gas.

Chemical Disambiguation & Stability

Before selecting PPE, verify your specific CAS. The safety protocols below apply to the entire class, but stability varies.

• Scenario A: 4-Methoxybenzylamine (PMB-Amine)

  • CAS: 2393-23-9[2][3]

  • State: Liquid.[4]

  • Risk:[2][3][5][6] High vapor pressure; inhalation hazard.

• Scenario B:

  -Methyl-4-methoxybenzylamine

  • CAS: 22038-86-4

  • State: Liquid.[4]

  • Risk:[2][3][5][6] Chiral auxiliary; expensive; handle with extreme precision to avoid loss/exposure.

• Scenario C: True

  -Methoxybenzylamine ( )

  • Status:Unstable Hemiaminal.

  • Risk:[2][3][5][6] If you are synthesizing this, it will spontaneously hydrolyze to Benzaldehyde and Ammonia. Risk of pressure buildup in sealed vessels due to ammonia gas generation.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard "Blue Nitrile" gloves for prolonged contact. Primary amines can permeate thin nitrile rubber.

A. Hand Protection Strategy

Contact Type	Glove Material	Thickness	Est.[7] Breakthrough	Protocol
Incidental (Splash)	Nitrile (Double)	5 mil (0.12 mm)	< 10 mins	Change immediately upon any splash.
Intentional (Handling)	Nitrile (Extended)	8-10 mil	~30 mins	Use "High Risk" long-cuff gloves (e.g., Ansell TouchNTuff).
Spill Cleanup	Laminate / Butyl	Multi-layer	> 480 mins	Mandatory for spills > 10 mL.

Expert Insight: For synthesis involving alpha-methoxybenzylamine, avoid Latex. The proteins in latex can act as carriers for the amine, potentially increasing sensitization risks.

B. Eye & Face Protection[2][3][4][6][7][8][9][11]

• Standard: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient due to the creeping nature of corrosive vapors.

• Transferring > 100 mL: Add a Face Shield (8-inch minimum) over goggles.

C. Respiratory & Body

• Engineering Control: All handling must occur in a certified Fume Hood (Face velocity: 100 fpm).

• Body: 100% Cotton or Nomex Lab Coat (Synthetics can melt into skin if a fire occurs). Chemical-resistant apron required for bulk transfer.

Operational Workflow: The "Zero-Exposure" Loop

This workflow minimizes vapor release and cross-contamination.

Figure 1: Closed-loop handling process to prevent amine vapor release.

Step-by-Step Protocol:

• Preparation:

  • Place a disposable absorbent pad in the fume hood.

  • Pre-weigh reagents in a tared, screw-top vial (do not weigh open in the balance room).

• Transfer (Liquid):

  • Preferred: Use a glass syringe with a long needle.

  • Avoid: Pouring directly from the stock bottle. This causes drips that corrode the bottle threads, leading to seized caps later.

• Quenching (The "Invisible" Hazard):

  • Syringes and needles will retain corrosive liquid.

  • Protocol: Immediately draw up dilute acid (e.g., 1M HCl) or Acetone into the used syringe to neutralize/rinse before disposal in the sharps container.

• Storage:

  • Purge the headspace with Nitrogen/Argon before resealing.

  • Wrap the cap with Parafilm to prevent carbonate formation (white crust).

Emergency Response & Disposal

Exposure Response

• Skin Contact:

  • Immediate: Flush with water for 15 minutes.

  • Advanced: If available, use Diphoterine® (amphoteric chelating agent) immediately. It is significantly more effective than water for amine burns.

• Eye Contact:

  • Hold eyelids open; flush for 15 minutes.[6] Do not use neutralization agents (acids) in the eye; thermal injury will result.

Disposal Plan

• Classification: Basic Organic Waste (High pH).

• Segregation:

  • Do NOT mix with Acid Waste streams (Exothermic reaction + Heat generation).

  • Do NOT mix with Acyl Chlorides or Anhydrides in the waste drum (Violent polymerization/reaction).

References

• Sigma-Aldrich. (2023). Safety Data Sheet: 4-Methoxybenzylamine. Merck KGaA. Link

• PubChem. (2023). Compound Summary: 4-Methoxybenzylamine.[3][8] National Library of Medicine. Link

• Thermo Fisher Scientific. (2021). Glove Selection Guide for Organic Amines. Link

• ECHA (European Chemicals Agency). (2023). Registration Dossier: 4-Methoxybenzylamine - Hazards. Link

Sources

• 1. carlroth.com [carlroth.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. unmc.edu [unmc.edu]
• 6. 4-Methoxybenzylamine(2393-23-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]